ATTO 594

• CAS: 1253909-75-9

Core Science & Biosynthesis

ATTO 594 Fluorescent Dye: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

ATTO 594 is a high-performance fluorescent dye belonging to the rhodamine class of dyes. Renowned for its exceptional photostability and brightness, ATTO 594 has become an invaluable tool in a wide range of fluorescence-based biological applications. This guide provides an in-depth overview of its core properties, detailed experimental protocols for its use, and examples of its application in studying cellular signaling pathways.

Core Photophysical and Chemical Properties

ATTO 594 is characterized by its strong absorption, high fluorescence quantum yield, and excellent water solubility.[1][2] These properties make it particularly well-suited for demanding applications such as single-molecule detection and super-resolution microscopy.[1][2] Upon conjugation to a biomolecule, ATTO 594 carries a net electrical charge of -1.[1][2]

Quantitative Data Summary

The key photophysical and chemical properties of ATTO 594 are summarized in the tables below for easy reference and comparison.

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[2]
Emission Maximum (λem)	627 nm	[2]
Molar Extinction Coefficient (εmax)	120,000 cm⁻¹M⁻¹	[2]
Fluorescence Quantum Yield (Φf)	0.85	[2]
Fluorescence Lifetime (τfl)	3.9 ns	[2]
Molecular Weight (Carboxy)	~1137 g/mol	[3]
Recommended Laser Line	594 nm
Common Filter Set	Texas Red®

Key Applications in Research

The exceptional characteristics of ATTO 594 lend it to a variety of advanced scientific applications:

• Super-Resolution Microscopy: Its high photostability and brightness make it an excellent choice for techniques like STED (Stimulated Emission Depletion), PALM (Photoactivated Localization Microscopy), and dSTORM (direct Stochastic Optical Reconstruction Microscopy).[1][2]

• Single-Molecule Detection: The high quantum yield and low triplet state formation of ATTO 594 are advantageous for tracking the dynamics of individual molecules.[3]

• Flow Cytometry (FACS): The dye's strong emission allows for clear discrimination of labeled cell populations.[1]

• Fluorescence In-Situ Hybridization (FISH): ATTO 594-labeled probes are used for the sensitive detection and localization of specific nucleic acid sequences within cells and tissues.[1][4][5][6]

• Förster Resonance Energy Transfer (FRET): ATTO 594 can serve as a donor or acceptor in FRET-based assays to study molecular interactions.

Experimental Protocols

Detailed methodologies for common labeling and staining procedures involving ATTO 594 are provided below.

Protein Labeling with ATTO 594 NHS-Ester

This protocol describes the conjugation of ATTO 594 N-hydroxysuccinimidyl (NHS) ester to primary amines on a target protein.

Materials:

• ATTO 594 NHS-ester

• Protein of interest in an amine-free buffer (e.g., PBS)

• Reaction Buffer: 1 M sodium bicarbonate, pH 8.3-9.0

• Anhydrous, amine-free DMSO or DMF

• Gel filtration column (e.g., Sephadex G-25) for purification

Procedure:

• Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the solution is free of amine-containing substances like Tris or glycine.

• Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 594 NHS-ester in DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the dye stock solution to the protein solution while gently vortexing. A common starting point is a 5- to 15-fold molar excess of dye to protein.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from unreacted dye using a gel filtration column pre-equilibrated with PBS.

  • The first colored band to elute is the ATTO 594-labeled protein.

• Determine Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and 601 nm (for ATTO 594).

  • Calculate the DOL using the Beer-Lambert law and the molar extinction coefficients of the protein and ATTO 594.

F-Actin Staining with ATTO 594 Phalloidin (B8060827)

This protocol outlines the use of ATTO 594-conjugated phalloidin to visualize filamentous actin (F-actin) in fixed cells.

Materials:

• ATTO 594 Phalloidin

• Methanol or DMSO for stock solution

• Formaldehyde (B43269) or paraformaldehyde for cell fixation

• Triton X-100 or other permeabilization agent

• PBS (Phosphate-Buffered Saline)

• BSA (Bovine Serum Albumin) for blocking

Procedure:

• Cell Fixation and Permeabilization:

  • Fix cells with 3.7% formaldehyde in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5 minutes.

  • Wash the cells three times with PBS.

• Blocking:

  • Incubate the cells with 1% BSA in PBS for 30 minutes to reduce nonspecific binding.

• Staining:

  • Prepare the staining solution by diluting the ATTO 594 Phalloidin stock solution in PBS with 1% BSA. A typical final concentration is 1:40 to 1:1000 from a stock solution.

  • Incubate the cells with the staining solution for 20-60 minutes at room temperature, protected from light.

• Washing and Mounting:

  • Wash the cells three times with PBS.

  • Mount the coverslips with an appropriate mounting medium.

Oligonucleotide Labeling via Click Chemistry

This protocol describes the labeling of an alkyne-modified oligonucleotide with ATTO 594 azide (B81097) using a copper-catalyzed click reaction.

Materials:

• ATTO 594 Azide

• Alkyne-modified oligonucleotide

• Copper(II) sulfate (B86663) (CuSO₄)

• A reducing agent (e.g., Sodium Ascorbate)

• A copper ligand (e.g., THPTA or TBTA)

• DMSO/t-BuOH or other suitable solvent

Procedure:

• Prepare Stock Solutions:

  • Dissolve the ATTO 594 azide in DMSO/t-BuOH to a concentration of 10 mM.

  • Dissolve the alkyne-modified oligonucleotide in nuclease-free water.

  • Prepare fresh stock solutions of CuSO₄ and sodium ascorbate.

• Click Reaction:

  • In a microcentrifuge tube, combine the alkyne-oligonucleotide, ATTO 594 azide, and the copper ligand.

  • Initiate the reaction by adding the CuSO₄ followed by the sodium ascorbate.

  • Incubate the reaction at room temperature for 30 minutes to 2 hours, or until the reaction is complete. The reaction can be accelerated by gentle heating.

• Purification:

  • Purify the labeled oligonucleotide from the reaction mixture using ethanol (B145695) precipitation, HPLC, or other suitable chromatographic methods.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate logical relationships in experimental workflows and signaling pathways where ATTO 594 is utilized.

Figure 1. Experimental workflow for labeling a protein with ATTO 594 NHS-ester.

Figure 2. Workflow for staining F-actin in fixed cells using ATTO 594 Phalloidin.

Figure 3. Signaling pathway of the NOP receptor activated by ATTO 594-labeled N/OFQ.[2]

Figure 4. Experimental logic for visualizing NOP receptor internalization using FRET.[2]

References

• 1. site.hypoxyprobe.com [site.hypoxyprobe.com]
• 2. Nociceptin/Orphanin FQ (N/OFQ) conjugated to ATTO594: a novel fluorescent probe for the N/OFQ (NOP) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. leica-microsystems.com [leica-microsystems.com]
• 4. In situ hybridization to cellular RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tissue-specific RNA localization in the uterus during implantation, decidualization and placentation: Technical nuances of various labeling approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Situ Hybridization to Localize mRNAs | Springer Nature Experiments [experiments.springernature.com]

ATTO 594: A Technical Guide to its Spectral Properties and Applications in Advanced Microscopy

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and characteristics of the fluorescent dye ATTO 594. It is intended to serve as a valuable resource for researchers and professionals in the fields of life sciences and drug development who utilize fluorescence-based techniques. This guide details the dye's core photophysical parameters, provides established experimental protocols for its use, and illustrates key concepts and workflows through detailed diagrams.

Core Spectral and Photophysical Characteristics

ATTO 594 is a fluorescent label belonging to the rhodamine class of dyes.[1][2][3] It is recognized for its strong absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1][3][4] These characteristics make it a robust tool for a wide range of applications in fluorescence microscopy, including high-resolution techniques.[3][5] The dye is also noted for its high water solubility and very little triplet formation.[3][4] After being coupled to a substrate, ATTO 594 carries a net electrical charge of -1.[2][3]

The key spectral properties of ATTO 594 are summarized in the table below. These parameters are crucial for designing experiments, selecting appropriate filter sets, and interpreting fluorescence data.

Property	Value	Reference
Excitation Maximum (λex)	601 - 603 nm	[2][3][4]
Emission Maximum (λem)	626 - 627 nm	[2][3][4]
Molar Extinction Coefficient (ε)	1.2 x 10⁵ cm⁻¹M⁻¹	[3][4]
Fluorescence Quantum Yield (Φf)	0.85 (85%)	[2][3][4]
Fluorescence Lifetime (τfl)	3.9 ns	[2][3][4]
Correction Factor (CF₂₆₀)	0.22	[3][4]
Correction Factor (CF₂₈₀)	0.50	[3][4]

Experimental Protocols

ATTO 594 is a versatile dye that can be conjugated to a variety of biomolecules, including proteins and nucleic acids, through different chemical modifications such as NHS esters and maleimides.[3] Below are detailed protocols for common applications of ATTO 594.

Protein Labeling with ATTO 594 NHS Ester

This protocol describes the general procedure for labeling proteins with ATTO 594 N-hydroxysuccinimidyl (NHS) ester, which reacts with primary amines on the protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS)

• ATTO 594 NHS ester

• Anhydrous, amine-free DMSO or DMF

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Gel filtration column (e.g., Sephadex G-25)

• Elution buffer (e.g., PBS)

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of amine-containing substances like Tris or glycine. If necessary, dialyze the protein solution against PBS.

• Dye Preparation: Immediately before use, dissolve the ATTO 594 NHS ester in DMSO or DMF to a concentration of 1-10 mg/mL.

• Labeling Reaction: Add a 3- to 10-fold molar excess of the reactive dye to the protein solution. The optimal ratio may need to be determined empirically. Incubate the reaction for 1-2 hours at room temperature with gentle stirring.

• Purification: Separate the labeled protein from the unreacted dye using a gel filtration column pre-equilibrated with the elution buffer. Collect the first colored fraction, which contains the protein-dye conjugate.

• Determination of Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein, can be calculated from the absorbance of the conjugate at 280 nm and the absorbance maximum of ATTO 594 (~600 nm) using the Beer-Lambert law and the correction factor for the dye's absorbance at 280 nm.

Immunofluorescence Staining of the Cytoskeleton

This protocol outlines the steps for using ATTO 594-conjugated secondary antibodies to visualize the cytoskeleton in fixed cells.

Materials:

• Cells grown on coverslips

• Fixation solution (e.g., -20°C methanol (B129727) or 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS with 0.1% Triton X-100 - PBST)

• Primary antibody specific to a cytoskeletal protein (e.g., anti-tubulin)

• ATTO 594-conjugated secondary antibody

• DAPI or Hoechst for nuclear counterstaining (optional)

• Mounting medium

Procedure:

• Fixation: Fix the cells with either ice-cold methanol for 5-10 minutes or with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Permeabilization: If using a paraformaldehyde fixation, permeabilize the cells with Triton X-100 in PBS for 5-10 minutes.

• Blocking: Block non-specific antibody binding by incubating the cells in blocking buffer for at least 30 minutes.

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer and incubate with the cells for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBST for 5 minutes each.

• Secondary Antibody Incubation: Dilute the ATTO 594-conjugated secondary antibody in the blocking buffer and incubate with the cells for 1 hour at room temperature, protected from light.

• Washing: Repeat the washing step as in step 5.

• Counterstaining (Optional): Incubate the cells with DAPI or Hoechst in PBST for 5-10 minutes to stain the nuclei.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium. For STED microscopy, a mounting medium with a refractive index matching the immersion oil (e.g., 1.518) is recommended.[6][7]

Two-Color STED Microscopy of Tubulin and Mitochondria

This protocol is based on a published study and describes the dual-color STED imaging of tubulin and the mitochondrial protein TOM20.[1]

Materials:

• Fixed and permeabilized cells on coverslips

• Primary antibody against tubulin

• Primary antibody against TOM20

• Secondary antibody conjugated to ATTO 594

• Secondary antibody conjugated to a spectrally distinct dye suitable for STED with the same depletion laser (e.g., STAR 635P)

• STED-compatible mounting medium

Procedure:

• Simultaneous Primary Antibody Incubation: Incubate the cells with a mixture of the primary antibodies against tubulin and TOM20, diluted in blocking buffer, for 1 hour at room temperature.

• Washing: Wash the cells three times with PBST.

• Simultaneous Secondary Antibody Incubation: Incubate the cells with a mixture of the ATTO 594- and STAR 635P-conjugated secondary antibodies, diluted in blocking buffer, for 1 hour at room temperature in the dark.

• Washing: Wash the cells three times with PBST.

• Mounting: Mount the coverslips in a STED-compatible mounting medium.

• STED Imaging: Acquire images using a STED microscope equipped with appropriate excitation lasers for ATTO 594 (e.g., ~594 nm) and STAR 635P (e.g., ~635 nm) and a depletion laser suitable for both dyes (e.g., 760-775 nm).[1][6]

Visualizations

The following diagrams illustrate key experimental workflows and concepts relevant to the use of ATTO 594 in advanced microscopy.

Workflow for Two-Color STED Microscopy of Tubulin and TOM20.

Conceptual Diagram of Linkage Error in Indirect Immunofluorescence.

Conclusion

ATTO 594 is a high-performance fluorescent dye with exceptional photophysical properties that make it well-suited for a variety of advanced microscopy techniques, including STED super-resolution microscopy. Its brightness, photostability, and hydrophilicity contribute to its robust performance in complex biological samples. By understanding its spectral characteristics and employing optimized labeling and imaging protocols, researchers can effectively utilize ATTO 594 to achieve high-quality, high-resolution images of cellular structures and processes. The consideration of factors such as linkage error is crucial for the accurate interpretation of super-resolution data obtained with this and other fluorescent labels.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Immunolabeling protocol for STED and confocal microscopy [abberior.rocks]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 6. docs.research.missouri.edu [docs.research.missouri.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]

ATTO 594: A Comprehensive Technical Guide for Researchers

For Immediate Release

This in-depth guide provides researchers, scientists, and drug development professionals with a thorough understanding of the fluorescent label ATTO 594. Belonging to the rhodamine class of dyes, ATTO 594 is a novel and versatile tool for a wide range of applications in the life sciences, prized for its strong absorption, high fluorescence quantum yield, and exceptional stability.[1][2][3][4] This document outlines its spectral properties, experimental protocols for its use, and its diverse applications.

Core Spectroscopic and Photophysical Properties

ATTO 594 is characterized by its bright, red fluorescence, making it suitable for various advanced imaging techniques.[5] The dye is notably hydrophilic, exhibiting excellent water solubility.[1][2][4] Upon conjugation to a substrate, ATTO 594 carries a net electrical charge of -1.[1][2][4] Its fluorescence is most efficiently excited in the 580 - 615 nm range.[1]

A summary of its key quantitative properties is presented in the table below:

Property	Value	Source
Maximum Excitation Wavelength (λex)	601 nm[2][6], 603 nm[4][7][8]	ATTO-TEC, StressMarq Biosciences, MedchemExpress, Leica Microsystems
Maximum Emission Wavelength (λem)	626 nm[4][7][8], 627 nm[2][3][6]	ATTO-TEC, MedchemExpress, Leica Microsystems, FluoroFinder, StressMarq Biosciences
Molar Extinction Coefficient (εmax)	1.2 x 10⁵ M⁻¹ cm⁻¹	ATTO-TEC, StressMarq Biosciences, Leica Microsystems[4][6][8][9]
Fluorescence Quantum Yield (Φf)	0.85 (85%)[2][4][6][8][9]	FluoroFinder, ATTO-TEC, StressMarq Biosciences, Leica Microsystems
Fluorescence Lifetime (τfl)	3.5 ns[6], 3.9 ns[2][4][8][9]	StressMarq Biosciences, FluoroFinder, ATTO-TEC, Leica Microsystems
Correction Factor (CF₂₆₀)	0.22[4][8][9]	ATTO-TEC, Leica Microsystems
Correction Factor (CF₂₈₀)	0.50[4][8][9]	ATTO-TEC, Leica Microsystems

Experimental Protocols: Labeling with ATTO 594 NHS-Ester

ATTO 594 is available with various reactive groups for conjugation, including NHS-ester, maleimide, and alkyne, enabling the labeling of a wide array of biomolecules such as proteins, DNA, and RNA.[4] The N-hydroxysuccinimidyl (NHS) ester is commonly used for labeling proteins by reacting with primary amines.[5]

Preparation of Stock Solutions

• Protein Stock Solution (Solution A): Prepare the target protein in a suitable buffer. For NHS-ester labeling, a reaction buffer with a pH of ~9.0 (e.g., 1 M sodium carbonate or 1 M phosphate (B84403) buffer) is recommended to ensure the amino groups are deprotonated and reactive.[5] The protein concentration should ideally be greater than 2 mg/mL.[5]

• Dye Stock Solution (Solution B): Prepare a 10 mM stock solution of ATTO 594 NHS-ester in anhydrous and amine-free dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[4] These solutions should be prepared immediately before use as they have limited stability.[4]

Conjugation Reaction

• Molar Ratio: A starting molar ratio of 10:1 (dye:protein) is recommended.[5][10] The optimal ratio may need to be determined empirically, with a range of 5:1 to 20:1 often tested.[5][10]

• Reaction: Add the calculated volume of the dye stock solution to the protein solution while gently vortexing.

• Incubation: Incubate the reaction mixture for a specified time (typically 1-2 hours) at room temperature, protected from light.

Purification of the Conjugate

After the conjugation reaction, it is crucial to remove any unconjugated dye. This is commonly achieved using size-exclusion chromatography, such as a Sephadex G-25 column.

• Apply the reaction mixture to the top of the equilibrated column.

• Elute the conjugate with a suitable buffer (e.g., PBS, pH 7.2-7.4).

• Collect the fractions containing the labeled protein, which will typically elute first as it is larger than the free dye.

Characterization: Degree of Substitution (DOS)

The DOS, which is the average number of dye molecules per protein molecule, is a critical parameter for ensuring optimal fluorescence and functionality.

• Measure Absorbance: Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance of ATTO 594 (~602 nm).[5]

• Calculate DOS: The DOS can be calculated using the Beer-Lambert law and the correction factor for the dye's absorbance at 280 nm. An optimal DOS for most antibodies is typically between 2 and 10.[5][10]

Applications in Research and Drug Development

The exceptional photostability and brightness of ATTO 594 make it a highly suitable fluorescent label for a variety of advanced applications:

• Super-Resolution Microscopy: Techniques such as PALM, dSTORM, and STED benefit from the high photostability and quantum yield of ATTO 594.[1][2][5]

• Single-Molecule Detection: Its strong absorption and high fluorescence make it ideal for detecting individual molecules.[1][2][4]

• Flow Cytometry (FACS): ATTO 594 is well-suited for use in flow cytometry applications.[1][2][5]

• Fluorescence In-Situ Hybridization (FISH): It is a reliable probe for FISH experiments.[1][2][5]

Visualizing Workflows and Pathways

To further aid in the understanding of the experimental processes and the utility of ATTO 594, the following diagrams illustrate key workflows.

Caption: A generalized workflow for labeling proteins with ATTO 594 NHS-ester.

Caption: Major applications of the ATTO 594 fluorescent dye in life sciences research.

References

• 1. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. Panel Builder [beta.fluorofinder.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. stressmarq.com [stressmarq.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ATTO 594 NHS-ester, 5mg | Products | Leica Microsystems [leica-microsystems.com]
• 9. leica-microsystems.com [leica-microsystems.com]
• 10. docs.aatbio.com [docs.aatbio.com]

An In-depth Technical Guide to the Quantum Yield and Brightness of ATTO 594

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the photophysical properties of the fluorescent dye ATTO 594, with a specific focus on its quantum yield and brightness. Detailed experimental protocols for the characterization of these key parameters are also included to assist researchers in their applications.

Introduction to ATTO 594

ATTO 594 is a novel fluorescent label belonging to the rhodamine class of dyes.[1][2][3][4][5] It is characterized by its strong absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1][2][3][4][5][6] These features, combined with its excellent water solubility, make ATTO 594 a highly suitable dye for a wide range of applications in the life sciences, including single-molecule detection, high-resolution microscopy (such as PALM, dSTORM, and STED), flow cytometry (FACS), and fluorescence in-situ hybridization (FISH).[1][2][4] After being coupled to a substrate, ATTO 594 carries a net electrical charge of -1.[1][2][3][5] The dye is most efficiently excited in the wavelength range of 580 - 615 nm.[2]

Photophysical Properties of ATTO 594

The key photophysical parameters of ATTO 594 are summarized in the table below. These values are crucial for predicting the performance of the dye in various experimental setups and for comparing it with other fluorophores.

Property	Value	Reference(s)
Quantum Yield (Φf or ηfl)	0.85 (85%)	[1][3][4][5][7][8]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[1][3][4][5][7][8][9]
Excitation Maximum (λex)	601 - 603 nm	[1][3][4][5][7][10][11]
Emission Maximum (λem)	626 - 627 nm	[1][3][4][7][8][9][11]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[1][3][4][5][7][8][9]
Brightness	102	[7]

Note: Brightness is a relative value calculated as the product of the molar extinction coefficient and the quantum yield.

Quantum Yield and Brightness of ATTO 594

The brightness of a fluorescent molecule is a critical parameter for applications requiring high sensitivity. It is determined by two fundamental properties: the molar extinction coefficient (ε) and the fluorescence quantum yield (Φ).[12][13]

• Molar Extinction Coefficient (ε): This value represents the efficiency with which a molecule absorbs light at a specific wavelength.[12] A higher molar extinction coefficient indicates a greater ability to absorb photons, which is the initial step in the fluorescence process.

• Fluorescence Quantum Yield (Φ): This parameter quantifies the efficiency of the fluorescence process itself. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[14][15] A quantum yield of 0.85, as is the case for ATTO 594, signifies that for every 100 photons absorbed, 85 are emitted as fluorescence.

The overall brightness of a fluorophore can be calculated using the following formula:

Brightness = Molar Extinction Coefficient (ε) x Fluorescence Quantum Yield (Φ) [12]

For ATTO 594, this calculation yields a high brightness value, making it an excellent choice for demanding fluorescence applications.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 3. leica-microsystems.com [leica-microsystems.com]
• 4. ATTO 594 azide, 5mg | Products | Leica Microsystems [leica-microsystems.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. stressmarq.com [stressmarq.com]
• 8. leica-microsystems.com [leica-microsystems.com]
• 9. spectra.arizona.edu [spectra.arizona.edu]
• 10. Spectrum [Atto 594] | AAT Bioquest [aatbio.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. How to determine the brightness of a fluorescent molecule? | AAT Bioquest [aatbio.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. agilent.com [agilent.com]
• 15. Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]

ATTO 594: A Technical Guide to Photostability and Photobleaching

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATTO 594, a fluorescent label from the rhodamine dye family, is widely recognized for its exceptional photophysical properties, including strong absorption, high fluorescence quantum yield, and robust photostability.[1][2][3][4] These characteristics make it a preferred choice for demanding applications such as single-molecule detection, high-resolution microscopy (PALM, dSTORM, STED), and flow cytometry.[1][2][3] This technical guide provides an in-depth analysis of the photostability and photobleaching characteristics of ATTO 594, offering quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms to aid researchers in optimizing their fluorescence imaging experiments.

Core Photophysical Properties

The inherent brightness and stability of a fluorophore are critical for the quality and reproducibility of fluorescence-based assays. ATTO 594 exhibits a high molar extinction coefficient and an excellent fluorescence quantum yield, contributing to its superior brightness.[2][4][5] The rigid chromophore structure of ATTO dyes, in general, prevents the formation of non-fluorescent isomers and contributes to their consistent optical performance across different solvents and temperatures.[6]

Quantitative Data Summary

For a clear comparison, the key photophysical parameters of ATTO 594 are presented alongside those of a commonly used alternative, Alexa Fluor 594.

Property	ATTO 594	Alexa Fluor 594	Reference
Excitation Maximum (λex)	601 nm	590 nm	[2]
Emission Maximum (λem)	627 nm	617 nm	[2]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	73,000 M⁻¹cm⁻¹	[2]
Fluorescence Quantum Yield (Φf)	0.85	0.66	[2]
Fluorescence Lifetime (τfl)	3.9 ns	Not specified	[2]
Brightness (εmax * Φf)	102,000	48,180	Calculated

Photobleaching: The Irreversible Loss of Fluorescence

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light, leading to a loss of its fluorescent signal.[1] This phenomenon is a significant concern in fluorescence microscopy, particularly in quantitative and long-term imaging studies, as it can lead to a diminished signal-to-noise ratio and introduce inaccuracies in data analysis.[1]

The Mechanism of Photobleaching

The photobleaching of rhodamine dyes like ATTO 594 is primarily driven by the transition of the fluorophore from its excited singlet state to a long-lived, highly reactive excited triplet state.[6][7] In this triplet state, the dye can react with molecular oxygen to generate reactive oxygen species (ROS), which can then chemically degrade the fluorophore, rendering it non-fluorescent.[1][6] The rate of photobleaching is influenced by several factors, including the intensity and duration of the excitation light, and the concentration of molecular oxygen in the local environment.[1]

Photobleaching pathway of a rhodamine dye.

Experimental Assessment of Photostability

Quantifying the photostability of a fluorophore is essential for selecting the appropriate dye and for correcting for signal loss in quantitative imaging experiments. A common metric for photostability is the photobleaching half-life, which is the time required for the fluorescence intensity to decrease to 50% of its initial value under specific illumination conditions.

Generalized Protocol for Measuring Photobleaching Half-Life

This protocol outlines a general workflow for comparing the photostability of fluorescently labeled samples.

• Sample Preparation:

  • Plate cells or prepare the biological sample of interest on a microscope slide or coverslip.

  • Label the sample with the fluorophore conjugate (e.g., ATTO 594-antibody).

  • Wash the sample to remove any unbound fluorophore.

  • Mount the sample in an appropriate mounting medium. For live-cell imaging, use a suitable imaging buffer. The use of antifade reagents in the mounting medium can significantly reduce photobleaching.[1]

• Image Acquisition:

  • Use a fluorescence or confocal microscope equipped with the appropriate laser line and filters for the fluorophore being tested (for ATTO 594, a 594 nm laser line is suitable).[5]

  • Locate a region of interest.

  • Set the imaging parameters:

    • Laser Power: Use a consistent and reported laser power for all experiments.

    • Exposure Time: Choose an exposure time that provides a good initial signal without causing immediate and rapid bleaching.

    • Time-lapse Imaging: Acquire a series of images of the same field of view at regular intervals (e.g., every 5-10 seconds) for a prolonged period.

• Data Analysis:

  • Measure the mean fluorescence intensity of the labeled structures in each image of the time series.

  • Correct for background fluorescence by subtracting the mean intensity of a region without any labeled structures.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0).

  • Plot the normalized fluorescence intensity as a function of time.

  • Fit the resulting decay curve to a single exponential decay function to determine the photobleaching half-life.

Experimental workflow for assessing fluorophore photostability.

Strategies to Minimize Photobleaching

Several strategies can be employed to mitigate the effects of photobleaching and enhance the quality of fluorescence imaging data.

• Minimize Exposure: Reduce the excitation light intensity to the lowest level that provides an adequate signal-to-noise ratio. Use neutral density filters to attenuate the laser power and keep exposure times as short as possible.[1]

• Use Antifade Reagents: Incorporate commercially available antifade reagents or triplet state quenchers into the mounting medium.[7][8] These reagents work by scavenging molecular oxygen or by de-exciting the triplet state of the fluorophore, thereby reducing the likelihood of photobleaching.

• Choose Photostable Dyes: Select fluorophores that are inherently more photostable, such as the ATTO series of dyes.[6][9]

• Optimize Imaging Conditions: For live-cell imaging, maintaining a healthy cellular environment can contribute to fluorophore stability.

Conclusion

ATTO 594 is a high-performance fluorescent dye with exceptional photostability, making it a valuable tool for a wide range of fluorescence-based applications. Understanding the mechanisms of photobleaching and implementing strategies to minimize its effects are crucial for obtaining high-quality, quantitative, and reproducible data. By following the protocols and considering the factors outlined in this guide, researchers can effectively harness the superior properties of ATTO 594 to advance their scientific investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. stressmarq.com [stressmarq.com]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. Redefining the photo-stability of common fluorophores with triplet state quenchers: mechanistic insights and recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Search for improved triplet-state quenchers for fluorescence imaging: a computational framework incorporating excited-state Baird-aromaticity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]

ATTO 594: A Comprehensive Technical Guide for Advanced Fluorescence Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical structure, photophysical properties, and common applications of the fluorescent dye ATTO 594. Designed for researchers and professionals in the life sciences, this document offers a technical resource for utilizing ATTO 594 in advanced fluorescence microscopy, single-molecule detection, and other demanding applications.

Chemical Structure and Core Properties

ATTO 594 is a high-performance fluorescent label that belongs to the rhodamine class of dyes.[1][2][3] Its chemical structure is characterized by a polycyclic aromatic system, which is responsible for its strong absorption and fluorescence in the red region of the visible spectrum. The core structure of ATTO 594, as represented by its carboxylic acid form, is depicted below.

Image Source: Lumiprobe. This represents the carboxylic acid derivative of ATTO 594, which is often considered the parent structure of the various reactive forms.

ATTO 594 is known for its exceptional water solubility, high photostability, and strong fluorescence quantum yield.[1][2] After conjugation to a biomolecule, ATTO 594 carries a net electrical charge of -1.[1] These characteristics make it a robust tool for a wide array of fluorescence-based assays.

Photophysical and Chemical Properties

The performance of a fluorescent dye is defined by its photophysical properties. ATTO 594 exhibits excellent characteristics that make it suitable for sensitive and high-resolution imaging techniques. The key quantitative properties are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	601 - 603 nm	[1][2]
Emission Maximum (λem)	626 - 627 nm	[1][2]
Molar Extinction Coefficient (ε)	120,000 M⁻¹cm⁻¹	[1]
Fluorescence Quantum Yield (η)	0.85 (85%)	[1]
Fluorescence Lifetime (τ)	3.9 ns	[1]
Molecular Weight (Carboxy form)	~806 g/mol	[2]

Key Features at a Glance:

• Strong Absorption: The high molar extinction coefficient indicates efficient light absorption.[1]

• High Fluorescence Quantum Yield: A large fraction of the absorbed photons are emitted as fluorescence, resulting in a bright signal.[1]

• Excellent Photostability: ATTO 594 is resistant to photobleaching, allowing for longer exposure times and more robust imaging.[1]

• Superb Water Solubility: Its hydrophilic nature facilitates labeling reactions in aqueous buffers and reduces non-specific binding.[1][2]

Reactive Forms for Biomolecule Conjugation

ATTO 594 is commercially available in a variety of reactive forms, enabling its covalent attachment to a wide range of biomolecules, including proteins, nucleic acids, and small molecules. The choice of reactive group depends on the functional groups available on the target molecule.

Reactive Form	Target Functional Group	Application	Reference
NHS-ester	Primary Amines (-NH₂)	Labeling of proteins (e.g., antibodies), amine-modified oligonucleotides.	[2][4][5]
Maleimide	Thiols (-SH)	Labeling of cysteine residues in proteins.	[2]
Azide (B81097)	Alkynes	"Click chemistry" conjugation.	[2][6]
Alkyne	Azides	"Click chemistry" conjugation.	[3]
Carboxylic Acid	Amines, Hydrazines	Can be activated for conjugation; also used as a non-reactive control.	[7]
Hydrazide	Aldehydes, Ketones	Labeling of glycoproteins and other carbohydrate-containing molecules.	[3]
Phalloidin	F-actin	Staining of the actin cytoskeleton.
Biotin	(Strept)avidin	Indirect detection methods.	[3]

Experimental Protocols: Labeling Proteins with ATTO 594 NHS-ester

This section provides a detailed methodology for the covalent labeling of proteins with ATTO 594 N-hydroxysuccinimidyl (NHS) ester. NHS esters are one of the most common reactive groups for labeling primary amines, such as the N-terminus of a polypeptide chain or the side chain of lysine (B10760008) residues.

Materials

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• ATTO 594 NHS-ester

• Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer: 0.1 M sodium bicarbonate buffer, pH 8.3

• Purification column (e.g., Sephadex G-25)

• Elution buffer (e.g., PBS, pH 7.2)

Protocol

• Protein Preparation:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[5] Protein solutions must be free of amine-containing substances like Tris or glycine.[5]

  • If the protein is in an incompatible buffer, dialyze against PBS and then adjust the pH with the reaction buffer.

• Dye Preparation:

  • Immediately before use, dissolve the ATTO 594 NHS-ester in anhydrous DMF or DMSO to a concentration of 1-2 mg/mL.[5]

• Conjugation Reaction:

  • Slowly add the dissolved ATTO 594 NHS-ester to the protein solution while gently stirring. A common starting point is a 10- to 20-fold molar excess of dye to protein.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25).

  • Equilibrate the column with the elution buffer.

  • Apply the reaction mixture to the column and elute with the elution buffer.

  • The first colored band to elute is the labeled protein. The free dye will elute as a second, slower-moving band.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and ~600 nm (for ATTO 594).

  • The DOL can be calculated using the following formula: DOL = (A_max * ε_protein) / ((A_280 - A_max * CF_280) * ε_dye) Where:

    • A_max is the absorbance at the dye's absorption maximum.

    • A_280 is the absorbance at 280 nm.

    • ε_protein is the molar extinction coefficient of the protein at 280 nm.

    • ε_dye is the molar extinction coefficient of the dye at its absorption maximum.

    • CF_280 is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, this is approximately 0.50).[2]

Experimental Workflow Diagram

Caption: Workflow for labeling proteins with ATTO 594 NHS-ester.

Advanced Applications

The superior properties of ATTO 594 make it an ideal choice for a range of advanced fluorescence applications.

Super-Resolution Microscopy (dSTORM, STED)

ATTO 594's high photostability and brightness are critical for super-resolution techniques like dSTORM (direct Stochastic Optical Reconstruction Microscopy) and STED (Stimulated Emission Depletion) microscopy.[1] These methods require fluorophores that can withstand high laser powers and can be reliably switched between fluorescent and dark states (for dSTORM).

Single-Molecule Spectroscopy

The high quantum yield and low triplet state formation of ATTO 594 are advantageous for single-molecule detection experiments.[2] These studies rely on the detection of fluorescence from individual molecules, where a bright and stable signal is paramount.

Fluorescence In Situ Hybridization (FISH)

In FISH, fluorescently labeled probes are used to detect specific DNA or RNA sequences within cells. The brightness of ATTO 594 allows for the sensitive detection of these targets.[1]

"Click Chemistry" and Bioorthogonal Labeling

The availability of ATTO 594 with azide and alkyne reactive groups allows for its use in "click chemistry," a highly specific and efficient bioorthogonal ligation reaction. This is particularly useful for labeling biomolecules in complex environments, such as within living cells.

Caption: Principle of "Click Chemistry" for labeling with ATTO 594-Azide.

Conclusion

ATTO 594 is a versatile and high-performance fluorescent dye that offers significant advantages for a wide range of applications in life sciences and drug development. Its exceptional photophysical properties, including high brightness, photostability, and water solubility, make it a reliable tool for demanding techniques such as super-resolution microscopy and single-molecule detection. The availability of a wide array of reactive forms further enhances its utility, enabling the straightforward and efficient labeling of a diverse range of biomolecules. This guide provides the foundational knowledge and protocols to effectively integrate ATTO 594 into advanced fluorescence-based research.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. lumiprobe.com [lumiprobe.com]

The Core Principles of ATTO 594 Fluorescence: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATTO 594 is a novel and versatile fluorescent label belonging to the rhodamine class of dyes.[1][2][3][4][5] It is widely utilized in the life sciences for the fluorescent labeling of biomolecules such as DNA, RNA, and proteins.[1][5] Key characteristics of ATTO 594 include its strong absorption, high fluorescence quantum yield, and exceptional thermal and photostability.[1][2][3][4][5] Furthermore, it exhibits excellent water solubility and minimal triplet state formation, making it highly suitable for demanding applications such as single-molecule detection and high-resolution microscopy.[1][2][3] Upon conjugation to a substrate, ATTO 594 carries a net electrical charge of -1.[1][2][3]

Photophysical Properties

The fluorescence of ATTO 594 is governed by its distinct photophysical properties. The dye is most efficiently excited in the 580-615 nm range, compatible with common 561 nm and 594 nm laser lines.[2][6] This broad excitation range allows for flexibility in experimental setups.

Property	Value	Reference
Maximum Excitation Wavelength (λex)	601-603 nm	[1][3][5][7][8][9]
Maximum Emission Wavelength (λem)	626-627 nm	[1][3][5][8][9]
Molar Extinction Coefficient (εmax)	1.2 x 10^5 M-1 cm-1	[1][5][7][9]
Fluorescence Quantum Yield (Φf)	0.85 (85%)	[1][3][5][7][9]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[1][3][5][7][9]
Molecular Weight (Carboxy)	1137 g/mol	[1][7]
Correction Factor (CF260)	0.22	[1][5][9]
Correction Factor (CF280)	0.50	[1][5][9]

Chemical Reactivity and Labeling Chemistries

ATTO 594 is available with a variety of reactive groups to enable covalent labeling of different functional groups on biomolecules. The choice of reactive derivative depends on the target molecule and the desired labeling strategy.

Amine-Reactive Labeling: NHS Ester

ATTO 594 N-hydroxysuccinimidyl (NHS) ester is a popular choice for labeling primary amines, such as the side chains of lysine (B10760008) residues in proteins or amine-modified oligonucleotides.[5][6] The reaction occurs efficiently at a pH between 7.0 and 9.0, forming a stable covalent amide bond.[6][10] It is crucial that the amine group is non-protonated to be reactive, necessitating careful pH control of the reaction buffer.[1]

ATTO 594 NHS Ester Labeling Reaction

Thiol-Reactive Labeling: Maleimide (B117702)

For labeling sulfhydryl (thiol) groups, particularly cysteine residues in proteins, ATTO 594 maleimide is the reagent of choice.[1][11] This reaction is most efficient at a pH of 7.0-7.5, where the thiol group is sufficiently nucleophilic to react with the maleimide, forming a stable thioether bond.[11][12] At this pH, reaction with amine groups is minimal, allowing for selective thiol modification.[11][12]

ATTO 594 Maleimide Labeling Reaction

Other Reactive Chemistries

ATTO 594 is also available with other reactive moieties for various bio-orthogonal and targeted labeling strategies, including:

• Azide and Alkyne: For "click chemistry" reactions (Huisgen cycloaddition).[1]

• Hydrazide: For labeling aldehydes and ketones.[1]

• Iodoacetamide: An alternative for thiol-reactive labeling.[1]

• Biotin: For binding to avidin (B1170675) and streptavidin.[1]

• Phalloidin: For specific and high-affinity binding to F-actin in cytoskeletal studies.[1]

Experimental Protocols

Detailed methodologies are crucial for successful and reproducible labeling and imaging experiments.

Protein Labeling with ATTO 594 NHS Ester

This protocol is a general guideline for labeling proteins with amine-reactive ATTO 594.[5][10]

Materials:

• Protein solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

• ATTO 594 NHS ester

• Anhydrous, amine-free DMSO or DMF

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[5][10] If the protein is in a buffer containing amines (e.g., Tris), it must be dialyzed against an amine-free buffer such as PBS.[5][10]

• Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 594 NHS ester in anhydrous DMSO or DMF to a concentration of 1-10 mM.[5][6]

• Labeling Reaction: Add the dye stock solution to the protein solution. The optimal molar ratio of dye to protein should be determined empirically but typically ranges from 6:1 to 8:1 for antibodies to achieve a degree of substitution (DOS) of 2-10.[6][10] Incubate the reaction for 1-2 hours at room temperature, protected from light.[5][13]

• Purification: Separate the labeled protein from unreacted dye using a gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g., PBS).[5][14] The first colored band to elute is the labeled protein.[5][14]

Protein Labeling with ATTO 594 Maleimide

This protocol provides a general method for labeling proteins with thiol-reactive ATTO 594.[11][12]

Materials:

• Protein solution (50-100 µM in a suitable buffer, pH 7.0-7.5, e.g., PBS)

• ATTO 594 maleimide

• Anhydrous, amine-free DMSO or DMF

• Reducing agent (optional, e.g., DTT or TCEP)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare Protein Solution: Dissolve the protein in a suitable buffer at pH 7.0-7.5.[11] If necessary, reduce disulfide bonds by incubating with a 10-fold molar excess of a reducing agent like TCEP.[11] If DTT is used, it must be removed by dialysis before adding the reactive dye.[11]

• Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 594 maleimide in anhydrous DMSO or DMF to a concentration of 10-20 mM.[11]

• Labeling Reaction: Add a 10-20 molar excess of the dye stock solution to the protein solution while stirring.[11] Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in the dark.[11]

• Quenching (Optional): Add a low molecular weight thiol (e.g., glutathione (B108866) or mercaptoethanol) to consume excess maleimide.[11]

• Purification: Separate the labeled protein from unreacted dye using a gel filtration column as described for NHS ester labeling.[11]

Applications in Advanced Fluorescence Microscopy

The excellent photophysical properties of ATTO 594 make it a fluorophore of choice for various advanced imaging techniques.

Super-Resolution Microscopy (STED)

Stimulated Emission Depletion (STED) microscopy is a super-resolution technique that overcomes the diffraction limit of light.[15] ATTO 594 is well-suited for STED microscopy due to its high photostability and emission spectrum.[2][3][4][6] In a typical STED setup, an excitation laser excites the ATTO 594 fluorophore, and a donut-shaped depletion laser at a longer wavelength (e.g., 775 nm) is used to de-excite fluorophores at the periphery of the excitation spot, effectively narrowing the point spread function and enhancing resolution.[15]

Simplified STED Microscopy Workflow

Other Applications

Beyond STED microscopy, ATTO 594 is widely used in:

• Single-Molecule Spectroscopy: Its brightness and photostability are critical for detecting individual molecules.[1][2][3]

• Flow Cytometry (FACS): Its strong fluorescence allows for clear identification and sorting of labeled cells.[2][6]

• Fluorescence In Situ Hybridization (FISH): For visualizing specific DNA or RNA sequences within cells.[2][6]

Conclusion

ATTO 594 is a high-performance fluorescent dye with a combination of photophysical and chemical properties that make it an invaluable tool for a wide range of applications in biological research and drug development. Its brightness, photostability, and versatility in labeling chemistries enable researchers to perform cutting-edge fluorescence-based experiments, from single-molecule studies to super-resolution imaging of cellular structures. Careful consideration of the experimental design, including the choice of reactive derivative and labeling conditions, will ensure optimal performance of this powerful fluorescent probe.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. Panel Builder [beta.fluorofinder.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. stressmarq.com [stressmarq.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ATTO 594 azide, 5mg | Products | Leica Microsystems [leica-microsystems.com]
• 10. docs.aatbio.com [docs.aatbio.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. leica-microsystems.com [leica-microsystems.com]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. spectra.arizona.edu [spectra.arizona.edu]
• 15. docs.research.missouri.edu [docs.research.missouri.edu]

ATTO 594 Dye: A Comprehensive Technical Guide for Single-Molecule Imaging

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of ATTO 594, a rhodamine-based fluorescent dye, in the realm of single-molecule imaging. Renowned for its exceptional photostability, high fluorescence quantum yield, and strong absorption, ATTO 594 has emerged as a powerful tool for elucidating molecular mechanisms at the single-molecule level. This document provides a detailed overview of its photophysical properties, comprehensive experimental protocols for labeling and imaging, and a comparative analysis with other commonly used fluorophores.

Core Photophysical and Chemical Properties of ATTO 594

ATTO 594 is a hydrophilic dye that exhibits robust performance in aqueous buffers, a critical feature for biological imaging. Upon conjugation, it carries a net charge of -1. Its key characteristics are summarized in the table below, providing a quantitative basis for experimental design.[1][2]

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[1]
Emission Maximum (λem)	627 nm	[1][3]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[1][2]
Fluorescence Quantum Yield (Φf)	0.85	[1][2]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[1][2]
Molecular Weight (Free Acid)	~806 g/mol

Labeling Strategies for Single-Molecule Studies

Achieving a precise 1:1 dye-to-protein ratio is often paramount for quantitative single-molecule analysis. ATTO 594 is commercially available with various reactive groups, primarily N-hydroxysuccinimidyl (NHS) esters for targeting primary amines (e.g., lysine (B10760008) residues) and maleimides for targeting sulfhydryl groups (e.g., cysteine residues).

Protocol 1: Maleimide (B117702) Labeling for Site-Specific Cysteine Modification

This protocol is optimized for labeling proteins with a single reactive cysteine residue to achieve a 1:1 stoichiometry, ideal for single-molecule FRET (smFRET) studies.

Materials:

• Protein with a single surface-exposed cysteine in a suitable buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.0-7.5).

• ATTO 594 maleimide.

• Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).

• Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)).

• Desalting column (e.g., Sephadex G-25).

• Reaction buffer: PBS, pH 7.4.

Procedure:

• Protein Preparation: If the protein has been stored in a buffer containing a reducing agent, it must be removed via dialysis or a desalting column immediately before labeling. The protein concentration should be between 1-5 mg/mL.

• Dye Preparation: Immediately before use, dissolve the ATTO 594 maleimide in a small amount of anhydrous DMF or DMSO to create a 10-20 mM stock solution.

• Labeling Reaction: Add a 1.3-fold molar excess of the reactive dye solution to the protein solution.[4] Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light and with gentle mixing. The slightly alkaline pH ensures sufficient deprotonation of the thiol group for efficient reaction while minimizing reactivity with amines.[4]

• Quenching (Optional): The reaction can be quenched by adding a small molecule thiol, such as β-mercaptoethanol or cysteine, to a final concentration of ~10 mM.

• Purification: Separate the labeled protein from unreacted dye using a desalting column (e.g., Sephadex G-25). For the highly hydrophilic ATTO 594, a longer column (e.g., 30 cm) is recommended for optimal separation.[4] Elute with PBS buffer (pH 7.4). The first colored band to elute is the labeled protein.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and 601 nm.

Protocol 2: NHS-Ester Labeling for Amine Modification

This protocol provides a general framework for labeling proteins with ATTO 594 NHS ester. Achieving a 1:1 ratio with NHS-ester chemistry can be more challenging due to the presence of multiple lysine residues. Optimization of the dye-to-protein molar ratio is crucial.

Materials:

• Protein in an amine-free buffer (e.g., PBS, pH 7.2-7.4).

• ATTO 594 NHS ester.

• Anhydrous, amine-free DMF or DMSO.

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3.

• Desalting column (e.g., Sephadex G-25).

Procedure:

• Protein Preparation: The protein solution must be free of amine-containing substances like Tris or glycine. If necessary, dialyze the protein against PBS. The protein concentration should be 2-10 mg/mL for efficient labeling.[5]

• Dye Preparation: Prepare a 10-20 mM stock solution of ATTO 594 NHS ester in anhydrous, amine-free DMF or DMSO immediately before use.

• Labeling Reaction: Adjust the pH of the protein solution to 8.3-9.0 using the reaction buffer. Add a carefully calculated molar excess of the dye stock solution to the protein solution. For a starting point to achieve low DOL, use a 1-3 fold molar excess. Incubate for 30-60 minutes at room temperature with gentle stirring, protected from light.[6]

• Purification: Remove unreacted dye using a desalting column as described in the maleimide protocol.

• Characterization: Calculate the DOL using the absorbance at 280 nm and 601 nm.

A simplified workflow for labeling proteins with ATTO 594 NHS-ester.

Single-Molecule FRET (smFRET) Imaging with ATTO 594

ATTO 594 is an excellent acceptor for commonly used green-excitable donor dyes in smFRET experiments, such as ATTO 488 or Alexa Fluor 488.[7]

Experimental Protocol for TIRF-based smFRET

This protocol outlines a typical workflow for an smFRET experiment using a donor-ATTO 594 pair to study protein conformational dynamics.

1. Sample Preparation and Immobilization:

• Labeling: Prepare the protein of interest with a donor dye and ATTO 594 at specific sites using the protocols described above.

• Surface Passivation: To prevent non-specific binding of the protein to the glass surface, passivate the surface of the coverslip. A common method is to use a combination of biotinylated-BSA, streptavidin, and a polyethylene (B3416737) glycol (PEG) layer.

• Immobilization: Immobilize the biotinylated, dual-labeled protein onto the streptavidin-coated surface. This ensures that the molecules remain within the observation volume of the microscope.

Schematic of protein immobilization on a passivated surface.

2. Imaging Buffer:

• An oxygen scavenging system is crucial for prolonging the lifetime of the fluorophores and reducing blinking. A commonly used system consists of:

  • Glucose oxidase (e.g., 0.5-1 mg/mL)

  • Catalase (e.g., 0.1-0.2 mg/mL)

  • Glucose (10-20 mM)

• Triplet-state quenchers, such as Trolox (2-5 mM), can further enhance photostability.

• The imaging buffer should be freshly prepared and degassed before use.

3. Data Acquisition:

• Use a Total Internal Reflection Fluorescence (TIRF) microscope equipped with a laser for exciting the donor dye (e.g., 488 nm).

• Split the emission signal into two channels (donor and acceptor) using a dichroic mirror and appropriate emission filters.

• Record movies of the fluorescence signals from single molecules with a sensitive camera (e.g., EMCCD or sCMOS).

4. Data Analysis:

• Identify single-molecule spots and extract the fluorescence intensity time traces for the donor and acceptor channels.

• Correct for background noise and spectral crosstalk.

• Calculate the FRET efficiency for each time point using the formula: E = I_A / (I_A + γI_D), where I_A and I_D are the acceptor and donor intensities, and γ is a correction factor.

• Generate FRET efficiency histograms and time trajectories to analyze conformational states and dynamics.

Direct Stochastic Optical Reconstruction Microscopy (dSTORM) with ATTO 594

ATTO 594 can be used in dSTORM, a super-resolution imaging technique that relies on the stochastic photoswitching of fluorophores between a fluorescent "on" state and a dark "off" state.

Optimized dSTORM Imaging Buffer for ATTO 594

The composition of the imaging buffer is critical for inducing the photoswitching behavior of ATTO 594. While the optimal buffer can be system-dependent, a good starting point is a buffer containing a thiol and an oxygen scavenger.

Recommended Buffer Composition:

• Buffer Base: PBS or Tris-HCl (pH 7.5-8.0).

• Reducing Agent (Thiol): 10-50 mM β-mercaptoethanol (BME) or 2-mercaptoethylamine (MEA). The choice and concentration of the thiol can significantly impact the blinking kinetics.

• Oxygen Scavenging System: Glucose oxidase/catalase system as described for smFRET.

• Optional Additives: 65 mM DABCO and 20-30 mM DTT with 10-50 mM sodium sulfite (B76179) have been shown to optimize the blinking of some red dyes and may be beneficial for ATTO 594.[8][9]

The photoswitching principle underlying dSTORM imaging.

dSTORM Imaging Protocol

• Sample Preparation: Label the structure of interest with ATTO 594 using an appropriate method (e.g., immunofluorescence).

• Mounting: Mount the sample in the optimized dSTORM buffer in an imaging chamber.

• Imaging:

  • Use a high-power laser (e.g., 561 nm or 594 nm) to excite ATTO 594 and drive most of the molecules into the dark state.

  • Acquire a time-lapse series of images (thousands of frames) where a sparse, stochastic subset of molecules returns to the fluorescent state in each frame.

  • A low-power UV laser (e.g., 405 nm) can be used to facilitate the return of molecules to the "on" state.

• Image Reconstruction:

  • Localize the position of each fluorescent molecule in each frame with high precision (typically by fitting a 2D Gaussian function to the point spread function).

  • Combine the localizations from all frames to reconstruct a super-resolved image of the labeled structure.

Concluding Remarks

ATTO 594 is a versatile and robust fluorescent dye that is highly suitable for a range of single-molecule imaging applications. Its excellent photophysical properties, including high brightness and photostability, make it a reliable choice for both smFRET and dSTORM. The detailed protocols provided in this guide offer a starting point for researchers to design and execute successful single-molecule experiments. As with any single-molecule technique, careful optimization of labeling, immobilization, and imaging conditions is crucial for obtaining high-quality, quantitative data.

References

• 1. Panel Builder [beta.fluorofinder.com]
• 2. stressmarq.com [stressmarq.com]
• 3. app.fluorofinder.com [app.fluorofinder.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Single-molecule FRET states, conformational interchange, and conformational selection by dye labels in calmodulin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]

ATTO 594: A Technical Guide for Super-Resolution Microscopy

For Researchers, Scientists, and Drug Development Professionals

ATTO 594, a novel fluorescent label belonging to the class of rhodamine dyes, has emerged as a powerful tool in advanced fluorescence imaging, particularly in the realm of super-resolution microscopy.[1][2] Its exceptional photophysical properties, including strong absorption, high fluorescence quantum yield, and remarkable photostability, make it an ideal candidate for techniques that push the boundaries of optical resolution, such as Stimulated Emission Depletion (STED), Photoactivated Localization Microscopy (PALM), and Stochastic Optical Reconstruction Microscopy (dSTORM).[3][4][5] This technical guide provides an in-depth overview of ATTO 594, its properties, experimental protocols, and its application in super-resolution imaging.

Core Photophysical and Chemical Properties

ATTO 594 is characterized by its bright red fluorescence, excellent water solubility, and high thermal and photostability.[1][2] These features contribute to its robust performance in a wide range of biological imaging applications, from single-molecule detection to flow cytometry.[1][4] Upon conjugation to a biomolecule, ATTO 594 carries a net electrical charge of -1.[1][2]

Quantitative Data Summary

The key photophysical parameters of ATTO 594 are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Maximum Excitation Wavelength (λex)	601-603 nm	[1][4][6][7]
Maximum Emission Wavelength (λem)	626-627 nm	[1][4][5][6]
Molar Extinction Coefficient (εmax)	1.2 x 10^5 M⁻¹cm⁻¹	[1][2][6]
Fluorescence Quantum Yield (Φf)	0.85 (85%)	[1][2][4][6]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[1][2][4][6]
Molecular Weight (Carboxy)	~1137 g/mol	[2][6]
Recommended Laser Line	594 nm	[3][6]

Super-Resolution Microscopy with ATTO 594

Super-resolution microscopy (SRM) techniques overcome the diffraction limit of light, enabling the visualization of cellular structures with unprecedented detail.[8] ATTO 594 is particularly well-suited for several SRM modalities due to its specific photophysical characteristics.

Stimulated Emission Depletion (STED) Microscopy

STED microscopy achieves sub-diffraction resolution by selectively de-exciting fluorophores at the periphery of the excitation spot with a doughnut-shaped depletion laser beam.[9] This effectively narrows the point-spread function, allowing for sharper images. ATTO 594 is an excellent dye for STED microscopy, often used with a 594 nm or 561 nm excitation laser and a 775 nm depletion laser.[9][10] Its high photostability is crucial to withstand the high laser powers used in STED imaging.[11]

Principle of STED Microscopy.

PALM and STORM

Photoactivated Localization Microscopy (PALM) and Stochastic Optical Reconstruction Microscopy (STORM) are techniques that rely on the sequential activation and localization of individual fluorophores. While ATTO 594 is mentioned as suitable for these techniques, its primary strength lies in STED microscopy.[1][4][5] For PALM/STORM, specific photoswitchable or photoactivatable properties of the fluorophore are essential, which are not the primary advertised features of ATTO 594, though its brightness and stability are beneficial for single-molecule localization.

Experimental Protocols

Precise and optimized protocols are critical for successful labeling and imaging. The following sections provide detailed methodologies for common applications of ATTO 594.

Antibody Labeling with ATTO 594 NHS-Ester

N-hydroxysuccinimidyl (NHS) esters are widely used to label proteins and antibodies by reacting with primary amines.[3]

Materials:

• Antibody or protein of interest (2-10 mg/mL in amine-free buffer like PBS)[12][13]

• ATTO 594 NHS-ester[3]

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)[2][14]

• Reaction Buffer: 1 M sodium bicarbonate or 1 M phosphate (B84403) buffer, pH 8.0-9.0[3][12]

• Purification column (e.g., Sephadex G-25)[13][14]

Procedure:

• Protein Preparation: Ensure the protein solution is at a concentration of 2-10 mg/mL in a buffer free of primary amines (e.g., Tris or glycine).[12][13] If necessary, dialyze the protein against 1X PBS, pH 7.2-7.4.[12] Adjust the pH of the protein solution to 8.5 ± 0.5 using the reaction buffer.[3][12]

• Dye Preparation: Immediately before use, dissolve the ATTO 594 NHS-ester in anhydrous DMSO or DMF to create a 10 mM stock solution.[3][12]

• Conjugation Reaction: Add the reactive dye solution to the protein solution. The optimal dye-to-protein molar ratio should be determined empirically but typically ranges from 2 to 10.[3][13] A common starting point is a 6-8 molar excess of dye to antibody.[3][12]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[13][14]

• Purification: Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25).[13][14] The first colored band to elute is the conjugated protein.

• Determination of Degree of Substitution (DOS): The DOS, or the average number of dye molecules per protein, can be calculated by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the dye's absorption maximum (~602 nm).[3]

• Storage: Store the labeled conjugate at 4°C, protected from light. For long-term storage, -20°C is recommended. Avoid repeated freeze-thaw cycles.[2][13]

Workflow for Antibody Labeling with ATTO 594 NHS-Ester.

General Immunofluorescence Protocol for Fixed Cells

This protocol outlines a general procedure for staining fixed cells with ATTO 594-conjugated antibodies.

Materials:

• Cells cultured on coverslips

• Fixation Solution: 4% paraformaldehyde (PFA) in PBS[15]

• Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS[15][16]

• Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) in PBS[15][16]

• Primary Antibody (unlabeled)

• ATTO 594-conjugated Secondary Antibody

• Mounting Medium

• PBS

Procedure:

• Fixation: Fix cells with 4% PFA in PBS for 10-15 minutes at room temperature.[15]

• Washing: Wash cells three times with PBS.[15][16]

• Permeabilization (for intracellular targets): Incubate cells with permeabilization buffer for 5-15 minutes at room temperature.[15][16]

• Blocking: Block non-specific binding by incubating with blocking buffer for 30-60 minutes at room temperature.[15]

• Primary Antibody Incubation: Dilute the primary antibody in blocking buffer and incubate for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash cells three times with PBS.[15]

• Secondary Antibody Incubation: Dilute the ATTO 594-conjugated secondary antibody in blocking buffer and incubate for 1 hour at room temperature, protected from light.[15]

• Final Washes: Wash cells three times with PBS, protected from light.[15]

• Mounting: Mount the coverslip onto a microscope slide using a suitable mounting medium. Seal the edges and store at 4°C in the dark until imaging.[15]

Application in Drug Development

In drug development, understanding the subcellular localization of a drug target or the morphological changes induced by a compound is crucial. Super-resolution microscopy, enabled by bright and stable fluorophores like ATTO 594, allows for the precise visualization of these processes at the nanoscale. For instance, researchers can label a target receptor on the cell surface with an ATTO 594-conjugated antibody to study its clustering, internalization, or interaction with other proteins in response to a drug candidate.

Visualizing a Drug Target with ATTO 594.

Conclusion

ATTO 594 is a versatile and high-performing fluorescent dye that is exceptionally well-suited for super-resolution microscopy, particularly STED. Its superior brightness, photostability, and hydrophilicity ensure high-quality data in demanding imaging experiments.[1][3] By following well-defined labeling and staining protocols, researchers in both academic and industrial settings can leverage the power of ATTO 594 to unravel complex biological processes at the nanoscale, accelerating scientific discovery and drug development.

References

• 1. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. Panel Builder [beta.fluorofinder.com]
• 6. stressmarq.com [stressmarq.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Super-resolution Microscopy | Proteintech [ptglab.com]
• 9. docs.research.missouri.edu [docs.research.missouri.edu]
• 10. optofem.com [optofem.com]
• 11. researchgate.net [researchgate.net]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. benchchem.com [benchchem.com]
• 16. cosmobio.co.jp [cosmobio.co.jp]

ATTO 594 in the Life Sciences: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

ATTO 594, a fluorescent label belonging to the rhodamine dye family, has emerged as a powerful tool in life sciences research due to its exceptional photophysical properties.[1][2] Its strong absorption, high fluorescence quantum yield, and remarkable photostability make it an ideal candidate for a wide array of applications, ranging from standard fluorescence microscopy to cutting-edge super-resolution imaging.[3][4][5] This technical guide provides a comprehensive overview of the core applications of ATTO 594, complete with detailed experimental protocols and quantitative data to empower researchers in their scientific endeavors.

Core Properties of ATTO 594

ATTO 594 is characterized by its excellent water solubility and minimal triplet state formation, contributing to its high performance in aqueous environments typical for biological experiments.[2] Upon conjugation to biomolecules such as proteins or nucleic acids, ATTO 594 carries a net charge of -1.[2] The key quantitative characteristics of ATTO 594 are summarized in the table below, providing a quick reference for experimental design.

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[6]
Emission Maximum (λem)	627 nm	[6]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[2]
Fluorescence Quantum Yield (Φf)	0.85	[2]
Fluorescence Lifetime (τfl)	3.9 ns	[2]

Key Applications and Experimental Protocols

ATTO 594's versatility allows its use in a multitude of life science applications. This section details the methodologies for its principal uses.

Labeling of Biomolecules

ATTO 594 is available in various reactive forms, most commonly as an NHS-ester for labeling primary amines (e.g., in proteins) and as a maleimide (B117702) for labeling sulfhydryl groups (e.g., cysteine residues).[2]

This protocol is adapted from commercially available protein labeling kits and is suitable for labeling antibodies and other proteins.[1][4]

Materials:

• Protein solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

• ATTO 594 NHS-ester

• Anhydrous DMSO

• Reaction buffer (1 M sodium bicarbonate, pH 8.5-9.0)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare Protein Solution: Dissolve the protein in an amine-free buffer like PBS. If the protein solution contains Tris or glycine, it must be dialyzed against PBS. The final protein concentration should be between 2 and 10 mg/mL.[4]

• Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 594 NHS-ester in anhydrous DMSO to a concentration of 10 mM.[4]

• Labeling Reaction:

  • Adjust the pH of the protein solution to 8.5-9.0 using the reaction buffer.[4]

  • Add the dye stock solution to the protein solution at a molar ratio of 10:1 (dye:protein). This can be optimized for specific proteins.[4]

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Separate the labeled protein from unreacted dye using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS.[7]

  • Collect the first colored band, which corresponds to the labeled protein.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the conjugate at 280 nm and 601 nm.

  • Calculate the DOL using the following formula: DOL = (A₆₀₁ × ε_protein) / (A₂₈₀ - (A₆₀₁ × CF₂₈₀)) × ε_dye Where:

    • A is the absorbance at the specified wavelength.

    • ε is the molar extinction coefficient (for ATTO 594, ε_dye = 120,000 M⁻¹cm⁻¹).

    • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, this is approximately 0.50).[2]

Immunofluorescence Microscopy

ATTO 594 is widely used as a fluorescent conjugate for secondary antibodies in immunofluorescence (IF) microscopy, enabling the visualization of specific proteins within fixed cells and tissues.[8]

This is a general protocol that can be adapted for specific cell types and primary antibodies.

Materials:

• Cultured cells on coverslips

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody

• ATTO 594-conjugated secondary antibody

• Mounting medium

Procedure:

• Cell Fixation: Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: If targeting an intracellular antigen, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific binding sites by incubating the cells in 1% BSA in PBS for 30 minutes.

• Primary Antibody Incubation: Dilute the primary antibody in blocking buffer and incubate for 1 hour at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the ATTO 594-conjugated secondary antibody in blocking buffer (e.g., 1:1000 dilution) and incubate for 1 hour at room temperature, protected from light.[5]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Mounting: Mount the coverslips onto microscope slides using a suitable mounting medium.

• Imaging: Visualize the fluorescent signal using a fluorescence microscope with appropriate filters for ATTO 594 (Excitation: ~590-610 nm, Emission: ~620-680 nm).

Super-Resolution Microscopy (STED)

ATTO 594's high photostability and brightness make it an excellent choice for stimulated emission depletion (STED) microscopy, a super-resolution technique that overcomes the diffraction limit of light.[9][10]

This protocol builds upon the standard immunofluorescence protocol with considerations specific to STED imaging.

Materials:

• Immunostained cells on #1.5 coverslips (as prepared in the IF protocol)

• STED-compatible mounting medium (e.g., ProLong Gold, Mowiol)

• STED microscope with a depletion laser suitable for ATTO 594 (e.g., 775 nm)

Procedure:

• Sample Preparation: Prepare immunostained samples as described in the immunofluorescence protocol, ensuring the use of high-quality, #1.5 thickness coverslips. It is advisable to use a 2-5 fold higher concentration of the primary antibody to ensure dense labeling.[10]

• Mounting: Mount the coverslip using a STED-compatible mounting medium with a refractive index close to that of the immersion oil (typically 1.518).[10]

• STED Imaging:

  • Place the slide on the STED microscope.

  • Locate the region of interest using conventional confocal imaging.

  • Set the excitation wavelength for ATTO 594 (e.g., 594 nm or 633 nm laser line).

  • Activate the STED depletion laser (e.g., 775 nm).

  • Adjust the STED laser power to achieve the desired resolution enhancement. Higher power generally leads to better resolution but can increase photobleaching.

  • Acquire images, optimizing parameters such as pixel size, scan speed, and averaging to obtain a high-quality super-resolution image.

Single-Molecule Förster Resonance Energy Transfer (smFRET)

smFRET is a powerful technique to measure distances on the nanometer scale and study conformational dynamics of biomolecules. ATTO 594 is frequently used as an acceptor fluorophore in smFRET experiments in conjunction with a suitable donor dye like ATTO 488.[11]

This protocol outlines the general steps for a smFRET experiment using ATTO 488 and ATTO 594 labeled proteins.

Materials:

• Donor-labeled protein (e.g., with ATTO 488 maleimide)

• Acceptor-labeled protein (e.g., with ATTO 594 maleimide)

• smFRET imaging buffer (e.g., 30 mM HEPES, 0.1 M KCl, 1.0 mM MgCl₂, pH 7.4, with an oxygen scavenging system)[11]

• TIRF microscope with alternating laser excitation (ALEX)

Procedure:

• Protein Labeling: Label your protein of interest with the donor and acceptor dyes at specific sites using maleimide chemistry, similar to the protein labeling protocol described earlier.

• Sample Immobilization: Immobilize the dual-labeled protein on a passivated coverslip surface for TIRF imaging.

• smFRET Data Acquisition:

  • Use a TIRF microscope to excite the donor fluorophore (e.g., with a 488 nm laser).

  • Collect both donor and acceptor emission signals simultaneously using a dual-view or similar detection setup.

  • Employ alternating laser excitation (ALEX) to also directly excite the acceptor (e.g., with a 594 nm laser) to confirm the presence of an active acceptor.

• Data Analysis:

  • Identify single-molecule events and calculate the apparent FRET efficiency (E_app) for each molecule using the formula: E_app = I_A / (I_A + I_D) Where I_A and I_D are the intensities of the acceptor and donor fluorescence, respectively.

  • Generate FRET efficiency histograms to reveal different conformational states of the protein.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the workflows for key applications of ATTO 594.

Caption: Workflow for labeling proteins with ATTO 594 NHS-ester.

Caption: Workflow for STED super-resolution microscopy using ATTO 594.

Caption: Workflow for single-molecule FRET (smFRET) experiments.

Conclusion

ATTO 594 stands out as a robust and versatile fluorescent probe for a wide range of applications in modern life sciences research. Its superior photophysical characteristics, combined with the availability of various reactive forms, make it an invaluable tool for researchers aiming to visualize and quantify biological processes with high sensitivity and resolution. The detailed protocols and workflows provided in this guide serve as a starting point for the successful implementation of ATTO 594 in your experimental designs.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. jenabioscience.com [jenabioscience.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. cosmobio.co.jp [cosmobio.co.jp]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. spectra.arizona.edu [spectra.arizona.edu]
• 8. Immunofluorescence Technique | Rockland [rockland.com]
• 9. downloads.leica-microsystems.com [downloads.leica-microsystems.com]
• 10. neurosciences.ucsd.edu [neurosciences.ucsd.edu]
• 11. Single-molecule FRET states, conformational interchange, and conformational selection by dye labels in calmodulin - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for ATTO 594 Antibody Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATTO 594 is a fluorescent label belonging to the rhodamine class of dyes, characterized by its strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3][4] These properties make it an ideal candidate for various life science applications, including DNA, RNA, and protein labeling.[1] Its high water solubility and minimal triplet formation further enhance its suitability for single-molecule detection and high-resolution microscopy techniques such as PALM, dSTORM, and STED.[1][2][3] When conjugated to a substrate like an antibody, ATTO 594 carries a net electrical charge of -1.[1][2] This document provides a detailed protocol for labeling antibodies with ATTO 594 using N-hydroxysuccinimidyl (NHS) ester chemistry, which efficiently reacts with primary amines on the antibody to form stable amide bonds.[2]

Quantitative Data

The spectral and photophysical properties of ATTO 594 are summarized in the table below. These characteristics are crucial for designing fluorescence imaging experiments and analyzing results.

Property	Value	Reference
Maximum Excitation Wavelength (λex)	601 - 603 nm	[1][3]
Maximum Emission Wavelength (λem)	626 - 627 nm	[1][3]
Molar Extinction Coefficient (εmax)	1.2 x 10⁵ M⁻¹ cm⁻¹	[1]
Fluorescence Quantum Yield (Φf)	0.85	[1][3]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[1][3]
Recommended Laser Line	594 nm
Common Filter Set	Texas Red®
Correction Factor (CF₂₈₀)	0.50	[1]
Correction Factor (CF₂₆₀)	0.22	[1]

Experimental Protocols

This section details the methodology for labeling antibodies with ATTO 594 NHS ester.

I. Materials and Reagents

• Antibody to be labeled (in an amine-free buffer)

• ATTO 594 NHS ester

• Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-9.0

• Purification Column: Sephadex G-25 or equivalent gel filtration column

• Elution Buffer: 1X Phosphate Buffered Saline (PBS), pH 7.2-7.4

II. Preparation of Reagents

• Antibody Solution:

  • The antibody solution must be free of amine-containing substances such as Tris, glycine, or ammonium (B1175870) salts. If the antibody is in such a buffer, it must be dialyzed against 10-20 mM PBS.

  • The recommended antibody concentration is >2 mg/mL to ensure high labeling efficiency.[2][5]

  • Adjust the pH of the antibody solution to 8.3-9.0 by adding 0.1 M sodium bicarbonate buffer.[5]

• ATTO 594 NHS Ester Stock Solution:

  • Immediately before use, dissolve the ATTO 594 NHS ester in anhydrous, amine-free DMF or DMSO to a concentration of 2 mg/mL or 10 mM.[2][5]

  • This solution should be prepared fresh as the NHS ester is susceptible to hydrolysis.[1][5]

III. Antibody Labeling Procedure

• Dye-to-Protein Ratio:

  • The optimal molar ratio of dye to antibody can vary. A starting point of a 10:1 molar ratio of ATTO 594 NHS ester to the antibody is recommended.[5] This can be optimized by testing ratios from 5:1 to 20:1.[5]

  • For a typical IgG antibody, this protocol is designed to achieve a degree of labeling (DOL) of 4-6, meaning 4-6 dye molecules per antibody.[6]

• Conjugation Reaction:

  • Add the calculated volume of the ATTO 594 NHS ester stock solution to the antibody solution.

  • Mix thoroughly by gentle vortexing or pipetting.

  • Incubate the reaction mixture for 30 to 60 minutes at room temperature, protected from light.[6] The incubation can be extended up to 12 hours at 4°C.[7]

IV. Purification of the Labeled Antibody

• Gel Filtration Chromatography:

  • The labeled antibody can be separated from unreacted dye using a gel filtration column such as Sephadex G-25.[5]

  • Equilibrate the column with 1X PBS, pH 7.2-7.4.

  • Apply the reaction mixture to the top of the column.[5]

  • Elute the labeled antibody with 1X PBS. The first colored band to elute is the labeled antibody, while the free dye will elute later.

• Dialysis:

  • For diluted samples, extensive dialysis can be used for purification.

V. Characterization of the Labeled Antibody

• Degree of Labeling (DOL) Calculation:

  • The DOL can be determined by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance of ATTO 594 (around 602 nm).[2]

  • The concentration of the antibody is calculated using the following formula: Antibody Concentration (M) = [A₂₈₀ - (A_max * CF₂₈₀)] / ε_protein where:

    • A₂₈₀ is the absorbance at 280 nm.

    • A_max is the absorbance at the maximum wavelength of ATTO 594.

    • CF₂₈₀ is the correction factor for the dye at 280 nm (0.50 for ATTO 594).[1]

    • ε_protein is the molar extinction coefficient of the antibody at 280 nm (e.g., 203,000 M⁻¹ cm⁻¹ for IgG).[7]

  • The concentration of the dye is calculated as: Dye Concentration (M) = A_max / ε_dye where ε_dye is the molar extinction coefficient of ATTO 594 (120,000 M⁻¹ cm⁻¹).[1]

  • The DOL is the molar ratio of the dye to the antibody: DOL = Dye Concentration / Antibody Concentration

VI. Storage of the Labeled Antibody

• Store the labeled antibody at 2-8°C, protected from light, for short-term storage (up to two weeks).[6]

• For long-term storage, add a cryoprotectant if necessary, aliquot, and store at -20°C.[6][7] Avoid repeated freeze-thaw cycles.[2][5][7]

Visualizations

Caption: Workflow for ATTO 594 antibody labeling.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. ATTO 594 NHS-ester, 1mg | Products | Leica Microsystems [leica-microsystems.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. leica-microsystems.com [leica-microsystems.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]

ATTO 594 NHS Ester: Application Notes and Protocols for Efficient Biomolecule Labeling

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient labeling of proteins and other amine-containing biomolecules with ATTO 594 NHS ester. ATTO 594 is a bright, photostable rhodamine dye with excellent water solubility, making it a robust choice for a variety of fluorescence-based assays.[1][2][3]

Introduction

ATTO 594 N-hydroxysuccinimidyl (NHS) ester is an amine-reactive fluorescent dye that forms a stable covalent amide bond with primary amino groups, such as the ε-amino group of lysine (B10760008) residues in proteins.[1][2] This labeling chemistry is straightforward and widely used for preparing fluorescently tagged proteins, antibodies, and other biomolecules for applications in fluorescence microscopy, single-molecule detection, and flow cytometry.[2] Achieving optimal labeling efficiency and a desired degree of labeling (DOL) is critical for experimental success, as both under- and over-labeling can compromise the functionality of the biomolecule and the quality of the fluorescent signal.[1][4]

Factors Influencing Labeling Efficiency

Several critical parameters must be controlled to ensure efficient and reproducible labeling with ATTO 594 NHS ester. These factors are summarized in the table below.

Parameter	Recommended Range/Condition	Rationale & Key Considerations
pH	8.0 - 9.0 (Optimal: 8.3 - 8.5)	The primary amino group must be unprotonated to be reactive.[2][5] At lower pH, the amine is protonated and less nucleophilic. At higher pH, the hydrolysis of the NHS ester is accelerated, reducing its reactivity with the amine.[2][5] A pH of 8.3 is a common and effective compromise.[3][5]
Protein Concentration	2 - 10 mg/mL	Higher protein concentrations favor the reaction between the dye and the protein over hydrolysis of the dye.[1][3] Labeling efficiency is significantly reduced at concentrations below 2 mg/mL.[1][3]
Buffer Composition	Amine-free buffers (e.g., PBS, bicarbonate, HEPES)	Buffers containing primary amines, such as Tris or glycine, will compete with the target molecule for reaction with the NHS ester and must be removed, for example, by dialysis.[1][3][4]
Molar Ratio of Dye to Protein	5:1 to 20:1 (Starting point: 10:1)	This ratio needs to be optimized for each specific protein and application.[1][4] A higher ratio can increase the degree of labeling, but excessive labeling can lead to fluorescence quenching and may affect the protein's biological activity.[1][4]
Purity of Biomolecule	High purity	The presence of other amine-containing molecules, such as BSA or gelatin, will lead to non-specific labeling and should be removed.[1][4]
Reaction Time	30 - 60 minutes at room temperature	In most cases, the labeling reaction is complete within this timeframe.[4][5]
Solvent for Dye Stock	Anhydrous, amine-free DMSO or DMF	NHS esters are sensitive to moisture, which can cause hydrolysis.[2][5] Dye stock solutions should be prepared fresh before use.[1][2][4]

Experimental Workflow

The overall workflow for labeling a protein with ATTO 594 NHS ester involves preparation of the protein and dye, the conjugation reaction, and purification of the labeled conjugate.

Caption: Workflow for ATTO 594 NHS ester labeling of proteins.

Detailed Protocol for Antibody Labeling

This protocol is a general guideline for labeling IgG antibodies and may require optimization for other proteins.

1. Materials and Reagents

• ATTO 594 NHS ester

• Antibody (or other protein) in an amine-free buffer (e.g., PBS)

• Reaction Buffer: 1 M sodium bicarbonate, pH 8.3-9.0

• Anhydrous, amine-free DMSO

• Purification column (e.g., Sephadex G-25)[3][5]

• Spectrophotometer

2. Preparation of Solutions

• Protein Solution (Solution A):

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains Tris or glycine, dialyze the antibody against PBS.[1][4]

  • Adjust the protein concentration to 2-10 mg/mL.[1][3]

  • For 1 mL of protein solution, add 100 µL of 1 M sodium bicarbonate reaction buffer to adjust the pH to 8.3-9.0.[1][4]

• Dye Stock Solution (Solution B):

  • Allow the vial of ATTO 594 NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[2]

  • Prepare a 10 mM stock solution by dissolving the dye in anhydrous, amine-free DMSO.[1][4] This solution should be prepared immediately before use.[1][2]

3. Conjugation Reaction

• Calculate the required volume of the dye stock solution for the desired molar ratio. A 10:1 molar ratio of dye to protein is a recommended starting point.[1][4]

• While gently vortexing, add the calculated volume of the ATTO 594 NHS ester stock solution (Solution B) to the protein solution (Solution A).[1][4]

• Incubate the reaction mixture at room temperature for 30-60 minutes with continuous stirring or rotation, protected from light.[4]

4. Purification of the Labeled Conjugate

• Prepare a gel filtration column (e.g., Sephadex G-25) according to the manufacturer's instructions, equilibrated with PBS.[3][5]

• Apply the reaction mixture to the top of the column.

• Elute the protein-dye conjugate with PBS. The labeled protein will typically be the first colored band to elute from the column.[3] A second, slower-moving band corresponds to the unconjugated, hydrolyzed dye.

• Collect the fractions containing the labeled protein.

5. Characterization and Storage

• Degree of Labeling (DOL) Calculation:

  • Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum of ATTO 594 (~603 nm, Aₘₐₓ).[2][3]

  • The concentration of the protein is calculated using the following formula: Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF₂₈₀)] / ε_protein Where:

    • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, CF₂₈₀ is 0.50).[2][3]

    • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε is ~203,000 M⁻¹cm⁻¹).

  • The concentration of the dye is calculated using: Dye Concentration (M) = Aₘₐₓ / ε_dye Where:

    • ε_dye is the molar extinction coefficient of ATTO 594 at its absorbance maximum (120,000 M⁻¹cm⁻¹).[2][3]

  • The DOL is the molar ratio of the dye to the protein: DOL = Dye Concentration / Protein Concentration

• Storage:

  • Store the labeled conjugate at 4°C, protected from light. For long-term storage, add a preservative like sodium azide (B81097) (0.01-0.02%) and store at -20°C in single-use aliquots to avoid repeated freeze-thaw cycles.[3]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency / Low DOL	Protein concentration is too low.	Concentrate the protein to >2 mg/mL.[1][3]
pH of the reaction buffer is too low.	Ensure the pH is between 8.0 and 9.0.[1][2]
Presence of amine-containing buffers.	Dialyze the protein against an amine-free buffer like PBS.[1][3][4]
Hydrolyzed ATTO 594 NHS ester.	Prepare the dye stock solution fresh in anhydrous DMSO.[1][2]
Precipitation of Protein	High degree of labeling leading to aggregation.	Decrease the molar ratio of dye to protein in the reaction.
Reduced Protein Activity	Labeling of critical amino acid residues.	Reduce the dye-to-protein molar ratio to achieve a lower DOL.

Logical Relationship of Key Labeling Parameters

Caption: Key parameters influencing labeling efficiency and outcomes.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. spectra.arizona.edu [spectra.arizona.edu]

Application Notes and Protocols for ATTO 594 Maleimide in Cysteine Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATTO 594 is a fluorescent label belonging to the rhodamine dye family, characterized by its strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3] Its maleimide (B117702) derivative, ATTO 594 maleimide, is a thiol-reactive probe that enables the specific, covalent labeling of cysteine residues in proteins and other biomolecules.[2][4] This specific mode of conjugation is highly valuable for a multitude of applications in research and drug development, including fluorescence microscopy, single-molecule detection, and flow cytometry.[1] The hydrophilic nature of ATTO 594 ensures good water solubility of the dye-protein conjugate.[1]

The reaction between the maleimide group and the sulfhydryl group of a cysteine residue proceeds optimally at a neutral pH range of 7.0-7.5, forming a stable thioether bond.[4] This allows for the selective labeling of cysteines in the presence of other nucleophilic residues like lysines, which are more reactive at higher pH values.

These application notes provide a comprehensive overview of the properties of ATTO 594 maleimide, detailed protocols for protein labeling and characterization, and an example of its application in studying protein dynamics through single-molecule Fluorescence Resonance Energy Transfer (smFRET).

Properties of ATTO 594 Maleimide

A summary of the key physical and spectral properties of ATTO 594 maleimide is presented in the table below.

Property	Value	Reference
Molecular Weight	928.09 g/mol	[3]
Excitation Maximum (λex)	603 nm	[3][4]
Emission Maximum (λem)	626 nm	[3][4]
Molar Extinction Coefficient (ε)	120,000 M⁻¹cm⁻¹	[3][4]
Fluorescence Quantum Yield (η)	0.85	[3]
Correction Factor (280 nm)	0.50	[4]
Recommended Solvent	DMSO or DMF	[3][4]
Storage Conditions	-20°C, protected from light and moisture	[4]

Experimental Protocols

Protocol 1: Cysteine-Specific Protein Labeling with ATTO 594 Maleimide

This protocol outlines the steps for the covalent labeling of a protein with available cysteine residues using ATTO 594 maleimide.

Materials:

• Protein of interest with at least one accessible cysteine residue

• ATTO 594 maleimide

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4 (8 g NaCl, 0.2 g KCl, 1.44 g Na₂HPO₄·2H₂O, and 0.24 g KH₂PO₄ in 1 L distilled water)

• (Optional) TCEP (tris(2-carboxyethyl)phosphine) or DTT (dithiothreitol) for disulfide bond reduction

• Gel filtration column (e.g., Sephadex G-25)

• Reaction tubes

• Spectrophotometer

Procedure:

• Protein Preparation:

  • Dissolve the protein in PBS buffer (pH 7.4) to a final concentration of 1-5 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose cysteine residues for labeling, add a 10-fold molar excess of TCEP and incubate for 30-60 minutes at room temperature. If using DTT, the excess DTT must be removed by dialysis or a desalting column prior to adding the dye, as it will react with the maleimide. TCEP does not need to be removed.

• ATTO 594 Maleimide Stock Solution Preparation:

  • Allow the vial of ATTO 594 maleimide to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye by dissolving it in anhydrous DMF or DMSO. For example, dissolve 1 mg of ATTO 594 maleimide (MW = 928.09) in 107 µL of solvent.

  • This stock solution should be prepared fresh for optimal reactivity.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the ATTO 594 maleimide stock solution to the protein solution. The optimal ratio may need to be determined empirically for each protein.

  • Gently mix the reaction mixture and incubate for 2 hours at room temperature, protected from light. For sensitive proteins, the incubation can be performed overnight at 4°C.

• Purification of the Labeled Protein:

  • After the incubation period, it is crucial to remove the unreacted dye. This is typically achieved using a gel filtration column (e.g., Sephadex G-25).

  • Equilibrate the column with PBS buffer (pH 7.4).

  • Apply the reaction mixture to the column.

  • Elute the labeled protein with PBS buffer. The first colored band to elute will be the protein-dye conjugate, while the slower-moving band will be the free dye.

  • Collect the fractions containing the labeled protein.

• Storage:

  • Store the purified, labeled protein at 4°C, protected from light. For long-term storage, it is recommended to add a cryoprotectant like glycerol (B35011) (to a final concentration of 50%) and store at -20°C or -80°C.

Protocol 2: Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL), which represents the average number of dye molecules per protein molecule, can be determined spectrophotometrically.

Procedure:

• Measure the absorbance of the purified protein-dye conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of ATTO 594, which is 603 nm (A₆₀₃).

• Calculate the concentration of the protein using the following formula, which corrects for the absorbance of the dye at 280 nm:

  Protein Concentration (M) = [A₂₈₀ - (A₆₀₃ × CF₂₈₀)] / ε_protein

  Where:

  • A₂₈₀ is the absorbance of the conjugate at 280 nm.

  • A₆₀₃ is the absorbance of the conjugate at 603 nm.

  • CF₂₈₀ is the correction factor for ATTO 594 at 280 nm (0.50).

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

• Calculate the concentration of the dye using the Beer-Lambert law:

  Dye Concentration (M) = A₆₀₃ / ε_dye

  Where:

  • A₆₀₃ is the absorbance of the conjugate at 603 nm.

  • ε_dye is the molar extinction coefficient of ATTO 594 at 603 nm (120,000 M⁻¹cm⁻¹).

• Calculate the DOL:

  DOL = Dye Concentration (M) / Protein Concentration (M)

Quantitative Data

The efficiency of cysteine labeling with maleimide dyes is typically high, often ranging from 70% to 90%. However, the actual labeling efficiency and stoichiometry can vary depending on the protein's structure, the accessibility of the cysteine residue, and the reaction conditions. Below is a table with representative data.

Protein	Labeled Residue(s)	Dye	Labeling Efficiency/DOL	Application	Reference
σ⁷⁰ (R596C mutant)	Cys596	Alexa Fluor 488 Maleimide	91%	Fluorescence Spectroscopy	[5]
σ⁷⁰ (R596C mutant)	Cys596	Alexa Fluor 647 Maleimide	70%	Fluorescence Spectroscopy	[5]
Calmodulin (T34C/T110C)	Cys34, Cys110	ATTO 594 Maleimide	Not specified, used for FRET	smFRET	[6]
Bovine Serum Albumin (BSA)	Cys34	Maleimide-activated	20-30 maleimides per BSA	Immunization	[7]

Visualizations

Experimental Workflow for Cysteine Labeling

The following diagram illustrates the general workflow for labeling a protein with ATTO 594 maleimide.

Caption: Workflow for ATTO 594 maleimide labeling of proteins.

Application in Studying Protein Dynamics: Single-Molecule FRET (smFRET)

ATTO 594 is frequently used as an acceptor fluorophore in smFRET experiments to study conformational changes in proteins, which is fundamental to understanding many signaling pathways.

Caption: Experimental workflow for a single-molecule FRET study.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. leica-microsystems.com [leica-microsystems.com]
• 4. researchgate.net [researchgate.net]
• 5. web.mit.edu [web.mit.edu]
• 6. Single-molecule FRET states, conformational interchange, and conformational selection by dye labels in calmodulin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cellmosaic.com [cellmosaic.com]

Application Notes and Protocols for Actin Staining with ATTO 594 Phalloidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

The actin cytoskeleton is a dynamic and essential component of eukaryotic cells, playing a pivotal role in maintaining cell shape, motility, division, and intracellular transport. Visualizing the intricate network of filamentous actin (F-actin) is crucial for understanding these fundamental cellular processes. ATTO 594 phalloidin (B8060827) is a high-performance fluorescent probe designed for the specific and sensitive staining of F-actin in fixed cells and tissues.[1] Phalloidin, a bicyclic peptide isolated from the Amanita phalloides mushroom, binds with high affinity to the grooves of F-actin, stabilizing the filaments and preventing depolymerization.[1][2] When conjugated to the bright and photostable ATTO 594 dye, it provides a powerful tool for high-resolution fluorescence microscopy.[3][4][5]

ATTO 594 is a rhodamine-based dye characterized by its strong absorption, high fluorescence quantum yield, and excellent water solubility.[3][4][5][6] These properties make ATTO 594 phalloidin an ideal choice for a variety of imaging applications, from routine fluorescence microscopy to advanced super-resolution techniques.[5]

Product Information

Properties of ATTO 594 Phalloidin

ATTO 594 phalloidin exhibits exceptional spectral properties and high stability, ensuring reliable and bright F-actin staining. The key characteristics are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	603 nm	[7]
Emission Maximum (λem)	626 nm	[7]
Molar Extinction Coefficient	120,000 M⁻¹cm⁻¹	[7]
Fluorescence Quantum Yield	0.85	[4]
Fluorescence Lifetime	3.9 ns	[4]
Molecular Weight	~1688 g/mol	[6][7]
Solubility	Excellent in water and polar organic solvents	[3][4][5][6]
Photostability	High	[3][4][5][6]

Storage and Handling

• Storage: Upon receipt, store the lyophilized product at -20°C, protected from light and moisture.[6]

• Stock Solution Preparation: To prepare a stock solution, dissolve the contents of the vial in methanol (B129727) or dimethyl sulfoxide (B87167) (DMSO). For example, a 10 nmol vial can be dissolved in 500 µL of methanol to create a 20 µM stock solution.[3]

• Stock Solution Storage: Store the stock solution at -20°C, protected from light. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Experimental Protocols

General Considerations

• Fixation: The choice of fixative is critical for preserving actin filament structure. Methanol-free formaldehyde (B43269) (3-4% in PBS) is the preferred fixative, as methanol can disrupt actin filaments.[8][9]

• Permeabilization: To allow the phalloidin conjugate to access the intracellular actin filaments, cells must be permeabilized. A brief incubation with a detergent such as Triton X-100 (0.1-0.5% in PBS) or acetone (B3395972) is recommended.[8][10]

• Blocking: To reduce non-specific background staining, an optional blocking step with 1% Bovine Serum Albumin (BSA) in PBS for 20-30 minutes can be performed before adding the phalloidin conjugate.[8]

Protocol 1: Staining F-Actin in Adherent Cells

This protocol is suitable for cells grown on coverslips or in multi-well plates.

Materials:

• Cells grown on sterile glass coverslips or imaging plates

• Phosphate-Buffered Saline (PBS), pH 7.4

• Methanol-free Formaldehyde, 3.7% in PBS

• Triton X-100, 0.1% in PBS

• ATTO 594 Phalloidin working solution (e.g., 1:100 to 1:1000 dilution of stock solution in PBS with 1% BSA)

• Mounting medium

Procedure:

• Wash: Gently wash the cells twice with pre-warmed PBS.

• Fix: Fix the cells with 3.7% methanol-free formaldehyde in PBS for 10-15 minutes at room temperature.[8]

• Wash: Wash the cells two to three times with PBS.

• Permeabilize: Incubate the cells with 0.1% Triton X-100 in PBS for 3-5 minutes at room temperature.[8]

• Wash: Wash the cells two to three times with PBS.

• (Optional) Block: Incubate the cells with 1% BSA in PBS for 20-30 minutes.[8]

• Stain: Incubate the cells with the ATTO 594 phalloidin working solution for 20-90 minutes at room temperature, protected from light.[10]

• Wash: Wash the cells two to three times with PBS.

• Mount: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image: Visualize the stained actin filaments using a fluorescence microscope with appropriate filters for ATTO 594 (Excitation/Emission: ~603/626 nm).

Protocol 2: Staining F-Actin in Suspension Cells

Materials:

• Suspension cells

• Poly-L-lysine coated coverslips or slides

• Phosphate-Buffered Saline (PBS), pH 7.4

• Methanol-free Formaldehyde, 3.7% in PBS

• Triton X-100, 0.1% in PBS

• ATTO 594 Phalloidin working solution

• Mounting medium

Procedure:

• Cell Adhesion: Centrifuge the cells and resuspend them in PBS. Adhere the cells to poly-L-lysine coated coverslips for 15-30 minutes.

• Wash, Fix, Permeabilize, and Stain: Follow steps 1-10 from Protocol 1.

Protocol 3: Staining F-Actin in Paraffin-Embedded Tissue Sections

Materials:

• Paraffin-embedded tissue sections on slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized water

• Phosphate-Buffered Saline (PBS), pH 7.4

• Triton X-100, 0.2% in PBS

• ATTO 594 Phalloidin working solution

• Mounting medium

Procedure:

• Deparaffinization:

  • Immerse slides in xylene for 2 x 5 minutes.

  • Immerse slides in 100% ethanol for 2 x 3 minutes.

  • Immerse slides in 95% ethanol for 2 minutes.

  • Immerse slides in 70% ethanol for 2 minutes.

• Rehydration: Rinse slides with deionized water for 5 minutes.

• Wash: Wash slides with PBS for 5 minutes.

• Permeabilization: Incubate slides with 0.2% Triton X-100 in PBS for 10 minutes.

• Wash: Wash slides with PBS for 2 x 5 minutes.

• (Optional) Block: Incubate slides with 1% BSA in PBS for 30 minutes.

• Staining: Incubate slides with ATTO 594 phalloidin working solution for 60-90 minutes at room temperature in a humidified chamber, protected from light.

• Wash: Wash slides with PBS for 3 x 5 minutes.

• Mount: Mount with an appropriate mounting medium.

• Image: Visualize using a fluorescence or confocal microscope.

Experimental Workflow and Signaling Pathway Diagrams

Actin Staining Experimental Workflow

The following diagram illustrates the general workflow for staining F-actin in cultured cells using ATTO 594 phalloidin.

General workflow for F-actin staining.

Signaling Pathway: Regulation of Actin Dynamics in Cell Migration

Actin cytoskeleton remodeling is a key process in cell migration, which is tightly regulated by various signaling pathways. The Rho family of small GTPases (Rho, Rac, and Cdc42) are central regulators of actin dynamics.[11] Extracellular signals, such as growth factors or chemokines, activate these GTPases, leading to the formation of distinct actin structures like stress fibers, lamellipodia, and filopodia, which are essential for cell movement.[11] Staining for F-actin with ATTO 594 phalloidin can be used to visualize these structures and assess the effects of various stimuli or drugs on the actin cytoskeleton and cell migration.

References

• 1. Phalloidin Conjugates for Actin Staining | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Comparing lifeact and phalloidin for super-resolution imaging of actin in fixed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. ATTO 594 phalloidin, 10 nmol | Products | Leica Microsystems [leica-microsystems.com]
• 6. leica-microsystems.com [leica-microsystems.com]
• 7. lifesciences.danaher.com [lifesciences.danaher.com]
• 8. Actin Staining Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. genecopoeia.com [genecopoeia.com]
• 10. Phalloidin staining protocol | Abcam [abcam.com]
• 11. Regulation of Actin Dynamics | Cell Signaling Technology [cellsignal.com]

ATTO 594: Application Notes and Protocols for STED Microscopy

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the application of the fluorescent dye ATTO 594 in Stimulated Emission Depletion (STED) microscopy. It includes the photophysical properties of the dye, comprehensive protocols for sample preparation and immunofluorescence, and a workflow for STED imaging.

Introduction to ATTO 594 in STED Microscopy

ATTO 594 is a rhodamine-based fluorescent dye that has gained prominence in super-resolution microscopy, particularly STED, due to its exceptional photophysical characteristics.[1][2][3][4][5] Its strong absorption, high fluorescence quantum yield, and excellent photostability make it an ideal candidate for overcoming the diffraction limit of light microscopy.[1][2][3][4][5] STED microscopy achieves sub-diffraction resolution by employing a second, donut-shaped laser beam (the STED beam) to de-excite fluorophores at the periphery of the excitation spot, thus narrowing the effective point spread function. The photostability and spectral properties of ATTO 594 are well-suited for this technique, enabling the acquisition of high-resolution images of cellular structures.

Photophysical Properties of ATTO 594

The performance of a fluorophore in STED microscopy is critically dependent on its photophysical properties. ATTO 594 exhibits characteristics that make it a robust choice for STED imaging.

Property	Value	Reference
Maximum Excitation Wavelength (λex)	601-603 nm	[2][3][5][6]
Maximum Emission Wavelength (λem)	626-627 nm	[2][3][5]
Molar Extinction Coefficient (εmax)	1.2 x 10⁵ M⁻¹cm⁻¹	[2][3][5][6]
Fluorescence Quantum Yield (Φf)	0.85	[2][3][6]
Fluorescence Lifetime (τfl)	3.5 - 3.9 ns	[2][3][6]
Recommended STED Laser Wavelength	775 nm	[7][8]

Experimental Protocols

A. Antibody Labeling with ATTO 594 NHS Ester

This protocol outlines the conjugation of ATTO 594 NHS ester to primary or secondary antibodies.

Materials:

• Antibody solution (2 mg/mL in 0.1 M sodium bicarbonate buffer, pH 8.3)

• ATTO 594 NHS ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Sodium bicarbonate buffer (1 M, pH 8.3)

• Phosphate-buffered saline (PBS)

• Gel permeation chromatography column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: If the antibody is in a buffer containing amines (e.g., Tris), dialyze it against 10-20 mM PBS. Adjust the pH to 8.3 by adding 0.1 mL of 1 M sodium bicarbonate buffer for each mL of antibody solution.[5]

• Dye Solution Preparation: Immediately before use, dissolve ATTO 594 NHS ester in anhydrous DMF or DMSO to a concentration of 2 mg/mL.[5]

• Conjugation Reaction: Add the dissolved ATTO 594 NHS ester to the antibody solution. The optimal dye-to-protein molar ratio varies, so it is recommended to test different ratios. A common starting point is a 5-10 fold molar excess of the dye.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle stirring.

• Purification: Separate the labeled antibody from unreacted dye using a gel permeation chromatography column equilibrated with PBS. The first colored band to elute is the conjugated antibody.[5]

• Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, add a stabilizing agent like bovine serum albumin (BSA) and store at -20°C.

B. Immunofluorescence Staining for STED Microscopy

This protocol provides a step-by-step guide for immunolabeling fixed cells. It is crucial to perform all steps at room temperature unless otherwise specified and to protect the sample from light after adding the fluorescent antibodies.

Materials:

• Cells cultured on #1.5H coverslips

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 2% BSA in PBS)

• Primary antibody (specific to the target of interest)

• ATTO 594-conjugated secondary antibody

• Mounting medium with a refractive index matched to the immersion oil (e.g., Mowiol with DABCO or ProLong Diamond)

Procedure:

• Cell Culture: Seed cells on high-precision #1.5H coverslips (0.170 ± 0.005 mm thickness) to ensure optimal performance of the STED objective.

• Rinsing: Gently rinse the cells three times with pre-warmed PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes.[9] Proper fixation is critical for preserving the cellular structure for super-resolution imaging.[10]

• Rinsing: Rinse the cells three times with PBS for 5 minutes each.

• Permeabilization: If targeting intracellular proteins, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.[8]

• Rinsing: Rinse the cells three times with PBS.

• Blocking: Block non-specific antibody binding by incubating the cells in 2% BSA in PBS for 1 hour.[10]

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer. To ensure high labeling density for STED, it is advisable to use a 2 to 5-fold higher antibody concentration than for conventional confocal microscopy.[9] Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound primary antibodies.[10]

• Secondary Antibody Incubation: Dilute the ATTO 594-conjugated secondary antibody in the blocking buffer and incubate for 1 hour at room temperature in the dark.

• Final Washes: Wash the cells three times with PBS for 5 minutes each in the dark.

• Mounting: Mount the coverslip onto a microscope slide using a mounting medium with a refractive index close to 1.518 to match the immersion oil.[7] Allow the mounting medium to cure for at least 24-48 hours before imaging.[11][12]

STED Microscopy Imaging Protocol

Instrumentation:

• A STED microscope equipped with an excitation laser suitable for ATTO 594 (e.g., 594 nm or a white light laser tuned to ~600 nm) and a STED laser with a wavelength of 775 nm.

• High numerical aperture oil immersion objective (e.g., 100x/1.4 NA).

Imaging Parameters:

• Confocal Pre-check: Before commencing STED imaging, acquire a conventional confocal image to assess the quality of the staining, including signal brightness and background levels.[9]

• Excitation Laser: Use the 594 nm laser line for excitation.[2][6] Adjust the laser power to a level that provides a good signal-to-noise ratio without causing significant photobleaching in confocal mode.

• STED Laser: Activate the 775 nm STED laser. The resolution of the STED image is dependent on the intensity of the STED beam.[7] Gradually increase the STED laser power to achieve the desired resolution while minimizing photobleaching.

• Detection: Set the detection window to capture the emission of ATTO 594, typically between 605 nm and 650 nm.

• Pixel Size and Dwell Time: For Nyquist sampling, a pixel size of 20-30 nm is recommended for STED imaging. Adjust the pixel dwell time to optimize the signal-to-noise ratio.

• Image Acquisition: Acquire the STED image. It is advisable to image a small region of interest first to optimize the parameters before capturing a larger field of view.

Diagrams

Caption: Principle of Stimulated Emission Depletion (STED) Microscopy.

Caption: Workflow for Immunofluorescence Staining for STED Microscopy.

References

• 1. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. ATTO 594 azide, 5mg | Products | Leica Microsystems [leica-microsystems.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. stressmarq.com [stressmarq.com]
• 7. docs.research.missouri.edu [docs.research.missouri.edu]
• 8. scribd.com [scribd.com]
• 9. neurosciences.ucsd.edu [neurosciences.ucsd.edu]
• 10. bitesizebio.com [bitesizebio.com]
• 11. nif.hms.harvard.edu [nif.hms.harvard.edu]
• 12. downloads.leica-microsystems.com [downloads.leica-microsystems.com]

ATTO 594 for dSTORM and PALM Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATTO 594, a fluorescent dye belonging to the rhodamine family, has emerged as a valuable tool for super-resolution microscopy techniques such as direct Stochastic Optical Reconstruction Microscopy (dSTORM) and Photoactivated Localization Microscopy (PALM).[1][2][3][4][5][6] Its characteristic features include strong absorption, high fluorescence quantum yield, excellent photostability, and high water solubility, making it highly suitable for single-molecule detection applications.[4][7][8] This document provides detailed application notes and protocols for utilizing ATTO 594 in dSTORM and PALM imaging, enabling researchers to achieve high-quality super-resolution images.

ATTO 594's photophysical properties make it a robust fluorophore for demanding imaging conditions.[7][8] Its excitation and emission maxima are well-suited for common laser lines used in super-resolution microscopy.[6] Furthermore, its hydrophilic nature is advantageous for labeling biological molecules in aqueous environments.[1][8]

Data Presentation

Table 1: Spectroscopic Properties of ATTO 594

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[3]
Emission Maximum (λem)	627 nm	[3]
Molar Extinction Coefficient (ε)	120,000 M⁻¹cm⁻¹	[3]
Fluorescence Quantum Yield (Φ)	0.85	[3]
Fluorescence Lifetime (τ)	3.9 ns	[3]

Table 2: Recommended Starting Conditions for ATTO 594 dSTORM

Parameter	Recommendation	Notes
Laser Line	594 nm or 561 nm	ATTO 594 can be efficiently excited by both laser lines.
Excitation Power Density	1 - 5 kW/cm²	Start at the lower end and increase gradually to achieve optimal blinking.
Imaging Buffer	MEA-based buffer with oxygen scavenging system (GLOX)	A common and effective buffer for rhodamine dyes. See Protocol 2 for recipe.
Thiol Concentration (MEA)	10-100 mM	Higher concentrations can increase off-switching rates. Optimization may be required.
Camera Exposure Time	10 - 50 ms	Adjust based on the blinking rate and signal-to-noise ratio.

Experimental Protocols

Protocol 1: Covalent Labeling of Proteins with ATTO 594

ATTO 594 is available with different reactive groups for covalent labeling of target proteins. The two most common forms are NHS-ester for labeling primary amines (e.g., lysine (B10760008) residues) and maleimide (B117702) for labeling free thiols (e.g., cysteine residues).[1][9]

1A: Labeling with ATTO 594 NHS-ester [10][11][12][13]

• Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0) at a concentration of 1-10 mg/mL. If the protein solution contains Tris or other amine-containing buffers, it must be dialyzed against PBS.

• Dye Preparation: Immediately before use, dissolve ATTO 594 NHS-ester in anhydrous DMSO to a concentration of 1-10 mg/mL.

• Labeling Reaction: Add the dissolved ATTO 594 NHS-ester to the protein solution at a molar ratio of 5-10 moles of dye per mole of protein. Incubate for 1 hour at room temperature, protected from light.

• Purification: Remove unconjugated dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis. For the highly hydrophilic ATTO 594, a longer gel filtration column may be necessary for optimal separation.[1]

1B: Labeling with ATTO 594 Maleimide [9][14]

• Protein Preparation: Dissolve the protein in a suitable buffer at pH 7.0-7.5 (e.g., PBS). If necessary, reduce disulfide bonds using a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine).

• Dye Preparation: Immediately before use, dissolve ATTO 594 maleimide in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 10-20 fold molar excess of the reactive dye to the protein solution. Incubate for 2 hours at room temperature or overnight at 4°C in the dark.

• Quenching (Optional): Add a low molecular weight thiol (e.g., glutathione) to consume excess maleimide.

• Purification: Separate the labeled protein from free dye using a size-exclusion chromatography column or dialysis.

Protocol 2: Sample Preparation and dSTORM Imaging of ATTO 594-labeled Samples

This protocol outlines the general steps for preparing and imaging cells labeled with ATTO 594 for dSTORM.

• Cell Culture and Fixation:

  • Culture cells on high-precision glass coverslips (#1.5H).

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.

• Permeabilization (for intracellular targets):

  • Permeabilize cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

• Blocking:

  • Block non-specific binding sites by incubating with a blocking buffer (e.g., 3-5% BSA in PBS) for 1 hour.

• Immunolabeling:

  • Incubate with the primary antibody targeting the protein of interest for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the ATTO 594-conjugated secondary antibody for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• dSTORM Imaging Buffer Preparation (MEA/GLOX): [2][15][16]

  • Buffer A: 10 mM Tris (pH 8.0) + 50 mM NaCl.

  • Buffer B: 50 mM Tris (pH 8.0) + 10 mM NaCl + 10% (w/v) glucose.

  • GLOX Solution: Dissolve 14 mg of glucose oxidase and 50 µL of catalase (17 mg/mL) in 200 µL of Buffer A. This solution can be stored at 4°C for up to two weeks.

  • 1 M MEA Solution: Dissolve 77 mg of mercaptoethylamine (MEA) in 1 mL of 0.25 N HCl. Adjust the pH to 7.5-8.5. This stock can be stored at 4°C for up to two weeks or at -20°C for longer periods.[2]

  • Final Imaging Buffer: Immediately before imaging, mix 620 µL of Buffer B with 70 µL of 1 M MEA and 7 µL of GLOX solution.

• dSTORM Imaging:

  • Mount the coverslip onto a microscope slide with a chamber for the imaging buffer.

  • Add the freshly prepared dSTORM imaging buffer.

  • Illuminate the sample with a 594 nm or 561 nm laser at a power density of 1-5 kW/cm².

  • Acquire a series of images (typically 10,000-50,000 frames) with an exposure time of 10-50 ms.

Protocol 3: PALM Imaging using ATTO 594 with Self-Labeling Tags (SNAP-tag®/HaloTag®)

For PALM imaging of genetically encoded proteins, self-labeling tags such as SNAP-tag® or HaloTag® can be utilized in conjunction with ATTO 594 substrates.

• Transfection: Transfect cells with a plasmid encoding the protein of interest fused to a SNAP-tag® or HaloTag®.

• Cell Culture: Culture the transfected cells on high-precision glass coverslips.

• Labeling:

  • Prepare a staining solution of the ATTO 594-SNAP/Halo substrate (typically 0.1-1 µM) in pre-warmed cell culture medium.[17][18]

  • Incubate the cells with the staining solution for 30 minutes under optimal growth conditions.[17]

  • Wash the cells extensively with fresh medium to remove unbound dye.

• Fixation and Imaging:

  • Fix the cells as described in Protocol 2 (Step 1).

  • Prepare the dSTORM imaging buffer as described in Protocol 2 (Step 5).

  • Perform imaging as described in Protocol 2 (Step 6).

Mandatory Visualizations

Caption: Photoswitching mechanism of ATTO 594 in dSTORM.

Caption: General workflow for a dSTORM experiment.

Caption: Workflow for PALM imaging using ATTO 594 with self-labeling tags.

References

• 1. spectra.arizona.edu [spectra.arizona.edu]
• 2. Stochastic optical reconstruction microscopy (STORM) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATTO 590 | Products | Leica Microsystems [leica-microsystems.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 6. Panel Builder [beta.fluorofinder.com]
• 7. leica-microsystems.com [leica-microsystems.com]
• 8. blog.biosearchtech.com [blog.biosearchtech.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. docs.aatbio.com [docs.aatbio.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. leica-microsystems.com [leica-microsystems.com]
• 15. augusta.edu [augusta.edu]
• 16. mvi-inc.com [mvi-inc.com]
• 17. SNAP labeling protocol [abberior.rocks]
• 18. HaloTag labeling protocol [abberior.rocks]

ATTO 594 in Flow Cytometry (FACS) Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction to ATTO 594 for Flow Cytometry

ATTO 594 is a robust and versatile fluorescent dye belonging to the rhodamine family, increasingly utilized in flow cytometry (FACS) applications.[1][2] Its favorable photophysical properties make it an excellent choice for identifying and quantifying cell populations in complex biological samples. Key characteristics of ATTO 594 include strong absorption, a high fluorescence quantum yield, and notable photostability, which are critical for generating bright and reproducible staining in flow cytometry experiments.[1] Furthermore, its excellent water solubility simplifies antibody conjugation and subsequent cell staining procedures.[1]

ATTO 594 is optimally excited by the yellow-green (561 nm) or yellow (594 nm) lasers commonly found on modern flow cytometers and exhibits a distinct emission profile in the orange-red region of the spectrum.[3][4] This positions it as a valuable fluorochrome for multicolor panel design, filling a spectral niche that can be compatible with a wide array of other commonly used dyes.

This document provides detailed application notes and experimental protocols for the effective use of ATTO 594-conjugated antibodies in flow cytometry, with a focus on both cell surface and intracellular staining applications, including the analysis of key signaling pathways.

Spectroscopic and Photophysical Properties of ATTO 594

A thorough understanding of the spectral properties of ATTO 594 is fundamental for successful integration into multicolor flow cytometry panels. The key quantitative data for ATTO 594 are summarized in the table below.

Property	Value	Reference
Excitation Maximum (λex)	~601 nm	[1]
Emission Maximum (λem)	~627 nm	[1]
Molar Extinction Coefficient (ε)	120,000 cm⁻¹M⁻¹	[5]
Fluorescence Quantum Yield (Φ)	0.85 - 0.90	[5]
Recommended Laser Line	561 nm or 594 nm	[3][4]
Common Emission Filter	610/20 BP or similar	[1]

Designing Multicolor Flow Cytometry Panels with ATTO 594

Effective multicolor panel design is crucial for resolving distinct cell populations with high fidelity. When incorporating ATTO 594 into a panel, several factors must be considered to minimize spectral overlap and maintain data quality.

Key Considerations for Panel Design:

• Instrument Configuration: Before designing a panel, it is essential to be familiar with the specific lasers and filter sets of your flow cytometer.[6]

• Antigen Density: Pair bright fluorochromes like ATTO 594 with antibodies targeting antigens with low or unknown expression levels to maximize the signal-to-noise ratio.[7][8] For highly expressed antigens, dimmer fluorochromes may be more appropriate to avoid excessive signal that can increase spillover into adjacent channels.

• Spectral Overlap: ATTO 594 has the potential to exhibit spectral overlap with other fluorochromes excited by the 561 nm laser, such as PE and its tandems (e.g., PE-Cy5, PE-Cy7). Careful selection of filter sets and meticulous compensation are required to address this.[2][9] It is advisable to use a spectra viewer to visualize the emission profiles of all fluorochromes in your panel to anticipate potential overlap.

• Compensation: Due to spectral overlap, proper compensation is a critical step in any multicolor flow cytometry experiment.[10][11] Single-stained compensation controls for each fluorochrome, including ATTO 594, are mandatory to calculate the correct compensation matrix.[6]

Example Multicolor Immunophenotyping Panel with ATTO 594:

This example panel is designed for the identification of major lymphocyte subsets in human peripheral blood mononuclear cells (PBMCs) and can be adapted based on the specific research question and available instrument configuration.

Marker	Fluorochrome	Laser (nm)	Emission Filter (nm)	Target Antigen Density
CD3	FITC	488	530/30	High
CD4	PerCP-Cy5.5	488	695/40	High
CD8	APC	640	670/30	High
CD19	PE	561	585/42	Moderate
CD56	ATTO 594	561	610/20	Low/Moderate
Live/Dead	BV421	405	450/50	N/A

Experimental Protocols

Protocol 1: Cell Surface Staining with ATTO 594-Conjugated Antibodies

This protocol outlines the steps for staining cell surface antigens on suspended cells, such as PBMCs.

Materials:

• ATTO 594-conjugated primary antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

• Single-cell suspension (e.g., PBMCs)

• FACS tubes (5 mL polystyrene round-bottom tubes)

• Centrifuge

Procedure:

• Cell Preparation: Prepare a single-cell suspension at a concentration of 1 x 10⁷ cells/mL in ice-cold Flow Cytometry Staining Buffer.

• Aliquot Cells: Add 100 µL of the cell suspension (1 x 10⁶ cells) to each FACS tube.

• Fc Receptor Blocking (Optional but Recommended): To prevent non-specific binding of antibodies to Fc receptors, incubate the cells with an Fc block reagent for 10-15 minutes at 4°C.

• Antibody Staining: Add the predetermined optimal concentration of the ATTO 594-conjugated antibody to the cells.

• Incubation: Gently vortex the tubes and incubate for 30 minutes at 4°C in the dark.

• Washing: Add 2 mL of ice-cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C.

• Decant Supernatant: Carefully decant the supernatant without disturbing the cell pellet.

• Resuspension: Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

• Acquisition: Analyze the samples on a flow cytometer equipped with a 561 nm or 594 nm laser.

Workflow for cell surface staining with ATTO 594.

Protocol 2: Intracellular Staining for Signaling Pathway Analysis

This protocol is designed for the detection of intracellular antigens, such as phosphorylated signaling proteins, using ATTO 594-conjugated antibodies. This example focuses on the analysis of the STAT signaling pathway.

Materials:

• ATTO 594-conjugated antibody to a phosphorylated signaling protein (e.g., p-STAT1)

• Cell stimulation reagents (e.g., cytokines like IFN-α)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 or ice-cold 90% methanol)

• Flow Cytometry Staining Buffer

• Single-cell suspension

• FACS tubes

• Centrifuge

Procedure:

• Cell Stimulation (Optional): If studying a signaling pathway, stimulate the cells with the appropriate agonist for the recommended time and temperature to induce phosphorylation of the target protein. Include an unstimulated control.

• Fixation: After stimulation, immediately fix the cells by adding Fixation Buffer and incubating for 15-20 minutes at room temperature. This cross-links the proteins and preserves the phosphorylation state.

• Washing: Wash the cells with Flow Cytometry Staining Buffer as described in Protocol 1.

• Permeabilization: Resuspend the fixed cells in Permeabilization Buffer and incubate for 15-30 minutes at room temperature or on ice, depending on the buffer used. This allows the antibody to access intracellular epitopes.

• Washing: Wash the cells with Permeabilization Buffer.

• Intracellular Staining: Resuspend the permeabilized cells in Permeabilization Buffer and add the ATTO 594-conjugated antibody.

• Incubation: Incubate for 30-60 minutes at room temperature in the dark.

• Washing: Wash the cells twice with Permeabilization Buffer.

• Resuspension: Resuspend the final cell pellet in Flow Cytometry Staining Buffer.

• Acquisition: Analyze the samples on a flow cytometer.

Analysis of Intracellular Signaling Pathways

Flow cytometry is a powerful tool for dissecting signaling cascades at the single-cell level. By using phospho-specific antibodies conjugated to bright fluorochromes like ATTO 594, researchers can quantify the activation state of key signaling nodes in different cell populations.

Example Signaling Pathway for Flow Cytometric Analysis: The JAK-STAT Pathway

The Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway is a critical signaling cascade involved in immunity, cell growth, and differentiation.[12][13] Cytokines binding to their receptors activate JAKs, which in turn phosphorylate STAT proteins.[13] These phosphorylated STATs then dimerize and translocate to the nucleus to regulate gene expression.[13] Phospho-specific flow cytometry can be used to measure the levels of phosphorylated STATs in response to cytokine stimulation.[14][15]

Simplified diagram of the JAK-STAT signaling pathway.

Conclusion

ATTO 594 is a valuable addition to the palette of fluorochromes available for flow cytometry. Its brightness, photostability, and distinct spectral properties make it well-suited for both immunophenotyping and the analysis of intracellular signaling events. By following the detailed protocols and considering the principles of multicolor panel design outlined in these application notes, researchers can effectively leverage the capabilities of ATTO 594 to generate high-quality, reproducible flow cytometry data.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. vectorlabs.com [vectorlabs.com]
• 4. A Practical Guide for Use of PE and APC in Flow Cytometry | AAT Bioquest [aatbio.com]
• 5. site.hypoxyprobe.com [site.hypoxyprobe.com]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. bdbiosciences.com [bdbiosciences.com]
• 8. Expansion of Fluorophores for Spectral Flow Cytometry - FluoroFinder [fluorofinder.com]
• 9. protilatky.cz [protilatky.cz]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. medschool.cuanschutz.edu [medschool.cuanschutz.edu]
• 12. Phosphospecific flow cytometry for pharmacodynamic drug monitoring: analysis of the JAK-STAT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. JAK-STAT Signaling Pathway, Antibodies, ELISAs, Luminex Assays & Growth Factors | Thermo Fisher Scientific - US [thermofisher.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Flow cytometric analysis of cytokine receptor signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Live-Cell Imaging with ATTO 594 Dyes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for live-cell imaging using ATTO 594 dyes. ATTO 594 is a robust fluorescent label well-suited for a variety of live-cell imaging applications due to its high photostability, strong absorption, and excellent water solubility.[1][2][3][4]

Properties of ATTO 594 Dye

ATTO 594 is a rhodamine-based dye that offers exceptional performance in fluorescence microscopy, including super-resolution techniques like STED.[1][4] Its key characteristics make it an ideal candidate for dynamic studies in living cells.

Table 1: Spectroscopic and Physical Properties of ATTO 594

Property	Value	Reference(s)
Excitation Maximum (λex)	601 - 603 nm	[1][2]
Emission Maximum (λem)	626 - 627 nm	[1][2]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[1][2]
Fluorescence Quantum Yield (Φf)	0.85	[1]
Fluorescence Lifetime (τfl)	3.9 ns	[1][2]
Molecular Weight (Carboxy)	~1137 g/mol

Applications in Live-Cell Imaging

ATTO 594 can be conjugated to a variety of molecules to enable the visualization of specific cellular structures and processes in real-time.

Cytoskeleton Dynamics: Actin Labeling

ATTO 594 conjugated to phalloidin (B8060827) allows for the specific and high-contrast labeling of F-actin filaments in living cells, enabling the study of cytoskeletal rearrangements, cell motility, and morphology.

Organelle Imaging: Mitochondria and Plasma Membrane

ATTO 594 can be targeted to specific organelles. For instance, mitochondria can be visualized to study their dynamics, distribution, and membrane potential.[5] Labeling the plasma membrane with ATTO 594-conjugated lectins, such as Wheat Germ Agglutinin (WGA), allows for the delineation of cell boundaries and the study of membrane trafficking.[6][7]

Signaling Pathway Analysis

By labeling Epidermal Growth Factor (EGF) or anti-EGFR antibodies with ATTO 594, researchers can track receptor dimerization, internalization, and downstream signaling events in response to ligand binding.[8][9][10] This provides insights into cancer biology and the efficacy of targeted therapies.

ATTO 594-conjugated Annexin V can be used to detect one of the earliest signs of apoptosis: the externalization of phosphatidylserine (B164497) (PS) on the cell surface.[11][12] This allows for the real-time monitoring of programmed cell death in response to various stimuli.

Experimental Protocols

The following protocols provide a general framework for live-cell imaging with ATTO 594 conjugates. Optimization may be required for specific cell types and experimental conditions.

General Workflow for Live-Cell Imaging

Protocol for Staining F-Actin with ATTO 594-Phalloidin

Materials:

• Adherent cells cultured on glass-bottom dishes

• ATTO 594-Phalloidin

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS), pre-warmed to 37°C

Procedure:

• Cell Preparation: Culture cells to the desired confluency (typically 50-70%).

• Staining Solution Preparation: Prepare a 50-200 nM working solution of ATTO 594-Phalloidin in pre-warmed live-cell imaging medium.

• Staining: Remove the culture medium and wash the cells once with pre-warmed PBS. Add the staining solution to the cells and incubate for 20-60 minutes at 37°C in a CO₂ incubator.

• Washing: Gently wash the cells two to three times with pre-warmed live-cell imaging medium.

• Imaging: Image the cells immediately using a fluorescence microscope equipped with appropriate filters for ATTO 594 (e.g., TRITC/Cy3 filter set). Use the lowest possible laser power and exposure time to minimize phototoxicity.

Protocol for Staining Mitochondria

Materials:

• Adherent cells cultured on glass-bottom dishes

• Mitochondria-targeting probe conjugated to ATTO 594 (e.g., MitoTracker™ Red CMXRos can be conceptually substituted with a suitable ATTO 594 conjugate)

• Live-cell imaging medium

• PBS, pre-warmed to 37°C

Procedure:

• Cell Preparation: Culture cells to the desired confluency.

• Staining Solution Preparation: Prepare a 25-500 nM working solution of the ATTO 594-mitochondrial probe in pre-warmed live-cell imaging medium.[13] The optimal concentration should be determined empirically.

• Staining: Remove the culture medium, wash once with pre-warmed PBS, and add the staining solution. Incubate for 15-45 minutes at 37°C.[13]

• Washing: Replace the staining solution with fresh, pre-warmed live-cell imaging medium and wash two to three times.

• Imaging: Proceed with imaging, using appropriate laser lines and filters for ATTO 594.

Protocol for Plasma Membrane Staining with ATTO 594-WGA

Materials:

• Adherent or suspension cells

• ATTO 594-Wheat Germ Agglutinin (WGA)

• Live-cell imaging medium or Hanks' Balanced Salt Solution (HBSS)

• PBS, pre-warmed to 37°C

Procedure:

• Cell Preparation: Culture cells to the desired density.

• Staining Solution Preparation: Prepare a 5-10 µg/mL working solution of ATTO 594-WGA in pre-warmed imaging medium.[6]

• Staining: Wash cells once with pre-warmed PBS. Add the staining solution and incubate for 10-20 minutes at 37°C.

• Washing: Gently wash the cells two to three times with pre-warmed imaging medium.

• Imaging: Image the cells promptly.

Protocol for Detecting Apoptosis with ATTO 594-Annexin V

Materials:

• Cells (adherent or suspension) induced to undergo apoptosis

• ATTO 594-Annexin V

• Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)

• PBS

Procedure:

• Cell Preparation: Induce apoptosis in your cell population using a desired method. Harvest both adherent and floating cells.

• Washing: Wash cells with cold PBS.

• Resuspension: Resuspend the cell pellet in Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Add 5 µL of ATTO 594-Annexin V to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Final Preparation: Add 400 µL of Annexin V Binding Buffer to each tube.

• Analysis: Analyze the cells by fluorescence microscopy or flow cytometry within one hour.

Data Presentation

Table 2: Recommended Starting Concentrations for ATTO 594 Conjugates in Live-Cell Imaging

Application	ATTO 594 Conjugate	Recommended Starting Concentration	Cell Type Examples
Cytoskeleton	Phalloidin	50 - 200 nM	HeLa, U2OS, Fibroblasts
Mitochondria	Mito-specific probe	25 - 500 nM	HeLa, C2C12
Plasma Membrane	Wheat Germ Agglutinin (WGA)	5 - 10 µg/mL	Various adherent and suspension cells
Apoptosis	Annexin V	1:20 dilution of stock	Jurkat, HeLa treated with staurosporine

Minimizing Phototoxicity

Phototoxicity is a critical concern in live-cell imaging. To minimize cell damage and obtain reliable data, consider the following:

• Use the lowest possible excitation light intensity and exposure time that provides an adequate signal-to-noise ratio.

• Utilize sensitive detectors to reduce the required excitation energy.

• Limit the duration and frequency of image acquisition.

• Employ live-cell imaging solutions designed to maintain cell health and reduce autofluorescence.

• Consider using antioxidants in the imaging medium to quench reactive oxygen species.[1]

References

• 1. Apoptosis - Wikipedia [en.wikipedia.org]
• 2. assaygenie.com [assaygenie.com]
• 3. researchgate.net [researchgate.net]
• 4. The concept of intrinsic versus extrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. emulatebio.com [emulatebio.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. Wheat Germ Agglutinin, Alexa Fluor™ 594 Conjugate, 5 mg - FAQs [thermofisher.com]
• 8. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - SE [thermofisher.com]
• 9. Reactome | EGFR autophosphorylation [reactome.org]
• 10. Phalloidin labeling protocol for optimal F-actin staining [abberior.rocks]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. High-throughput live cell imaging of apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. de.lumiprobe.com [de.lumiprobe.com]

ATTO 594: Application Notes and Protocols for Click Chemistry and Bioorthogonal Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using ATTO 594 in bioorthogonal labeling and click chemistry applications. Detailed protocols, quantitative data, and visual workflows are presented to facilitate the successful implementation of this versatile fluorescent dye in your research.

ATTO 594 is a bright and photostable fluorescent dye belonging to the rhodamine family.[1] Its excellent water solubility and high fluorescence quantum yield make it an ideal candidate for labeling a wide range of biomolecules, including proteins, nucleic acids, and glycans.[1][2] This document focuses on the application of ATTO 594 derivatives, such as ATTO 594 Azide (B81097), ATTO 594 Alkyne, and ATTO 594 DBCO, in click chemistry, a powerful tool for bioorthogonal conjugation.

Data Presentation

Physicochemical and Photophysical Properties of ATTO 594

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[2]
Emission Maximum (λem)	627 nm	[2]
Molar Extinction Coefficient (ε)	120,000 M⁻¹cm⁻¹	[1]
Fluorescence Quantum Yield (Φ)	0.85	[1]
Fluorescence Lifetime (τ)	3.9 ns	[1]
Molecular Weight (Carboxy)	~1137 g/mol	[1]

Quantitative Parameters for ATTO 594 Labeling

The following table provides typical quantitative data for labeling reactions using ATTO 594. Note that these values can vary depending on the specific biomolecule, reaction conditions, and analytical method used.

Parameter	Typical Value/Range	Application	Notes
Degree of Substitution (DOS)	2 - 9 moles of dye per mole of protein	Protein Labeling	The optimal DOS depends on the protein and application. Over-labeling can lead to fluorescence quenching.
Labeling Efficiency	> 90%	Oligonucleotide Labeling	Typically high for click chemistry reactions with optimized protocols.
Signal-to-Noise Ratio (SNR) in STED Microscopy	5 - 20	Super-Resolution Microscopy	Can be influenced by labeling density, mounting medium, and laser power.[3]

Experimental Protocols

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Protein Labeling with ATTO 594 Azide

This protocol describes the labeling of a protein containing a terminal alkyne modification with ATTO 594 Azide.

Materials:

• Alkyne-modified protein in a copper-free buffer (e.g., PBS, pH 7.4)

• ATTO 594 Azide

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate (B8700270)

• Protein labeling buffer (e.g., 1.5x protein labeling buffer from a commercial source)[4]

• DMSO (anhydrous)

• Deionized water

• Purification column (e.g., desalting column)

Procedure:

• Prepare Stock Solutions:

  • ATTO 594 Azide: Dissolve in anhydrous DMSO to a final concentration of 10 mM.

  • CuSO₄: Prepare a 20 mM stock solution in deionized water.

  • THPTA: Prepare a 100 mM stock solution in deionized water.[5]

  • Sodium Ascorbate: Prepare a 300 mM stock solution in deionized water. This solution should be prepared fresh.[5]

• Reaction Setup:

  • In a microcentrifuge tube, add the alkyne-modified protein to the protein labeling buffer. The final protein concentration should be between 1-5 mg/mL.[5]

  • Add ATTO 594 Azide stock solution to the protein solution. A 3 to 10-fold molar excess of the dye over the protein is recommended as a starting point.[4]

  • In a separate tube, prepare the copper catalyst solution by mixing the CuSO₄ and THPTA stock solutions in a 1:2 molar ratio. Let it stand for 5 minutes at room temperature.[6]

• Initiate the Click Reaction:

  • Add the pre-mixed copper/THPTA solution to the protein-dye mixture.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

  • Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected from light.[7]

• Purification:

  • Remove the unreacted dye and other small molecules using a desalting column according to the manufacturer's instructions.

  • Collect the fractions containing the labeled protein.

• Characterization:

  • Determine the Degree of Substitution (DOS) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~601 nm (for ATTO 594). The following formula can be used:

    • DOS = (A_dye × ε_protein) / [(A_protein - (A_dye × CF_280)) × ε_dye]

    • Where A is the absorbance, ε is the molar extinction coefficient, and CF_280 is the correction factor for the dye's absorbance at 280 nm.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Labeling with ATTO 594 DBCO

This protocol describes the labeling of cell surface proteins that have been metabolically engineered to express azide groups, using the copper-free click reagent ATTO 594 DBCO.

Materials:

• Cells with azide-modified surface proteins

• ATTO 594 DBCO

• Cell culture medium (phenol red-free)

• Phosphate-buffered saline (PBS), pH 7.4

• Bovine serum albumin (BSA)

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency on a suitable imaging dish or coverslip.

  • Wash the cells twice with warm, phenol (B47542) red-free cell culture medium.

• Labeling Reaction:

  • Prepare a stock solution of ATTO 594 DBCO in DMSO.

  • Dilute the ATTO 594 DBCO stock solution in pre-warmed, phenol red-free cell culture medium to the desired final concentration (typically 1-10 µM).

  • Add the labeling medium to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator, protected from light. The optimal concentration and incubation time should be determined empirically for each cell type and target protein.

• Washing:

  • Remove the labeling medium and wash the cells three times with warm PBS containing 1% BSA to remove unbound dye.

  • Wash twice more with warm PBS.

• Imaging:

  • Replace the final wash with fresh, phenol red-free medium or an appropriate imaging buffer.

  • Proceed with live-cell imaging using a fluorescence microscope equipped with appropriate filters for ATTO 594.

Mandatory Visualizations

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. ATTO 594 Fluorescent Dye Oligonucleotide Labeling [biosyn.com]
• 3. Signal to Noise Ratio | Scientific Volume Imaging [svi.nl]
• 4. lumiprobe.com [lumiprobe.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]

Choosing the Right ATTO 594 Conjugate for Your Experiment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to selecting and utilizing ATTO 594 conjugates for various research applications. ATTO 594 is a bright, photostable fluorescent dye with a red emission, making it an excellent choice for fluorescence microscopy, flow cytometry, and other fluorescence-based assays.[1][2][3][4] Its high quantum yield and strong absorption characteristics ensure a robust signal for sensitive detection.[2][3][4] This guide details the properties of different ATTO 594 conjugates, provides step-by-step experimental protocols, and offers decision-making workflows to help you choose the optimal conjugate for your specific experimental needs.

ATTO 594 Photophysical and Optical Properties

A summary of the key quantitative data for ATTO 594 is presented in the table below for easy reference and comparison.

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[4][5]
Emission Maximum (λem)	627 nm	[4][5]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[4][6][7][8][9]
Fluorescence Quantum Yield (ηfl)	0.85	[5][6][7][8][9]
Fluorescence Lifetime (τfl)	3.9 ns	[6][7][8]
Net Charge (after coupling)	-1	[1][2][3][4][6][7]

Choosing Your ATTO 594 Conjugate

The selection of the appropriate ATTO 594 conjugate is critical and depends on the target molecule and the experimental application. The following diagram illustrates a decision-making workflow to guide your choice.

Choosing the right ATTO 594 conjugate.

Detailed Application Notes and Protocols

ATTO 594 NHS Ester: For Labeling Proteins and Antibodies

ATTO 594 N-hydroxysuccinimidyl (NHS) ester is ideal for labeling proteins, antibodies, and other molecules containing primary amine groups, such as the side chain of lysine (B10760008) residues.[1][8] The reaction forms a stable amide bond.[1] For optimal labeling, a pH range of 8.0-9.0 is recommended.[10][11]

This protocol is a general guideline and may require optimization for specific proteins.

Materials:

• Protein/antibody solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

• ATTO 594 NHS ester

• Anhydrous, amine-free DMSO or DMF

• Reaction buffer (e.g., 1 M sodium bicarbonate, pH 8.3-9.0)

• Purification column (e.g., Sephadex G-25)[10]

Procedure:

• Protein Preparation:

  • Dissolve the protein in an amine-free buffer like PBS. If the protein solution contains Tris or glycine, it must be dialyzed against PBS.[11]

  • Adjust the pH of the protein solution to 8.3-9.0 using the reaction buffer.[8][11] A final protein concentration of 2-10 mg/mL is recommended for efficient labeling.[8][11][12]

• Dye Preparation:

  • Immediately before use, dissolve the ATTO 594 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[1][11] This stock solution should be used promptly as NHS esters can hydrolyze in the presence of moisture.[2][10]

• Conjugation Reaction:

  • Add a 3 to 10-fold molar excess of the reactive dye to the protein solution while gently stirring.[10][11] The optimal dye-to-protein ratio may need to be determined empirically.[8]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[9]

• Purification:

  • Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25).[10]

  • The first colored band to elute is the ATTO 594-protein conjugate.[10]

• Determination of Degree of Labeling (DOL):

  • The DOL, or the molar ratio of dye to protein, can be calculated from the absorbance of the conjugate at 280 nm and 603 nm.

  • An optimal DOL for antibodies is typically between 2 and 10.[1][7]

• Storage:

  • Store the purified conjugate at 4°C, protected from light. For long-term storage, add a stabilizer like BSA and freeze at -20°C in single-use aliquots.[9][12]

ATTO 594 Maleimide: For Labeling Thiol-Containing Molecules

ATTO 594 maleimide is used for the specific labeling of molecules containing free sulfhydryl (thiol) groups, such as cysteine residues in proteins.[2] The reaction forms a stable thioether bond and is most efficient at a pH of 7.0-7.5.[7][13]

Materials:

• Protein solution with free thiol groups

• ATTO 594 maleimide

• Anhydrous, amine-free DMSO or DMF

• Reaction buffer (e.g., PBS, pH 7.4)

• Reducing agent (optional, e.g., TCEP or DTT)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation:

  • Dissolve the protein in a suitable buffer at pH 7.0-7.5.[7]

  • If the protein contains disulfide bonds that need to be labeled, reduce them first with a 10-fold molar excess of a reducing agent like TCEP or DTT.[7] If DTT is used, it must be removed by dialysis before adding the dye.[7]

• Dye Preparation:

  • Prepare a 10-20 mM stock solution of ATTO 594 maleimide in anhydrous DMSO or DMF immediately before use.[7]

• Conjugation Reaction:

  • Add a 10-20 molar excess of the dye stock solution to the protein solution while stirring.[7]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[7]

• Purification:

  • Separate the conjugate from unreacted dye using a gel filtration column.[7]

• Storage:

  • Store the labeled protein under the same conditions as the unlabeled protein, protected from light.[10] For storage at 4°C, sodium azide can be added as a preservative.[13]

ATTO 594 Phalloidin: For Staining F-actin

ATTO 594 phalloidin is a high-affinity probe for filamentous actin (F-actin).[6] Phalloidin is a bicyclic peptide from the death cap mushroom that binds specifically to F-actin, stabilizing the filaments.[6] This conjugate is widely used to visualize the actin cytoskeleton in fixed and permeabilized cells.

The following diagram outlines a typical workflow for immunofluorescence staining, which is applicable to phalloidin staining.

Immunofluorescence and phalloidin staining workflow.

Materials:

• Fixed and permeabilized cells on coverslips

• ATTO 594 phalloidin

• Methanol (B129727) or DMSO for stock solution

• PBS (Phosphate-Buffered Saline)

• Blocking solution (e.g., 1% BSA in PBS)

Procedure:

• Stock Solution Preparation:

  • Dissolve the lyophilized ATTO 594 phalloidin in methanol or DMSO to create a stock solution.[6] For example, 10 nmol can be dissolved in 500 µL of methanol.[6] Store the stock solution at -20°C, protected from light.[6]

• Cell Preparation:

  • Fix cells with 3-4% formaldehyde (B43269) in PBS for 10-30 minutes at room temperature.[14]

  • Wash the cells 2-3 times with PBS.[14]

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 3-5 minutes.[14]

  • Wash the cells 2-3 times with PBS.

• Blocking:

  • Incubate the cells with a blocking solution for 30 minutes at room temperature to reduce nonspecific background staining.[15]

• Staining:

  • Dilute the ATTO 594 phalloidin stock solution in PBS or blocking buffer to the desired working concentration. For example, add 20-30 µL of the stock solution to 1 mL of labeling buffer.[6]

  • Incubate the cells with the staining solution for 20-90 minutes at room temperature, protected from light.[14]

• Washing and Mounting:

  • Wash the cells 2-3 times with PBS.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

ATTO 594 Streptavidin: For Detection of Biotinylated Molecules

Streptavidin has an extremely high affinity for biotin, making streptavidin-fluorophore conjugates powerful tools for detecting biotinylated proteins, nucleic acids, and other molecules. ATTO 594 streptavidin provides a bright and specific signal for these applications.[16]

Materials:

• Sample with biotinylated target molecule

• ATTO 594 streptavidin

• Blocking buffer (e.g., PBS with BSA)

• Wash buffer (e.g., PBS with Tween-20)

Procedure:

• Sample Preparation and Blocking:

  • Prepare your sample (e.g., cells, tissue sections, blots) according to your standard protocol for detecting the biotinylated target.

  • Block the sample with a suitable blocking buffer for 30-60 minutes to prevent nonspecific binding of the streptavidin conjugate.

• Staining:

  • Dilute the ATTO 594 streptavidin conjugate in blocking buffer to the recommended working concentration.

  • Incubate the sample with the diluted conjugate for 30-60 minutes at room temperature, protected from light.

• Washing:

  • Wash the sample extensively with wash buffer to remove unbound streptavidin conjugate.

• Detection:

  • Visualize the signal using a fluorescence microscope or other appropriate imaging system.

Conclusion

ATTO 594 is a versatile and robust fluorophore suitable for a wide range of biological applications. By understanding the different chemistries of its conjugates—NHS ester for amines, maleimide for thiols, phalloidin for F-actin, and streptavidin for biotin—researchers can effectively label and visualize their molecules of interest with high sensitivity and specificity. The detailed protocols and decision-making workflows provided in this guide serve as a starting point for developing and optimizing your specific experimental procedures.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. stressmarq.com [stressmarq.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. leica-microsystems.com [leica-microsystems.com]
• 10. spectra.arizona.edu [spectra.arizona.edu]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. leica-microsystems.com [leica-microsystems.com]
• 14. Phalloidin staining protocol | Abcam [abcam.com]
• 15. cosmobio.co.jp [cosmobio.co.jp]
• 16. Streptavidin ATTO 594 Conjugated (S000-55) | Rockland [rockland.com]

ATTO 594 Labeling Kit for DNA & RNA: Application Notes and Protocols

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The ATTO 594 Labeling Kit provides a simple and efficient method for covalently labeling amine-modified DNA and RNA oligonucleotides with the fluorescent dye ATTO 594. ATTO 594 is a robust rhodamine derivative characterized by its strong absorption, high fluorescence quantum yield, and exceptional photostability.[1][2] These properties make it an ideal choice for a wide range of applications, including fluorescence microscopy, Fluorescence In Situ Hybridization (FISH), microarrays, and single-molecule detection.[1][2]

This protocol details the labeling of oligonucleotides that have been synthesized with a primary amine group (-NH2) at the 5', 3', or an internal position. The kit utilizes an N-hydroxysuccinimide (NHS) ester-functionalized ATTO 594 dye, which readily reacts with the primary amine on the oligonucleotide in an alkaline buffer to form a stable amide bond.[1]

Technical Specifications & Data

The spectral and physical properties of ATTO 594 are critical for experimental design, including the selection of filters and laser lines.

Table 1: ATTO 594 Spectroscopic and Physical Properties

Property	Value	Reference
Excitation Maximum (λabs)	603 nm	[1][2]
Emission Maximum (λfl)	626 nm	[1][2]
Molar Extinction Coefficient (εmax)	120,000 M⁻¹cm⁻¹	[1][2]
Fluorescence Quantum Yield (ηfl)	85%	[2]
Fluorescence Lifetime (τfl)	3.9 ns	[1][2]
Correction Factor (CF260)	0.22	[1][2]
Correction Factor (CF280)	0.50	[1][2]

| Net Charge (post-conjugation) | -1 |[1][2] |

Experimental Workflow

The overall workflow for labeling amine-modified oligonucleotides with the ATTO 594 NHS-ester is a straightforward process involving three main stages: Reaction Setup, Incubation, and Purification.

Caption: Workflow for labeling amine-modified nucleic acids with ATTO 594 NHS-ester.

Detailed Protocol

This protocol is optimized for labeling 5 nmol of an amine-modified oligonucleotide. For different amounts, the reaction volumes should be scaled accordingly.

4.1. Materials Provided

• Component A: ATTO 594 NHS-ester (lyophilized)

• Component B: Anhydrous, amine-free Dimethyl Sulfoxide (DMSO)

• Component C: 0.2 M Sodium Carbonate Buffer (pH 8.5-9.0)

4.2. Materials Required but Not Provided

• Amine-modified DNA or RNA oligonucleotide (5 nmol)

• Nuclease-free water

• Microcentrifuge tubes

• Purification system (e.g., gel filtration columns like NAP-5, or HPLC)

• UV-Vis Spectrophotometer

4.3. Reagent Preparation

• Oligonucleotide Solution: Dissolve the amine-modified oligonucleotide in 50 µL of the provided Labeling Buffer (Component C) to achieve a concentration of 0.1 mM (100 µM). Vortex briefly to ensure complete dissolution.

• ATTO 594 NHS-ester Stock Solution: Prepare the dye solution immediately before use.[1] Add 10 µL of anhydrous DMSO (Component B) to the vial of ATTO 594 NHS-ester (Component A). Pipette up and down several times to dissolve completely. This creates a concentrated dye stock solution.

4.4. Labeling Reaction

• To the 50 µL of oligonucleotide solution, add a 5- to 10-fold molar excess of the ATTO 594 NHS-ester stock solution. A 10-fold excess is often a good starting point for initial experiments.

• Vortex the reaction mixture gently and centrifuge briefly to collect the contents at the bottom of the tube.

• Incubate the reaction for 2-4 hours at room temperature. Protect the tube from light by wrapping it in aluminum foil or placing it in a dark drawer.

4.5. Purification of Labeled Oligonucleotide

It is crucial to remove the unreacted, hydrolyzed dye from the labeled oligonucleotide to prevent interference in downstream applications and to ensure accurate quantification.

• Gel Filtration: For oligonucleotides >20 bases, size exclusion chromatography using a desalting column (e.g., NAP-5 or equivalent) is a rapid and effective method. Equilibrate the column with nuclease-free water or a suitable buffer (e.g., TE buffer). Apply the reaction mixture to the column and elute according to the manufacturer's instructions. The first colored fraction to elute contains the labeled oligonucleotide, while the free dye is retained longer on the column.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the recommended method for achieving the highest purity product.[3] It provides excellent separation of the labeled oligonucleotide from both free dye and any unlabeled starting material.

4.6. Quantification and Quality Control

The concentration of the oligonucleotide and the degree of labeling (DOL) can be determined by measuring the absorbance of the purified solution.

• Measure the absorbance of the purified labeled oligonucleotide solution at 260 nm (A260) and 603 nm (A603) using a spectrophotometer.

• Calculate the concentration of the ATTO 594 dye using the Beer-Lambert law:

  • Concentration (Dye) [M] = A603 / εmax

  • Where εmax = 120,000 M⁻¹cm⁻¹

• Calculate the concentration of the oligonucleotide. The absorbance at 260 nm is a composite of the nucleic acid and the ATTO 594 dye. The dye's contribution must be subtracted.

  • Corrected A260 = A260 - (A603 × CF260)

  • Where CF260 = 0.22

  • Concentration (Oligo) [M] = Corrected A260 / εoligo

  • Where εoligo is the molar extinction coefficient of the specific oligonucleotide at 260 nm (provided by the oligo manufacturer).

• Calculate the Degree of Labeling (DOL), which is the average number of dye molecules per oligonucleotide.[4]

  • DOL = Concentration (Dye) / Concentration (Oligo)

For a singly-labeled oligonucleotide, the expected DOL is between 0.8 and 1.0.

Table 2: Expected Experimental Results

Parameter	Typical Value	Notes
Labeling Efficiency	> 80%	Dependent on purity of starting oligo and reaction conditions.
Degree of Labeling (DOL)	0.8 - 1.0	For oligonucleotides with a single amine modification.

| Purity (Post-HPLC) | > 95% | Recommended for demanding applications like single-molecule studies. |

Application Example: Fluorescence In Situ Hybridization (FISH)

ATTO 594-labeled oligonucleotides are commonly used as probes in FISH experiments to detect specific DNA or RNA sequences within cells.[2][5]

Caption: A simplified workflow for using a labeled oligonucleotide probe in a FISH experiment.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency / Low DOL	- Amine-modified oligonucleotide is degraded or impure.- Reaction buffer pH is too low.- NHS-ester dye was hydrolyzed before reaction.	- Verify oligo integrity via gel electrophoresis.- Ensure labeling buffer pH is 8.5-9.0.- Prepare dye solution in anhydrous DMSO immediately before use.
High Background Signal in Application	- Incomplete removal of free dye.	- Repeat purification step. Use HPLC for highest purity.
No Labeled Product Detected	- Absence of a primary amine on the oligonucleotide.- Use of amine-containing buffers (e.g., Tris) in oligo solution.	- Confirm the oligonucleotide was synthesized with an amine modification.- Ensure oligo is dissolved in the provided carbonate buffer or another amine-free buffer.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. ATTO 594 NHS-ester, 5mg | Products | Leica Microsystems [leica-microsystems.com]
• 3. ATTO Dye Oligo Labeling - Bio-Synthesis, Inc. [biosyn.com]
• 4. Degree of labeling (DOL) step by step [abberior.rocks]
• 5. Oligo Fluorescent Labeling - Bio-Synthesis, Inc. - [biosyn.com]

Technical Notes & Optimization

Technical Support Center: Reducing ATTO 594 Photobleaching in Microscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate ATTO 594 photobleaching during fluorescence microscopy experiments.

Troubleshooting Guides

Problem: Rapid loss of ATTO 594 fluorescence signal during image acquisition.

This is a classic sign of photobleaching, the irreversible photochemical destruction of a fluorophore.[1] Here are steps to diagnose and resolve the issue:

Possible Cause	Troubleshooting Steps
High Excitation Intensity	Reduce the laser power or illumination intensity to the lowest level that provides an adequate signal-to-noise ratio.[2]
Long Exposure Times	Decrease the camera exposure time. If the signal becomes too weak, consider using a more sensitive detector.[2]
Excessive Illumination	Minimize the sample's exposure to the excitation light. Use transmitted light to locate the region of interest before switching to fluorescence imaging.[1][3] Avoid prolonged focusing on the area to be imaged.[4]
Oxygen-Mediated Damage	Use a commercial antifade mounting medium or an imaging buffer containing an oxygen scavenging system.[2][5]
Suboptimal Imaging Buffer	For super-resolution techniques like dSTORM, ensure the imaging buffer is freshly prepared and contains the appropriate components (e.g., an oxygen scavenger system and a thiol).[6]
Inherent Photostability of the Dye	While ATTO 594 is known for its high photostability, consider if a different fluorophore with even greater resistance to photobleaching might be necessary for very long or intense imaging sessions.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its ability to fluoresce.[1] It occurs when the fluorophore, after being excited by light, undergoes chemical reactions, often involving molecular oxygen, that permanently alter its structure.[7]

Q2: How can I tell if my signal loss is due to photobleaching or another issue?

A2: To confirm photobleaching, you can create a photobleaching curve by imaging a single field of view continuously over time. A steady decline in fluorescence intensity is indicative of photobleaching.[1] If the signal disappears abruptly or is weak from the start, other issues like incorrect filter sets or low labeling efficiency might be the cause.

Q3: What are antifade reagents and how do they work?

A3: Antifade reagents are chemical compounds included in mounting media or imaging buffers to protect fluorophores from photobleaching.[2] They typically work by scavenging for reactive oxygen species (ROS) that are a primary cause of photobleaching.[7] Common antifade reagents include ProLong Gold and VECTASHIELD.[2]

Q4: Which antifade reagent is best for ATTO 594?

Q5: Can I reuse my antifade imaging buffer?

A5: It is generally not recommended to reuse antifade imaging buffers, especially those prepared with oxygen scavenging systems and thiols for techniques like dSTORM, as their effectiveness diminishes over time.[10]

Data Presentation

While ATTO 594 is reported to have high photostability, quantitative data directly comparing its photobleaching rate with and without various antifade reagents under standardized microscopy conditions is limited in the reviewed literature.[11][12][13] The following table provides a qualitative comparison of common antifade reagents and their general effectiveness.

Antifade Reagent	Reported Effectiveness	Curing Time	Refractive Index	Primary Mechanism
ProLong Gold	Excellent for many fluorophores, provides long-term signal stability.[9]	Cures in approximately 24 hours.[9]	~1.47	Proprietary, likely ROS scavenging.
VECTASHIELD	Very effective at retarding fading for a variety of dyes.[14]	Non-hardening (liquid).[15]	~1.45	Proprietary, likely ROS scavenging.
dSTORM Buffer (with MEA)	Essential for photoswitching and reducing photobleaching in dSTORM imaging.[10]	N/A (used for immediate imaging)	N/A	Creates a reducing environment to facilitate fluorophore blinking and prevent irreversible bleaching.

Disclaimer: The effectiveness of antifade reagents can be fluorophore and sample-dependent. It is recommended to empirically determine the best reagent for your specific experimental setup.

Experimental Protocols

Protocol 1: Quantifying ATTO 594 Photobleaching

This protocol outlines a method to measure the photobleaching rate of ATTO 594.

Materials:

• Fixed cells or other samples labeled with ATTO 594.

• Phosphate-buffered saline (PBS).

• Mounting medium (e.g., PBS/glycerol (B35011) as a control).

• Antifade mounting medium (e.g., ProLong Gold or VECTASHIELD).

• Microscope slides and coverslips.

• Fluorescence microscope with a camera and software capable of time-lapse imaging and intensity measurement.

Methodology:

• Sample Preparation:

  • Prepare replicate samples labeled with ATTO 594.

  • Mount one set of samples in the control mounting medium (e.g., 90% glycerol in PBS).

  • Mount another set of samples in the antifade mounting medium according to the manufacturer's instructions. For ProLong Gold, allow the slide to cure for 24 hours in the dark at room temperature.[9] For VECTASHIELD, you can image immediately.[15]

• Image Acquisition:

  • Place the slide on the microscope stage and locate a region of interest.

  • Use identical imaging settings (objective, laser power, exposure time, camera gain) for all samples.

  • Acquire a time-lapse series of the same field of view. For example, capture an image every 10 seconds for a total of 5 minutes.

• Data Analysis:

  • Open the time-lapse image series in an image analysis software (e.g., ImageJ/Fiji).

  • Define a region of interest (ROI) within a fluorescently labeled structure.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Normalize the intensity values to the initial intensity (at time = 0).

  • Plot the normalized intensity as a function of time. The rate of decay represents the photobleaching rate.

  • The time at which the fluorescence intensity drops to 50% of its initial value is the half-life (t1/2) of the fluorophore under those specific imaging conditions.[14]

Protocol 2: Sample Preparation with ProLong Gold Antifade Mountant

Materials:

• Fixed and stained sample on a microscope slide or coverslip.

• ProLong Gold Antifade Mountant.[9]

• Microscope slides and coverslips.

• Pipette.

Methodology:

• If the sample is on a slide, remove any excess liquid. If the sample is on a coverslip, remove excess liquid and place it sample-side down.

• Add one drop of ProLong Gold Antifade Mountant to the sample on the slide.[16]

• Carefully lower a coverslip onto the drop of mountant, avoiding air bubbles.

• Allow the slide to cure on a flat surface in the dark for 24 hours at room temperature.[9]

• After curing, the slide is ready for imaging. For long-term storage, seal the edges of the coverslip with nail polish.

Protocol 3: Sample Preparation with VECTASHIELD Antifade Mounting Medium

Materials:

• Fixed and stained sample on a microscope slide or coverslip.

• VECTASHIELD Antifade Mounting Medium.[15]

• Microscope slides and coverslips.

• Pipette.

Methodology:

• Remove excess liquid from the sample.

• Apply a small drop of VECTASHIELD Mounting Medium to the sample on the slide.[15]

• Gently place a coverslip over the sample, allowing the medium to spread evenly.

• The slide can be imaged immediately. VECTASHIELD does not harden.[15]

• For storage, seal the edges of the coverslip with nail polish and store at 4°C, protected from light.[15]

Visualizations

Caption: A troubleshooting workflow for addressing photobleaching of ATTO 594.

Caption: Experimental workflow for quantifying ATTO 594 photostability.

References

• 1. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. news-medical.net [news-medical.net]
• 4. journals.biologists.com [journals.biologists.com]
• 5. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 6. help.oni.bio [help.oni.bio]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Comparison of anti-fading agents used in fluorescence microscopy: image analysis and laser confocal microscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. media.cellsignal.com [media.cellsignal.com]
• 10. mvi-inc.com [mvi-inc.com]
• 11. FluoroFinder [app.fluorofinder.com]
• 12. leica-microsystems.com [leica-microsystems.com]
• 13. blog.biosearchtech.com [blog.biosearchtech.com]
• 14. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. vectorlabs.com [vectorlabs.com]
• 16. assets.fishersci.com [assets.fishersci.com]

ATTO 594 High Background Troubleshooting: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address high background issues encountered during experiments using ATTO 594 fluorescent dye.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background fluorescence when using ATTO 594?

High background fluorescence with ATTO 594 can stem from several factors, broadly categorized as issues with the sample itself, the staining protocol, or the imaging setup. The most common culprits include:

• Sample Autofluorescence: Tissues and cells can naturally emit light when excited, a phenomenon known as autofluorescence. This is particularly prevalent in the green and yellow channels but can also affect the red spectrum where ATTO 594 emits.[1][2][3]

• Non-specific Antibody Binding: The primary or secondary antibody may bind to unintended targets within the sample, leading to diffuse, non-specific staining.[4][5][6] This can be exacerbated by using antibody concentrations that are too high.[2][3]

• Insufficient Blocking: Inadequate blocking of non-specific binding sites on the sample can lead to antibodies adhering to unintended locations.[4][7][8]

• Inadequate Washing: Failure to thoroughly wash away unbound antibodies after incubation steps is a frequent cause of high background.[4][7][9]

• Hydrophobic Interactions: Although ATTO 594 is hydrophilic, non-specific binding can sometimes be influenced by the hydrophobicity of the dye-conjugate.[6][10]

Q2: How can I determine if the high background is from my sample's autofluorescence or from the ATTO 594 staining?

To distinguish between autofluorescence and non-specific staining, it is crucial to include proper controls in your experiment.

Recommended Controls:

Control Sample	Purpose	Expected Outcome
Unstained Sample	To assess the level of natural autofluorescence in your sample.	If high fluorescence is observed in the ATTO 594 channel, your sample has significant autofluorescence.
Secondary Antibody Only	To check for non-specific binding of the secondary antibody.	If signal is detected, the secondary antibody is binding non-specifically.
Isotype Control	To ensure the primary antibody's binding is specific to the target antigen.	A primary antibody of the same isotype but different antigen specificity should show no staining.

You should image an unstained section of your tissue or cells in all fluorescent channels before proceeding with antibody staining to assess the intrinsic autofluorescence.[1][2][8]

Q3: My unstained sample shows high fluorescence in the ATTO 594 channel. How can I reduce this autofluorescence?

If autofluorescence is the source of your high background, several methods can be employed to mitigate it:

• Photobleaching: Exposing the sample to the excitation light before imaging can help to "burn out" some of the autofluorescent components.

• Chemical Quenching: Reagents like Sudan Black B or cupric sulfate (B86663) can be used to quench autofluorescence, particularly from lipofuscin.[2]

• Spectral Unmixing: If your imaging software allows, you can acquire images across a range of wavelengths and use spectral unmixing algorithms to separate the ATTO 594 signal from the autofluorescence signature.

• Use Longer Wavelength Dyes: For tissues with high autofluorescence, consider using fluorophores that excite and emit at longer wavelengths (e.g., near-infrared), as autofluorescence is typically lower in this region of the spectrum.[11][12]

Q4: I've determined the high background is from my staining protocol. What are the key steps to optimize?

Optimizing your immunofluorescence protocol is critical for achieving a good signal-to-noise ratio. Here are the key areas to focus on:

• Antibody Titration: Always determine the optimal concentration for your primary and secondary antibodies. Using too high a concentration is a common cause of non-specific binding and high background.[2][3][4][5][13] Perform a dilution series to find the concentration that provides the best signal with the lowest background.

• Blocking: Ensure you are using an appropriate blocking buffer and incubating for a sufficient amount of time. Common blocking agents include Bovine Serum Albumin (BSA) or normal serum from the same species as the secondary antibody.[4][7][8]

• Washing: Increase the number and duration of your washing steps after antibody incubations to thoroughly remove any unbound antibodies.[4][7] Using a buffer containing a mild detergent like Tween-20 can help reduce non-specific interactions.[2]

Experimental Protocols

Optimizing Antibody Concentration (Titration)

The goal of antibody titration is to find the concentration that yields the highest signal-to-noise ratio.

Methodology:

• Prepare a series of dilutions of your primary antibody (e.g., 1:50, 1:100, 1:200, 1:400, 1:800).

• Stain your samples with each dilution according to your standard protocol, keeping all other parameters constant.

• After staining with the primary antibody, use a consistent, optimized concentration of your ATTO 594-conjugated secondary antibody.

• Image all samples using the exact same microscope settings (e.g., laser power, exposure time, gain).

• Visually inspect the images to identify the dilution that provides bright, specific staining of your target with minimal background fluorescence.

• Repeat the process to titrate your secondary antibody, using the optimal primary antibody concentration determined in the previous steps.

Standard Immunofluorescence Staining Protocol

This is a general guideline. You may need to adjust incubation times, temperatures, and buffer compositions based on your specific antibodies and sample type.

• Sample Preparation: Prepare your cells or tissue sections on slides or coverslips.

• Fixation: Fix the samples with an appropriate fixative (e.g., 4% paraformaldehyde in PBS for 15 minutes at room temperature).

• Washing: Wash the samples three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): If your target protein is intracellular, permeabilize the cells with a buffer containing a detergent (e.g., 0.1-0.5% Triton X-100 in PBS for 10 minutes).

• Washing: Wash the samples three times with PBS for 5 minutes each.

• Blocking: Block non-specific binding by incubating the samples in a blocking buffer (e.g., 1-5% BSA in PBS) for at least 1 hour at room temperature.[4]

• Primary Antibody Incubation: Dilute your primary antibody to its optimal concentration in the blocking buffer and incubate the samples (e.g., overnight at 4°C or for 1-2 hours at room temperature).

• Washing: Wash the samples three times with PBS containing 0.1% Tween-20 for 5-10 minutes each.[2]

• Secondary Antibody Incubation: Dilute your ATTO 594-conjugated secondary antibody to its optimal concentration in the blocking buffer. Incubate the samples for 1-2 hours at room temperature, protected from light.

• Washing: Wash the samples three times with PBS containing 0.1% Tween-20 for 5-10 minutes each, protected from light.

• Counterstaining (Optional): If desired, counterstain with a nuclear stain like DAPI.

• Mounting: Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging: Image the samples using appropriate laser lines and filters for ATTO 594 (Excitation max: ~601 nm, Emission max: ~627 nm).[10][14]

Quantitative Data

ATTO 594 Spectroscopic Properties

Property	Value	Reference
Excitation Maximum (λex)	601 nm	[10][14]
Emission Maximum (λem)	627 nm	[10][14]
Molar Absorptivity (ε)	120,000 M⁻¹cm⁻¹	[15]
Fluorescence Quantum Yield (Φ)	0.85	[14]
Fluorescence Lifetime (τ)	3.9 ns	[16]

Visual Troubleshooting Guides

Caption: A workflow for troubleshooting high background fluorescence with ATTO 594.

Caption: Key steps for optimizing an immunofluorescence staining protocol.

References

• 1. akoyabio.com [akoyabio.com]
• 2. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 3. biotium.com [biotium.com]
• 4. hycultbiotech.com [hycultbiotech.com]
• 5. Optimization | CYM [cytometry.mlsascp.com]
• 6. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 7. ibidi.com [ibidi.com]
• 8. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Panel Builder [beta.fluorofinder.com]
• 11. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. FluoroFinder [app.fluorofinder.com]
• 15. site.hypoxyprobe.com [site.hypoxyprobe.com]
• 16. leica-microsystems.com [leica-microsystems.com]

ATTO 594 Technical Support Center: Troubleshooting & FAQs

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing ATTO 594 fluorescence intensity and troubleshooting common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key spectral properties of ATTO 594?

ATTO 594 is a fluorescent dye belonging to the rhodamine class, known for its strong absorption and high fluorescence quantum yield.[1][2] Its key spectral properties are summarized in the table below.

Q2: What makes ATTO 594 suitable for high-resolution microscopy?

ATTO 594 exhibits high photostability and thermal stability, along with excellent water solubility, making it well-suited for demanding applications like single-molecule detection and super-resolution microscopy techniques such as PALM, dSTORM, and STED.[1][3]

Q3: How should I store ATTO 594 dye and its conjugates?

Upon receipt, ATTO 594 and its derivatives should be stored at -20°C, protected from moisture and light.[2] Before opening, the vial must be allowed to equilibrate to room temperature to prevent moisture condensation.[2] When stored correctly, these products are stable for at least three years.[2] Labeled conjugates should be stored at 4°C, protected from light. For long-term storage, keeping them at -20°C is recommended, and repeated freeze-thaw cycles should be avoided.[4]

Q4: What solvents are recommended for dissolving ATTO 594?

ATTO 594 is soluble in polar solvents like dimethylformamide (DMF) and dimethylsulfoxide (DMSO).[2] For preparing stock solutions of NHS-esters and maleimides, it is crucial to use anhydrous and amine-free DMF or DMSO immediately before the labeling reaction.[2][5]

Troubleshooting Guides

This section provides solutions to common problems you might encounter when using ATTO 594.

Problem 1: Weak or No Fluorescence Signal

A faint or absent signal is a frequent issue in fluorescence experiments. The following guide will help you identify and address the potential causes.

Caption: Troubleshooting workflow for weak or no fluorescence signal.

• Verify Filter Settings: Ensure that the excitation and emission filters on your microscope or plate reader are correctly set for ATTO 594's spectral properties. A mismatch is a common reason for a weak signal.[6]

• Assess Labeling Efficiency:

  • Degree of Substitution (DOS): The DOS, which is the ratio of dye molecules to protein molecules, is a critical factor. For most antibodies, an optimal DOS is between 2 and 10.[5][7] Over-labeling can lead to fluorescence quenching, while under-labeling results in a weak signal.[5][7]

  • Labeling Protocol: For NHS-ester labeling, ensure the pH of the reaction buffer is between 8.0 and 9.0 to facilitate the reaction with primary amines. For maleimide (B117702) labeling, the optimal pH is between 7.0 and 7.5 to ensure the specific labeling of thiol groups.[8][9]

• Optimize Concentrations:

  • Antibody/Protein Concentration: Low protein concentrations (<2 mg/mL) can significantly reduce labeling efficiency.

  • Dye Concentration: It is advisable to perform a titration to determine the optimal antibody or dye concentration for your experiment.[10][11]

• Review Sample Preparation:

  • Fixation and Permeabilization: Ensure that your fixation and permeabilization protocols are appropriate for your target and do not damage the epitope.

  • Mounting Medium: Use a mounting medium with an appropriate refractive index (ideally close to 1.5) and one that contains an antifade reagent to prevent photobleaching.[12][13]

Problem 2: High Background Fluorescence

High background can obscure your signal and reduce the overall quality of your images.

Caption: Troubleshooting workflow for high background fluorescence.

• Inadequate Washing: Insufficient washing can leave unbound antibodies or dye molecules, contributing to high background. Increase the number and duration of your wash steps.

• Insufficient Blocking: Proper blocking is crucial to prevent non-specific binding of antibodies. Optimize your blocking buffer and incubation time.

• Autofluorescence:

  • Reagents and Media: Some reagents or culture media can be inherently autofluorescent. Run a blank control to identify the source of the background.[6]

  • Sample: Biological samples can exhibit autofluorescence. Using excitation wavelengths greater than 600 nm, as is the case with ATTO 594, can help reduce this effect.[14][15]

• Antibody Concentration: An excessively high concentration of primary or secondary antibody can lead to non-specific binding. Titrate your antibodies to find the lowest concentration that still provides a good signal.[16]

Problem 3: Rapid Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a fading signal upon exposure to light.

• Use Antifade Reagents: Incorporate an antifade reagent in your mounting medium. Commercially available mounting media often contain these protective agents.[17][18]

• Minimize Light Exposure:

  • Reduce the intensity of the excitation light using neutral density filters.[18]

  • Minimize the duration of exposure by using the shortest possible exposure times that still provide a good signal-to-noise ratio.[18]

  • When locating the region of interest, use a lower light intensity or transmitted light to minimize photobleaching before image acquisition.[18]

• Choose Photostable Dyes: ATTO 594 is known for its high photostability, but if photobleaching is still a significant issue, consider if other experimental conditions are contributing.[1]

Quantitative Data Summary

Table 1: ATTO 594 Spectral Characteristics

Property	Value	Reference
Excitation Maximum (λex)	601 - 603 nm	[1][2][19]
Emission Maximum (λem)	626 - 627 nm	[1][2]
Molar Extinction Coefficient	120,000 M⁻¹cm⁻¹	[1][2]
Fluorescence Quantum Yield	0.85 (85%)	[1][2]
Fluorescence Lifetime	3.9 ns	[1]

Table 2: Recommended Starting Protocols for ATTO 594 Labeling

Parameter	NHS-Ester Labeling	Maleimide Labeling	Reference
Target Functional Group	Primary Amines (-NH₂)	Sulfhydryl/Thiol Groups (-SH)	[7][8]
Recommended pH	8.0 - 9.0	7.0 - 7.5	[8]
Recommended Buffer	Bicarbonate or Phosphate	Phosphate, Tris, HEPES	[8]
Dye-to-Protein Molar Ratio	6-8 moles of dye to 1 mole of antibody	10-20 molar excess of dye	[7][8]
Incubation Time	1 hour at room temperature	2 hours at room temperature or overnight at 4°C	[8][20]

Experimental Protocols

General Protocol for Protein Labeling with ATTO 594 NHS-Ester

This protocol is a general guideline and may require optimization for your specific protein.

Caption: General workflow for protein labeling with ATTO 594 NHS-Ester.

• Prepare Protein Solution: Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate) at a concentration of 2-10 mg/mL. The pH should be adjusted to 8.0-9.0. If the protein solution contains Tris or glycine, it must be dialyzed against a suitable buffer like PBS.[5]

• Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 594 NHS-ester in anhydrous, amine-free DMSO to a concentration of 10 mM.[5]

• Conjugation: Add the calculated amount of the dye stock solution to the protein solution. A common starting point is a 6-8 fold molar excess of dye to antibody.[7] Incubate the reaction for 1 hour at room temperature, protected from light.[20]

• Purification: Separate the labeled protein from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) or by dialysis.[21][22]

General Protocol for Protein Labeling with ATTO 594 Maleimide

This protocol is a general guideline for labeling proteins with thiol groups.

• Prepare Protein Solution: Dissolve the protein at 50-100 µM in a suitable buffer at pH 7.0-7.5 (e.g., PBS).[8] If necessary, reduce disulfide bonds using a reducing agent like TCEP. If DTT is used, it must be removed before adding the dye.[8]

• Prepare Dye Stock Solution: Immediately before use, prepare a 10-20 mM stock solution of the ATTO 594 maleimide in a suitable solvent like DMSO.[8]

• Conjugation: Add a 10-20 fold molar excess of the dye to the protein solution.[8] Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in the dark.[8]

• Purification: Separate the labeled protein from the unreacted dye using a gel filtration column or dialysis.[8] For very hydrophilic dyes like ATTO 594, a longer column may be necessary for good separation.[9][22]

References

• 1. app.fluorofinder.com [app.fluorofinder.com]
• 2. leica-microsystems.com [leica-microsystems.com]
• 3. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. leica-microsystems.com [leica-microsystems.com]
• 10. benchchem.com [benchchem.com]
• 11. biotium.com [biotium.com]
• 12. Fluorescence Mounting Mounting Media – Core for Imaging Technology & Education [cite.hms.harvard.edu]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]
• 15. blog.biosearchtech.com [blog.biosearchtech.com]
• 16. hycultbiotech.com [hycultbiotech.com]
• 17. emsdiasum.com [emsdiasum.com]
• 18. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - UK [thermofisher.com]
• 19. Spectrum [Atto 594] | AAT Bioquest [aatbio.com]
• 20. leica-microsystems.com [leica-microsystems.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. spectra.arizona.edu [spectra.arizona.edu]

ATTO 594 Antibody Conjugation Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering issues with ATTO 594 antibody conjugation.

Troubleshooting Guide

Low or no fluorescence signal from your conjugated antibody can be frustrating. This guide will walk you through the most common causes and their solutions.

Diagram: Troubleshooting Workflow for Poor ATTO 594 Conjugation

Caption: A flowchart to diagnose and resolve common issues in ATTO 594 antibody conjugation.

Frequently Asked Questions (FAQs)

Q1: My antibody is in a buffer containing Tris and sodium azide (B81097). Can I still use it for conjugation with ATTO 594 NHS ester?

A1: No, you must remove these substances before conjugation.[1][2] Tris contains primary amines that will compete with the antibody for reaction with the NHS ester, significantly reducing conjugation efficiency.[1][2] Sodium azide can also interfere with the reaction.[1][2]

Solution: Dialyze your antibody against an amine-free buffer, such as 1X Phosphate (B84403) Buffered Saline (PBS), pH 7.2-7.4.[1] After dialysis, the pH should be adjusted to 8.0-9.0 for the conjugation reaction.[1][3][4]

Q2: What is the optimal concentration for my antibody during the conjugation reaction?

A2: For optimal labeling efficiency, the recommended antibody concentration is between 2-10 mg/mL.[1][2] Conjugation efficiency is significantly reduced at protein concentrations below 2 mg/mL.[1][2]

Q3: How do I choose the right dye-to-protein molar ratio for my ATTO 594 conjugation?

A3: The optimal dye-to-protein ratio varies for each antibody and should be determined empirically.[1] A good starting point is a 10:1 molar ratio of ATTO 594 NHS ester to your antibody.[1] You can then test other ratios, such as 5:1, 15:1, and 20:1, to find the best balance between labeling efficiency and antibody function.[1] Over-labeling can lead to fluorescence quenching and reduced antibody binding affinity.[1][5]

Q4: I performed the conjugation, but how do I know if it was successful?

A4: After purifying the conjugate to remove all unconjugated dye, you should determine the Degree of Labeling (DOL), which is the average number of dye molecules per antibody.[6] This is calculated by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of ATTO 594 (~603 nm).[3] The optimal DOL for most antibodies is between 2 and 10.[7]

Q5: My conjugated antibody shows high background staining in my application. What could be the cause?

A5: High background can be caused by several factors:

• Insufficient purification: Unconjugated, hydrolyzed ATTO 594 dye will bind non-specifically to cells or tissues. Ensure thorough purification of the conjugate using methods like gel filtration (e.g., Sephadex G-25).[1][4]

• Over-labeling: Too many dye molecules on the antibody can increase non-specific binding.[8] Try reducing the dye-to-protein molar ratio in your conjugation reaction.

• Antibody aggregation: Over-labeling can sometimes cause the antibody to aggregate.[9] Centrifuge your conjugate solution before use to remove any aggregates.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Antibody Purity	> 95%	Impurities like BSA or gelatin will compete for labeling.[1]
Antibody Concentration	2 - 10 mg/mL	Lower concentrations decrease labeling efficiency.[1][2]
Reaction Buffer pH	8.0 - 9.0	Optimal for NHS-ester reaction with primary amines.[1][3][4]
Dye:Protein Molar Ratio	Start with 10:1, optimize between 5:1 and 20:1	Varies depending on the antibody.[1]
Optimal Degree of Labeling (DOL)	2 - 10	A balance between signal intensity and antibody function.[7]

Experimental Protocols

Detailed Protocol: ATTO 594 NHS-Ester Antibody Conjugation

This protocol is a general guideline and may require optimization for your specific antibody.

Materials:

• Purified antibody (2-10 mg/mL in 1X PBS, pH 7.2-7.4)

• ATTO 594 NHS ester

• Anhydrous, amine-free DMSO or DMF

• Reaction Buffer: 1 M sodium bicarbonate or 1 M phosphate buffer, pH ~9.0

• Purification column (e.g., Sephadex G-25)

• 1X PBS, pH 7.2-7.4 for purification

Workflow Diagram:

Caption: Step-by-step workflow for conjugating antibodies with ATTO 594 NHS ester.

Procedure:

• Antibody Preparation:

  • Ensure your antibody is in an amine-free buffer (e.g., 1X PBS, pH 7.2-7.4). If not, perform buffer exchange via dialysis or a spin column.[1]

  • Adjust the antibody concentration to 2-10 mg/mL.[1][2]

• Adjust Reaction pH:

  • Add 1/10th volume of a 1 M reaction buffer (e.g., sodium carbonate, pH 9.0) to your antibody solution to bring the final pH to the optimal range of 8.0-9.0.[1]

• Prepare ATTO 594 NHS-Ester Stock Solution:

  • Immediately before starting the conjugation, dissolve the ATTO 594 NHS ester in anhydrous, amine-free DMSO to make a 10 mM stock solution.[1][3] Extended storage of the dye stock solution is not recommended as its activity may be reduced.[1]

• Run the Conjugation Reaction:

  • Add the calculated amount of the 10 mM dye stock solution to the pH-adjusted antibody solution. Start with a 10:1 molar ratio of dye to antibody.[1]

  • Gently mix and incubate for 30-60 minutes at room temperature, protected from light.[1]

• Purify the Conjugate:

  • Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with 1X PBS (pH 7.2-7.4).[1][4]

  • The first colored band to elute is the conjugated antibody. Collect these fractions.

• Characterize the Conjugate (Calculate DOL):

  • Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the absorbance maximum for ATTO 594, which is approximately 603 nm (Amax).[3]

  • Calculate the Degree of Labeling using the following formula:

    • Protein Concentration (M) = [A280 - (Amax × CF)] / ε_protein

    • DOL = Amax / (ε_dye × Protein Concentration)

    • Where:

      • CF is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, CF is approximately 0.50).[3]

      • ε_protein is the molar extinction coefficient of your antibody at 280 nm (for IgG, typically ~210,000 M⁻¹cm⁻¹).

      • ε_dye is the molar extinction coefficient of ATTO 594 at its Amax (~120,000 M⁻¹cm⁻¹).[3]

• Storage:

  • Store the purified conjugate at 4°C, protected from light. For long-term storage, it is recommended to add a stabilizer (like BSA, if compatible with your downstream application) and store in aliquots at -20°C.[10] Avoid repeated freeze-thaw cycles.[1]

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. leica-microsystems.com [leica-microsystems.com]
• 4. spectra.arizona.edu [spectra.arizona.edu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Degree of labeling (DOL) step by step [abberior.rocks]
• 7. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 8. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

ATTO 594 Technical Support Center: Troubleshooting Nonspecific Binding

Welcome to the ATTO 594 Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to nonspecific binding of ATTO 594-conjugated molecules in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ATTO 594 and what are its key properties?

ATTO 594 is a fluorescent dye belonging to the rhodamine class.[1] Key characteristics include strong absorption and high fluorescence quantum yield, excellent water solubility, and high thermal and photostability.[1] After conjugation to a substrate like an antibody, ATTO 594 carries a net negative charge.[1] Its hydrophilic nature generally helps in reducing nonspecific binding driven by hydrophobic interactions.[1]

Q2: What are the common causes of nonspecific binding in immunofluorescence?

Nonspecific binding in immunofluorescence can arise from several factors:

• Hydrophobic Interactions: Molecules nonspecifically adhering to surfaces due to hydrophobicity. While ATTO 594 is hydrophilic, the molecule it is conjugated to (e.g., an antibody) can have hydrophobic regions.

• Ionic and Electrostatic Interactions: Charged molecules binding to oppositely charged sites on the specimen or substrate.

• Fc Receptor Binding: If you are using antibodies, their Fc regions can bind to Fc receptors present on certain cell types (e.g., macrophages), leading to signal that is not related to the antigen of interest.

• Antibody Cross-Reactivity: The primary or secondary antibody may recognize unintended epitopes on other proteins within the sample.

• Dye Aggregation: At high concentrations or in certain buffers, fluorescent dyes can form aggregates that may bind nonspecifically.

Q3: How can I determine the source of the nonspecific binding?

A systematic approach with proper controls is crucial. Here are key controls to include in your experiment:

• Secondary Antibody Only Control: This is one of the most critical controls. Incubate your sample with only the ATTO 594-conjugated secondary antibody (no primary antibody). Any signal observed here is due to nonspecific binding of the secondary antibody.

• Isotype Control: Use a primary antibody of the same isotype (e.g., mouse IgG1) and concentration as your specific primary antibody, but one that does not recognize any target in your sample. This helps to assess nonspecific binding of the primary antibody.

• Unstained Control: An unstained sample helps to identify and measure any autofluorescence from the cells or tissue itself.

Troubleshooting Guides

Issue 1: High background fluorescence across the entire sample.

High background often indicates a problem with blocking, antibody concentration, or washing steps.

Troubleshooting Workflow for High Background

A diagram illustrating the troubleshooting workflow for high background.

Solutions:

• Optimize Blocking: Inadequate blocking is a primary reason for high background.

  • Choice of Blocking Agent: The choice of blocking buffer is critical. See the table below for a comparison of common blocking agents.

  • Blocking Time and Temperature: Increase the blocking incubation time (e.g., from 30 minutes to 1-2 hours at room temperature, or overnight at 4°C).

• Titrate Your Antibodies: Using too high a concentration of either the primary or secondary antibody is a common mistake.

  • Primary Antibody: Perform a dilution series (e.g., 1:100, 1:250, 1:500, 1:1000) to find the concentration that gives the best signal-to-noise ratio.

  • Secondary Antibody: Similarly, titrate your ATTO 594-conjugated secondary antibody. A good starting point is often 1-5 µg/mL.

• Improve Washing Steps: Insufficient washing will not adequately remove unbound antibodies.

  • Increase Wash Duration and Frequency: Increase the number of washes (e.g., from 3 to 5) and the duration of each wash (e.g., from 5 to 10-15 minutes).

  • Add Detergent: Include a non-ionic detergent like Tween-20 (0.05% to 0.1%) in your wash buffer to help reduce nonspecific hydrophobic interactions.

Issue 2: Specific structures are stained, but they are not the target of interest.

This suggests that either the primary or secondary antibody is binding to off-target sites.

Solutions:

• Run a Secondary Antibody Only Control: This is the first step to determine if the ATTO 594-conjugated secondary is the culprit. If you see the same nonspecific staining pattern, you need to address the secondary antibody.

  • Use a Pre-adsorbed Secondary Antibody: Use a secondary antibody that has been cross-adsorbed against the species of your sample to minimize cross-reactivity.

  • Change the Blocking Serum: Ensure your blocking serum is from the same species as your secondary antibody. For example, if you are using a goat anti-mouse secondary, use normal goat serum for blocking.

• Evaluate the Primary Antibody: If the secondary antibody control is clean, the issue lies with the primary antibody.

  • Validate the Primary Antibody: Ensure the primary antibody has been validated for your specific application (e.g., immunofluorescence).

  • Perform an Isotype Control: This will help confirm if the nonspecific binding is due to the specific primary antibody or its isotype.

Data Presentation: Comparison of Common Blocking Agents

Blocking Agent	Concentration	Advantages	Disadvantages
Normal Serum	5-10% (v/v)	Highly effective at reducing nonspecific binding by blocking with immunoglobulins.	Must be from the same species as the secondary antibody to avoid cross-reactivity. Can be expensive.
Bovine Serum Albumin (BSA)	1-5% (w/v)	A common and effective protein-based blocker.	May contain endogenous immunoglobulins that can cross-react with certain secondary antibodies. Not recommended for detecting phosphoproteins if not phosphatase-free.
Non-fat Dry Milk	1-5% (w/v)	Inexpensive and readily available.	Contains phosphoproteins (casein) which can interfere with the detection of phosphorylated targets. Can sometimes lead to higher background in fluorescent applications.
Fish Gelatin	0.5-2% (w/v)	Does not cross-react with mammalian antibodies.	Not recommended for use with biotin-based detection systems as it can contain endogenous biotin.
Commercial Blocking Buffers	Varies	Often optimized formulations for low background and high signal-to-noise.	Can be more expensive than homemade buffers.

Experimental Protocols

Protocol: Titration of Primary Antibody

This protocol is designed to determine the optimal dilution of your primary antibody to maximize the specific signal while minimizing nonspecific background.

• Prepare a dilution series of your primary antibody in your chosen antibody dilution buffer (e.g., PBS with 1% BSA and 0.05% Tween-20). A suggested series is 1:50, 1:100, 1:200, 1:500, and 1:1000.

• Prepare your samples as you normally would, including fixation, permeabilization, and blocking.

• Incubate separate samples with each dilution of the primary antibody. Also, include a "no primary antibody" control. Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Wash the samples thoroughly with your wash buffer (e.g., PBS with 0.05% Tween-20) three times for 5-10 minutes each.

• Incubate all samples with the same, fixed concentration of your ATTO 594-conjugated secondary antibody for 1 hour at room temperature, protected from light.

• Wash the samples again as in step 4.

• Mount and image all samples using the exact same microscope settings (e.g., laser power, gain, exposure time).

• Analyze the images to identify the dilution that provides the brightest specific signal with the lowest background fluorescence.

Titration Experiment Workflow

A diagram outlining the antibody titration workflow.

Signaling Pathways and Logical Relationships

Conceptual Diagram of Antibody Binding

A diagram illustrating the difference between specific and nonspecific antibody binding.

References

• 1. leica-microsystems.com [leica-microsystems.com]

ATTO 594 Technical Support Center: Best Practices for Storage and Handling

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the best practices for storing and handling ATTO 594, a versatile fluorescent dye. Below you will find troubleshooting guides and frequently asked questions to ensure the optimal performance and longevity of the dye in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store ATTO 594 upon receipt?

A1: Upon receipt, solid ATTO 594 should be stored at -20°C and protected from light and moisture.[1][2] Before opening the vial, it is crucial to allow it to equilibrate to room temperature to prevent moisture condensation.[1] When stored correctly, the product is stable for at least three years.[1]

Q2: How should I prepare a stock solution of ATTO 594?

A2: ATTO 594 is soluble in polar solvents such as dimethylformamide (DMF) or dimethylsulfoxide (DMSO).[1] For reactive forms like NHS esters and maleimides, it is imperative to use anhydrous and amine-free solvents to avoid hydrolysis.[1] Stock solutions of reactive dyes should be prepared immediately before use, as their stability in solution may be limited.[1][3] For phalloidin (B8060827) conjugates, methanol (B129727) is recommended for preparing a stock solution.[1]

Q3: What are the recommended storage conditions for ATTO 594 stock solutions?

A3: Unused stock solutions should be divided into single-use aliquots and stored at -20°C to avoid repeated freeze-thaw cycles.[3] These solutions should also be protected from light.[2] Depending on the solvent quality, the stability of the dye in solution may be limited.[1] For some derivatives, stock solutions can be stored in the freezer for up to two weeks when protected from light and moisture.[3]

Q4: How should I store protein conjugates of ATTO 594?

A4: Labeled protein conjugates should generally be stored under the same conditions as the unlabeled protein.[2] For short-term storage (up to several months), conjugates can be kept at 4°C, protected from light.[4] The addition of a preservative like 0.01% - 0.09% sodium azide (B81097) can improve stability.[4][5] For long-term storage, it is recommended to freeze aliquots at -20°C.[2][4] To prevent denaturation upon freezing, adding cryoprotectants like bovine serum albumin (BSA) to a final concentration of 1-10 mg/ml can be beneficial.[4] It is important to avoid repeated freeze-thaw cycles.[4]

Troubleshooting Guide

Issue 1: Low labeling efficiency.

• Possible Cause: The protein concentration is too low.

  • Solution: Ensure the protein concentration is within the recommended range, typically 2-10 mg/mL, as concentrations below 2 mg/mL can decrease labeling efficiency.[2][3][4]

• Possible Cause: The presence of amine-containing substances in the buffer.

  • Solution: The protein solution must be free of substances like Tris buffer or ammonium (B1175870) ions, which compete with the protein for reaction with the dye.[2][4] If necessary, dialyze the protein against a suitable buffer like PBS.[2]

• Possible Cause: Incorrect pH of the reaction buffer.

  • Solution: The labeling reaction with NHS esters is most efficient at a pH of 8.0-9.0.[3] Ensure your reaction buffer is at the optimal pH, for example, by using a 0.1 M sodium bicarbonate buffer at pH 8.3.[2]

• Possible Cause: Hydrolysis of the reactive dye.

  • Solution: Prepare the dye stock solution immediately before starting the conjugation reaction to minimize hydrolysis.[3][4]

Issue 2: High background fluorescence in imaging experiments.

• Possible Cause: Unreacted free dye has not been sufficiently removed.

  • Solution: Purify the labeled conjugate from unreacted dye using methods like gel permeation chromatography (e.g., Sephadex G-25) or extensive dialysis.[2][3]

• Possible Cause: Autofluorescence from the sample or background fluorescence.

  • Solution: ATTO 594 has a long fluorescence lifetime, which can be utilized in time-gated detection systems to reduce interference from shorter-lived autofluorescence.[6] Excitation at longer wavelengths (>600 nm) can also help minimize background fluorescence from the sample and Rayleigh or Raman scattering.

Issue 3: Reduced fluorescence intensity or photobleaching.

• Possible Cause: Over-labeling of the protein.

  • Solution: An excessive dye-to-protein ratio can lead to fluorescence quenching. The optimal degree of substitution (DOS) for most antibodies is between 2 and 10.[3] It is recommended to perform a titration to find the optimal dye/protein ratio for your specific protein.[2]

• Possible Cause: Photodegradation of the fluorophore.

  • Solution: While ATTO 594 exhibits high photostability, it is still important to protect the dye and its conjugates from prolonged exposure to light during storage and experiments.[2][4][6] Use appropriate filters and minimize exposure times during fluorescence microscopy.

Quantitative Data Summary

Property	Value	Source
Excitation Maximum (λex)	~601 - 603 nm	[1][7]
Emission Maximum (λem)	~625 - 627 nm	[4][7]
Molar Extinction Coefficient (ε)	120,000 M⁻¹cm⁻¹	[2][4]
Fluorescence Quantum Yield (η)	~85%	[1][2]
Fluorescence Lifetime (τ)	~3.9 ns	[1][2]
Recommended Storage (Solid)	-20°C	[1][2]
Recommended Storage (Conjugate, Short-term)	4°C	[4]
Recommended Storage (Conjugate, Long-term)	-20°C	[2][4]

Experimental Workflow

The following diagram illustrates the general workflow for handling and storing ATTO 594 and its conjugates.

ATTO 594 Handling and Storage Workflow

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. cosmobio.co.jp [cosmobio.co.jp]
• 6. blog.biosearchtech.com [blog.biosearchtech.com]
• 7. FluoroFinder [app.fluorofinder.com]

ATTO 594 Stability Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the stability of ATTO 594 in solution during fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of ATTO 594 in solution?

A1: The stability of ATTO 594, a rhodamine-based fluorescent dye, is primarily influenced by several factors:

• Photobleaching: Irreversible photo-induced damage to the fluorophore upon exposure to excitation light is a major cause of signal loss.[1]

• Chemical Degradation: The chemical environment, including pH and the presence of reactive oxygen species (ROS), can lead to the degradation of the dye.[2] Rhodamine dyes can undergo photocatalytic degradation, a process influenced by the surrounding medium.

• Buffer Composition: The choice of buffer and its components can significantly impact the fluorescence intensity and stability of the dye.[3]

• Storage Conditions: Improper storage of the dye, both in solid form and in solution, can lead to a decrease in performance.[4]

Q2: How should I store ATTO 594 and its conjugates to ensure maximum stability?

A2: Proper storage is crucial for maintaining the performance of ATTO 594.

• Solid Form: The lyophilized dye should be stored at -20°C, protected from light and moisture.[4] Before opening, the vial should be allowed to equilibrate to room temperature to prevent condensation.[4]

• Stock Solutions: For reactive forms like NHS esters, it is recommended to prepare stock solutions in anhydrous, amine-free solvents (e.g., DMSO or DMF) immediately before use.[4] These stock solutions are of limited stability and should be used promptly.[4] For long-term storage, aliquots can be stored at -20°C, but repeated freeze-thaw cycles should be avoided.

• Conjugates: Protein conjugates of ATTO 594 should generally be stored under conditions suitable for the unlabeled protein. For storage at 4°C, a preservative like sodium azide (B81097) (e.g., 0.01%) can be added. For longer-term storage, freezing aliquots at -20°C is recommended.[5]

Q3: What is photobleaching and how can I minimize it for ATTO 594?

A3: Photobleaching is the irreversible destruction of a fluorophore's ability to fluoresce due to light-induced chemical damage. To minimize photobleaching of ATTO 594:

• Use Antifade Reagents: Mounting media containing antifade reagents are highly effective at reducing photobleaching.

• Minimize Exposure: Limit the sample's exposure to excitation light by using neutral density filters, reducing laser power, and minimizing exposure times.[6]

• Optimize Imaging Conditions: Use the lowest laser power that provides an adequate signal-to-noise ratio. Avoid unnecessarily long exposure times.

Q4: Are there specific buffer conditions that are optimal for ATTO 594?

A4: Yes, buffer conditions can significantly impact ATTO 594 stability.

• pH: For labeling reactions with ATTO 594 NHS ester, a pH range of 8.0-9.0 is optimal.[7] However, be aware that high pH can also lead to hydrolysis of the NHS ester, so careful buffering is necessary.[4] For imaging, a pH-stable buffer like PBS or Tris is commonly used, but the optimal choice may depend on the specific experiment.[3]

• Additives: The addition of certain reagents to the imaging buffer can enhance photostability. Commercial antifade reagents are a reliable option.

Troubleshooting Guide

Problem: Rapid loss of ATTO 594 fluorescence signal during imaging.

Possible Cause	Suggested Solution
Photobleaching	- Reduce the excitation laser power. - Decrease the exposure time per frame. - Use a mounting medium containing a high-quality antifade reagent. - Image a fresh region of the sample.
Unstable Buffer	- Ensure the imaging buffer is freshly prepared and the pH is stable. - Consider switching to a different buffer system (e.g., from PBS to Tris-based buffer or a commercial imaging buffer).
Reactive Oxygen Species (ROS)	- Use an imaging buffer containing an oxygen scavenging system (e.g., glucose oxidase and catalase) or other antioxidants.
High Dye Concentration	- In some cases, very high local concentrations of the dye can lead to quenching or faster photobleaching. Ensure optimal labeling ratios.

Problem: Low initial fluorescence signal from ATTO 594.

Possible Cause	Suggested Solution
Inefficient Labeling	- Verify the pH of the labeling reaction (should be 8.0-9.0 for NHS esters). - Ensure the protein solution is free of amine-containing buffers (e.g., Tris) or other primary amines that compete with the labeling reaction. - Use fresh, high-quality reactive ATTO 594.
Degraded Dye	- Ensure the dye has been stored correctly at -20°C and protected from light and moisture. - For reactive dyes, use freshly prepared solutions.
Incorrect Filter Set	- Confirm that the excitation and emission filters on the microscope are appropriate for ATTO 594 (Excitation max ~601 nm, Emission max ~627 nm).
Suboptimal Buffer for Imaging	- Some buffer components can quench fluorescence. Try a different imaging buffer.

Quantitative Data on Photostability

The photostability of a fluorophore is often quantified by its photobleaching quantum yield or by measuring the decay of its fluorescence intensity over time under constant illumination. While specific quantitative data for ATTO 594 with a wide range of modern antifade agents is limited in publicly available literature, data from spectrally similar dyes like Alexa Fluor 594 can provide valuable insights.

Table 1: Comparison of Antifade Agents on the Photobleaching Resistance of Alexa Fluor 594 (as a proxy for ATTO 594)

Antifade Medium	Relative Photobleaching Resistance (Factor Increase vs. PBS)	Reference
PBS (Phosphate Buffered Saline)	1.0	[1]
ROXS (AA/MV)	~1.5	[1]
Vectashield (VS)	~2.5	[1]
ROXS (TX/TQ)	~2.9	[1]
Ibidi Mounting Medium	>6.5 (15% fluorescence loss compared to PBS)	[1]

Data is based on experiments with Alexa Fluor 594 and provides an estimation of performance for ATTO 594.

Experimental Protocols

Protocol: Quantitative Assessment of ATTO 594 Photostability

This protocol outlines a method to quantify the photostability of ATTO 594-labeled samples under different buffer and antifade conditions using a confocal laser scanning microscope.[8][9]

I. Sample Preparation

• Prepare your biological sample labeled with ATTO 594 according to your standard protocol.

• Mount the sample on a microscope slide using the imaging buffer or antifade medium you wish to test.

• Prepare parallel samples mounted in different media for comparison (e.g., PBS, commercial antifade A, commercial antifade B).

II. Image Acquisition

• Microscope Setup:

  • Use a confocal laser scanning microscope equipped with a laser line suitable for exciting ATTO 594 (e.g., 594 nm or 633 nm).

  • Set the detector to capture the emission of ATTO 594 (e.g., 610-650 nm).

  • Use a high numerical aperture objective (e.g., 60x or 100x oil immersion).

• Image Settings:

  • Find a representative field of view.

  • Adjust the laser power, detector gain, and pinhole to obtain a good initial signal-to-noise ratio without saturating the detector.

  • Crucially, keep these settings identical for all samples and all time points.

• Time-Lapse Imaging:

  • Acquire a time-lapse series of images of the same field of view.

  • Set the time interval between frames to be constant (e.g., every 5 seconds).

  • Continue imaging until the fluorescence signal has significantly decreased (e.g., to less than 50% of the initial intensity).

III. Data Analysis

• Quantify Fluorescence Intensity:

  • Use image analysis software (e.g., ImageJ/Fiji, MATLAB) to measure the mean fluorescence intensity of a region of interest (ROI) in your sample for each frame of the time-lapse series.

  • Select an ROI that is representative of your labeled structure.

  • Measure the background intensity from a region with no labeled structures and subtract it from your ROI intensity for each time point.

• Normalize Data:

  • Normalize the background-corrected intensity of each frame to the intensity of the first frame (I/I₀).

• Plot and Analyze:

  • Plot the normalized intensity as a function of time or exposure number.

  • Fit the decay curve to an exponential function (e.g., single or double exponential) to determine the photobleaching rate constant or half-life.

  • Compare the photobleaching rates between different mounting media to assess their relative effectiveness.

Visualizations

Caption: Workflow for quantitative assessment of ATTO 594 photostability.

Caption: Troubleshooting flowchart for common ATTO 594 stability issues.

References

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. Rapid Light-Dependent Degradation of Fluorescent Dyes in Formulated Serum-Free Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TBS vs PBS in Immunohistochemistry: Navigating the Buffers | [visikol.com]
• 4. leica-microsystems.com [leica-microsystems.com]
• 5. A Labeling Strategy for Living Specimens in Long-Term/Super-Resolution Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimizing imaging speed and excitation intensity for single molecule localization microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Quantitative comparison of anti-fading mounting media for confocal laser scanning microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ir.xtbg.ac.cn [ir.xtbg.ac.cn]

ATTO 594 Technical Support Center: Troubleshooting Signal Loss

Welcome to the technical support center for the ATTO 594 fluorescent dye. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent signal quenching and photobleaching of ATTO 594 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of ATTO 594 signal loss?

Signal loss with ATTO 594, a bright and photostable rhodamine dye, primarily occurs through two mechanisms: photobleaching and fluorescence quenching.[1][2]

• Photobleaching is the irreversible photochemical destruction of the fluorophore upon exposure to excitation light.[3] This leads to a permanent loss of fluorescence.

• Fluorescence Quenching occurs when a nearby molecule, known as a quencher, de-excites the fluorophore through a non-radiative pathway, preventing the emission of a photon. This can be a reversible or irreversible process.

Q2: What common laboratory reagents can quench the ATTO 594 signal?

Certain amino acids and nucleobases are known to quench red-absorbing dyes like ATTO 594, often through a process called photoinduced electron transfer (PET).[4] Key quenchers include:

• Tryptophan: This amino acid is a potent quencher of many red-absorbing fluorescent dyes.[4][5] Studies on the closely related ATTO 590 show efficient quenching by tryptophan.[4]

• Guanosine (B1672433): Similar to tryptophan, guanosine can quench the fluorescence of some ATTO dyes.

• Tyrosine, Histidine, and Methionine: While direct studies on ATTO 594 are limited, research on the spectrally similar Alexa Fluor 594 has shown that these amino acids can also act as quenchers.[6][7][8]

Proximity to these residues in a protein labeled with ATTO 594 can lead to significant signal reduction.

Q3: How does the choice of mounting medium affect ATTO 594 photostability?

The mounting medium is critical for preserving the fluorescence signal. An ideal mounting medium for fixed-cell imaging should contain an antifade reagent to minimize photobleaching.[3] Commercial antifade mountants like ProLong™ Gold and VECTASHIELD® are commonly used and have been shown to be compatible with a wide range of fluorophores, including ATTO dyes.[9] Homemade antifade cocktails containing reagents like n-propyl gallate (NPG) or 1,4-diazabicyclo[2.2.2]octane (DABCO) can also be effective.[10][11]

Q4: My ATTO 594 signal is bright initially but fades rapidly during live-cell time-lapse imaging. What could be the cause and how can I fix it?

Rapid signal loss in live-cell imaging is often due to a combination of photobleaching and phototoxicity.[12][13] Unlike fixed-cell imaging, the mounting media options are limited due to cell viability concerns.

Causes:

• High Excitation Light Intensity: Excessive laser power accelerates photobleaching and can induce the formation of reactive oxygen species (ROS), which damage both the fluorophore and the cell.[12]

• Frequent and Prolonged Exposure: Continuous or frequent imaging rapidly depletes the population of fluorescent molecules.[3]

• Presence of Molecular Oxygen: Oxygen is a key player in the photobleaching process.[14]

Solutions:

• Minimize Excitation Light: Use the lowest laser power and shortest exposure time that provide an adequate signal-to-noise ratio.[13]

• Optimize Imaging Protocol: Reduce the frequency of image acquisition to the minimum required to capture the biological process of interest.

• Use Live-Cell Antifade Reagents: Supplement your imaging medium with reagents like ProLong™ Live Antifade Reagent, which contains an oxygen scavenging system to reduce photobleaching.[15] Trolox, a vitamin E analog, can also be used to mitigate oxidative damage.[16]

• Control the Imaging Environment: If possible, perform imaging under hypoxic conditions (e.g., ~3% oxygen) to reduce oxygen-mediated photobleaching.[16]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal from the Start	Quenching by Local Environment: The ATTO 594 label is in close proximity to a quenching amino acid (e.g., Tryptophan) on the labeled protein.	- If possible, choose a different labeling site on the protein away from potential quenchers.- Denature the protein (if the experiment allows) to alter the conformation and increase the distance between the dye and the quencher.
Incorrect Buffer pH: The fluorescence of many dyes is pH-sensitive.	- Ensure the buffer pH is within the optimal range for ATTO 594 (typically pH 7.0-8.0).[17]- Test different buffer formulations to find one that maximizes signal intensity.
Low Labeling Efficiency: Insufficient dye molecules are conjugated to the target.	- Optimize the labeling protocol, ensuring the correct molar ratio of dye to protein and appropriate buffer conditions (pH 8.0-9.0 for NHS ester reactions).[18]
Signal Fades Quickly During Imaging (Fixed Cells)	Photobleaching: High excitation intensity or prolonged exposure.	- Reduce laser power and/or exposure time.[3]- Use a high-quality antifade mounting medium (e.g., ProLong™ Gold, VECTASHIELD®).[9][19]- If using a homemade antifade, ensure the concentration of the active ingredient (e.g., n-propyl gallate) is optimal.[20][21]
Incompatible Antifade Reagent: Some antifade agents can quench certain dyes.	- Test different antifade formulations. For example, p-phenylenediamine (B122844) (PPD) can react with cyanine (B1664457) dyes, though it is generally effective for rhodamines.[10]
High Background Signal	Autofluorescence: Intrinsic fluorescence from the sample (e.g., cells, tissue).	- Image an unstained control sample to determine the level of autofluorescence.- Use a spectral unmixing tool if available on your microscope.- ATTO 594's excitation in the yellow-orange region helps to minimize autofluorescence compared to blue or green dyes.
Non-specific Staining: The ATTO 594 conjugate is binding to off-target sites.	- Optimize your staining protocol, including blocking steps and washing stringency.- Titrate the concentration of your fluorescent conjugate.
"Blinking" or Signal Intermittency	Transient Dark States: The fluorophore enters a temporary non-fluorescent state (e.g., triplet state).	- For single-molecule studies, the use of an oxygen scavenging system combined with a reducing and oxidizing system (ROXS) can help suppress blinking.[14][22]

Quantitative Data Summary

Table 1: Potential Quenchers of ATTO 594 and Spectrally Similar Dyes

Quencher	Dye	Quenching Mechanism	Notes
Tryptophan	ATTO 590, ATTO 655, Rhodamine 6G	Static and Dynamic (PET)	A strong quencher for many red-absorbing dyes.[4][5]
Tyrosine	Alexa Fluor 488 & 594	Static and Dynamic	Quenching has been demonstrated for the spectrally similar Alexa Fluor dyes.[6][7]
Histidine	Alexa Fluor 488 & 594	Static and Dynamic	Quenching has been demonstrated for the spectrally similar Alexa Fluor dyes.[6][7]
Methionine	Alexa Fluor 488 & 594	Static and Dynamic	Quenching has been demonstrated for the spectrally similar Alexa Fluor dyes.[6][7]
Guanosine	Some ATTO Dyes	Photoinduced Electron Transfer (PET)	Mentioned as a quencher for some red-absorbing ATTO dyes.

Table 2: Common Antifade Reagents and Their Properties

Antifade Reagent	Type	Mechanism	Advantages	Disadvantages
ProLong™ Gold/Diamond	Commercial Mountant	Proprietary (likely ROS scavengers)	High performance, long-lasting, available with DAPI.	Can shrink samples upon curing, may alter refractive index.[23]
VECTASHIELD®	Commercial Mountant	Proprietary (likely contains PPD)	Effective antifade, non-hardening option available.[9]	Can cause initial quenching of some dyes, may not be ideal for cyanine dyes.[10]
n-Propyl Gallate (NPG)	Homemade/Commercial	ROS Scavenger	Effective, relatively low toxicity.[10][11]	Can be difficult to dissolve, may have anti-apoptotic effects in live cells.[11]
DABCO	Homemade/Commercial	ROS Scavenger	Less toxic than PPD.[10]	Generally less effective than PPD.[10]
Oxygen Scavenger Systems (e.g., GODCAT)	For Live-Cell/SMLM	Enzymatic removal of O₂	Highly effective at reducing photobleaching, essential for single-molecule imaging.[14]	Can be toxic to cells over long periods, may deplete ATP.[24]

Experimental Protocols

Protocol 1: Preparation of N-Propyl Gallate (NPG) Antifade Mounting Medium

This protocol provides a cost-effective and efficient antifade mounting medium for fixed samples.[20][21][25]

Materials:

• 10X Phosphate Buffered Saline (PBS)

• n-propyl gallate (e.g., Sigma P3130)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

• Glycerol (B35011) (ACS grade, 99-100% purity)

Procedure:

• Prepare a 20% (w/v) NPG stock solution: Dissolve 2 g of n-propyl gallate in 10 ml of DMSO or DMF. Note: NPG does not dissolve well in aqueous solutions.

• Prepare the mounting medium base: In a 50 ml conical tube, thoroughly mix 1 part of 10X PBS with 9 parts of glycerol (e.g., 5 ml of 10X PBS and 45 ml of glycerol).

• Add the NPG stock solution: While rapidly stirring or vortexing the glycerol/PBS mixture, slowly add 0.1 parts of the 20% NPG stock solution dropwise (e.g., 500 µl for a 50 ml final volume).

• Storage: Store the final mounting medium in aliquots at -20°C, protected from light.

Protocol 2: General Workflow for Minimizing Photobleaching in Live-Cell Imaging

This workflow provides a systematic approach to reduce photobleaching and phototoxicity during live-cell experiments.[13][16][26]

Materials:

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Live-cell antifade reagent (e.g., ProLong™ Live Antifade Reagent or Trolox)

Procedure:

• Optimize Imaging Settings:

  • Find your region of interest: Use the lowest possible light intensity to locate the cells you want to image.

  • Determine minimum exposure: Reduce the laser power and exposure time to the lowest level that provides a usable signal above background.

  • Use appropriate filters: Ensure your filter sets are optimized for ATTO 594 to maximize signal detection and minimize excitation light bleed-through.

• Prepare Cells for Imaging:

  • Plate cells on appropriate imaging dishes or slides.

  • Perform staining with your ATTO 594 conjugate according to your protocol.

  • Replace the staining medium with fresh, pre-warmed imaging medium.

• Apply Antifade Reagent (if applicable):

  • Add the live-cell antifade reagent to the imaging medium according to the manufacturer's instructions (e.g., ProLong™ Live is typically used at a 1:100 dilution).[15]

  • Incubate for the recommended time to allow the reagent to take effect.

• Acquire Images:

  • Set up your time-lapse experiment with the optimized settings from step 1.

  • Acquire images only as frequently as necessary to capture the dynamics of interest.

  • Use hardware blanking if available to only expose the sample during camera acquisition.[27]

Visualizations

Caption: Mechanisms of ATTO 594 Signal Quenching.

Caption: Troubleshooting Workflow for Dim ATTO 594 Signal.

Caption: Strategies to Prevent ATTO 594 Signal Loss.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Tryptophan and ATTO 590: mutual fluorescence quenching and exciplex formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A close look at fluorescence quenching of organic dyes by tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nwcommons.nwciowa.edu [nwcommons.nwciowa.edu]
• 7. Mechanisms of Quenching of Alexa Fluorophores by Natural Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vectorlabs.com [vectorlabs.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. scispace.com [scispace.com]
• 12. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 13. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. Photophysics of Fluorescence Probes for Single Molecule Biophysics and Super-Resolution Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Live Cell Imaging: Assessing the Phototoxicity of 488 and 546 nm Light and Methods to Alleviate it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. support.nanotempertech.com [support.nanotempertech.com]
• 18. docs.aatbio.com [docs.aatbio.com]
• 19. researchgate.net [researchgate.net]
• 20. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 21. researchgate.net [researchgate.net]
• 22. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]

ATTO 594 Technical Support Center: A Troubleshooting Guide for STED Microscopy

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues encountered when using ATTO 594 dye in Stimulated Emission Depletion (STED) microscopy.

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format to help you quickly identify and resolve experimental challenges.

Question: Why is my ATTO 594 signal weak or noisy?

Answer: A weak or noisy signal can originate from several factors, from sample preparation to imaging parameters. Here are the most common causes and their solutions:

• Suboptimal Antibody Concentration: The concentration of your primary and secondary antibodies is crucial for a strong signal.

  • Solution: Optimize your antibody concentrations. For commercially available fluorescently labeled secondary antibodies, a good starting point is a 1:100 dilution. For other antibody sources, you may need to use a concentration 2 to 5 times higher than that recommended for standard confocal microscopy.[1][2]

• Low Labeling Density: Insufficient labeling of the target structure will result in a poor signal.

  • Solution: Ensure a high labeling density by using optimized antibody concentrations.[2] It's advisable to verify the staining quality (brightness and background) using conventional fluorescence microscopy before proceeding to STED imaging.[2]

• Inappropriate Mounting Medium: The mounting medium can significantly impact the fluorescence signal.

  • Solution: Use a mounting medium with a refractive index that matches the immersion liquid of your objective lens (typically around 1.518 for oil immersion).[3] This minimizes spherical aberrations. Recommended mounting media for STED include Mowiol, Prolong Gold, and 2,2′-thiodiethanol (TDE).[4][5]

• Low Excitation Laser Power: The excitation laser power might be too low to generate sufficient fluorescence.

  • Solution: Gradually increase the excitation laser power. However, be mindful that excessive power can lead to photobleaching.

• Detector Settings: The gain and offset of your detector might not be optimal.

  • Solution: Adjust the detector gain to amplify the signal. Be careful not to increase it to a level where noise becomes dominant.

Question: How can I reduce the photobleaching of my ATTO 594 dye?

Answer: ATTO 594 is known for its high photostability, but the high laser powers used in STED can still cause photobleaching.[6][7][8] Here are several strategies to minimize this effect:

• Use Antifade Reagents: Antifade reagents in the mounting medium can significantly reduce photobleaching.

  • Solution: Use a commercial mounting medium containing an antifade agent (e.g., Prolong Gold) or add an antifade agent like DABCO to your mounting medium.[5]

• Minimize Exposure Time: Limiting the sample's exposure to the excitation and STED lasers is the most direct way to reduce photobleaching.[9]

  • Solution:

    • Locate the region of interest using transmitted light or a low-magnification objective.

    • Focus on a neighboring area before moving to your target region for image acquisition.[9]

    • Reduce the number of line accumulations or use the minimum laser power necessary for a good signal-to-noise ratio.

• Optimize STED Laser Power: While high STED power increases resolution, it also accelerates photobleaching.[10]

  • Solution: Use the lowest STED laser power that provides the desired resolution. It's a trade-off between resolution and photobleaching that needs to be empirically determined for your specific sample.

• Advanced Imaging Techniques: Some modern STED microscopes offer advanced features to reduce photobleaching.

  • Solution: If available, consider using techniques like RESCUE or DYMIN, which modulate the STED laser based on the local fluorophore density, or MINFIELD-STED, which scans smaller, sub-diffraction areas to reduce overall laser exposure.[10][11]

Question: What is causing the high background in my STED images?

Answer: High background can obscure fine details and reduce the quality of your super-resolved images. The following are common causes and solutions:

• Unspecific Antibody Binding: Non-specific binding of primary or secondary antibodies is a frequent source of background.

  • Solution:

    • Use a blocking solution (e.g., 5% BSA in PBS) to block non-specific binding sites before antibody incubation.[12]

    • Ensure you perform thorough washing steps (e.g., 3 x 5 minutes in PBS) after both primary and secondary antibody incubations to remove unbound antibodies.[1]

    • Consider using secondary antibodies that are cross-adsorbed against the species of your sample to minimize off-target binding.

• Autofluorescence: Some cells and tissues have endogenous molecules that fluoresce, contributing to background.

  • Solution: If autofluorescence is a problem, you can perform a background subtraction during image processing. Additionally, using a red-shifted dye like ATTO 594 already helps to minimize autofluorescence common in the green and blue parts of the spectrum.

• Mounting Medium Issues: Some mounting media can be a source of background fluorescence.

  • Solution: Test different mounting media to see if one provides a lower background for your specific application. Ensure the mounting medium does not contain components like DAPI or Hoechst if using the 592 nm STED line, as this can increase background.[3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for using ATTO 594 in STED microscopy, compiled from various sources.

Parameter	Value	Notes	Source(s)
Excitation Maximum	~601 nm	[6]
Emission Maximum	~627 nm	[6]
Recommended STED Laser	775 nm	ATTO 594 can also be depleted by a 660 nm laser.	[13]
Example Excitation Power	2 µW	This value is highly dependent on the sample and microscope setup.	[14]
Example STED Power	130 mW	Higher power generally leads to better resolution but more photobleaching.	[14]
Antibody Dilution	1:100 (for commercial)	This is a starting point; optimization is recommended.	[1]
Coverslip Thickness	#1.5 (0.170 mm)	Critical for optimal performance of high numerical aperture objectives.	[15]
Mounting Medium RI	~1.518	Should match the refractive index of the immersion oil.	[3]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues with ATTO 594 in STED microscopy.

Caption: A flowchart for troubleshooting common ATTO 594 STED microscopy issues.

Experimental Protocol: Immunofluorescence Staining with ATTO 594 for STED Microscopy

This protocol provides a general framework for immunolabeling cultured cells with ATTO 594-conjugated secondary antibodies. Optimization may be required for specific cell types and targets.

Materials:

• Cells grown on #1.5 thickness coverslips (0.170 mm)

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in PBS)

• Primary antibody (specific to the target of interest)

• ATTO 594-conjugated secondary antibody

• Mounting medium with a refractive index of ~1.518 (e.g., Prolong Gold)

Procedure:

• Fixation:

  • Rinse cells briefly with PBS.

  • Fix the cells with Fixation Buffer for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Incubate the cells with Permeabilization Buffer for 10 minutes at room temperature. This step is necessary for intracellular targets.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate the cells with Blocking Buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody in Blocking Buffer to its optimal concentration.

  • Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C in a humidified chamber.

  • Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation:

  • Dilute the ATTO 594-conjugated secondary antibody in Blocking Buffer. A starting dilution of 1:100 is recommended for many commercial antibodies.

  • Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS for 5 minutes each, protected from light.

• Mounting:

  • Briefly rinse the coverslip with deionized water.

  • Carefully aspirate the excess water.

  • Mount the coverslip onto a microscope slide with a drop of mounting medium.

  • Seal the edges with nail polish if using a non-hardening medium.

  • Allow the mounting medium to cure according to the manufacturer's instructions (typically 24 hours at room temperature, protected from light).

• Imaging:

  • Image the sample using a STED microscope equipped with appropriate lasers for ATTO 594 (e.g., ~594 nm excitation and ~775 nm depletion).

Frequently Asked Questions (FAQs)

Q1: What makes ATTO 594 a good dye for STED microscopy? A1: ATTO 594 is well-suited for STED microscopy due to its strong absorption, high fluorescence quantum yield, excellent photostability, and good water solubility.[6][7][8] These characteristics contribute to a bright and stable signal, which is essential for withstanding the high laser powers used in STED imaging.

Q2: Can I use ATTO 594 for multi-color STED imaging? A2: Yes, ATTO 594 is frequently used in two-color and even three-color STED imaging. It is often paired with red-shifted dyes like STAR 635P or ATTO 647N, as they can often be depleted with the same STED laser (e.g., 775 nm).[1]

Q3: What is the expected resolution I can achieve with ATTO 594? A3: The achievable resolution depends on the microscope setup, STED laser power, and sample labeling. In biological samples, resolutions well below 100 nm are commonly achieved, with some studies reporting resolutions around 40-70 nm.

Q4: How should I store my ATTO 594-conjugated antibodies? A4: It is best to follow the manufacturer's storage recommendations. Generally, fluorescently labeled antibodies should be stored at 4°C and protected from light. For long-term storage, aliquoting and freezing at -20°C may be recommended to avoid repeated freeze-thaw cycles.

Q5: Does the choice of coverslip really matter? A5: Yes, the coverslip thickness is critical. High numerical aperture objectives used for STED microscopy are typically corrected for #1.5 coverslips (0.170 mm thickness).[15] Using coverslips of a different thickness will introduce spherical aberrations and degrade image quality.

References

• 1. asrc.gc.cuny.edu [asrc.gc.cuny.edu]
• 2. neurosciences.ucsd.edu [neurosciences.ucsd.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. nif.hms.harvard.edu [nif.hms.harvard.edu]
• 5. research.yale.edu [research.yale.edu]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]
• 8. leica-microsystems.com [leica-microsystems.com]
• 9. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 10. What is the resolution of a STED microscope? [abberior.rocks]
• 11. researchgate.net [researchgate.net]
• 12. Labeling for STED microscopy - @abberior.rocks [abberior.rocks]
• 13. docs.research.missouri.edu [docs.research.missouri.edu]
• 14. researchgate.net [researchgate.net]
• 15. unige.ch [unige.ch]

Reference Data & Comparative Studies

ATTO 594 vs. Alexa Fluor 594 for STED Microscopy: A Comparative Guide

In the realm of super-resolution microscopy, particularly Stimulated Emission Depletion (STED) microscopy, the choice of fluorophore is paramount to achieving high-quality, high-resolution images. Both ATTO 594 and Alexa Fluor 594 are popular red-fluorescent dyes frequently employed for STED applications. This guide provides an objective comparison of their performance, supported by available data, to assist researchers, scientists, and drug development professionals in selecting the optimal dye for their experiments.

Spectroscopic and Photophysical Properties

A fundamental comparison begins with the intrinsic spectroscopic and photophysical properties of the dyes, which influence their brightness, signal-to-noise ratio, and suitability for STED microscopy.

Property	ATTO 594	Alexa Fluor 594
Excitation Maximum (nm)	601[1]	590
Emission Maximum (nm)	627[1]	617
Molar Extinction Coefficient (cm⁻¹M⁻¹)	120,000[1]	73,000
Fluorescence Quantum Yield	0.85[1]	0.66
Fluorescence Lifetime (ns)	3.9[1]	~3.9
Brightness (Ext. Coeff. x QY)	102,000	48,180

From a spectroscopic standpoint, ATTO 594 exhibits a higher molar extinction coefficient and quantum yield, resulting in a significantly greater intrinsic brightness compared to Alexa Fluor 594.[1]

Performance in STED Microscopy

Both ATTO 594 and Alexa Fluor 594 are well-suited for STED microscopy and are frequently recommended for use with 660 nm and 775 nm depletion lasers.[2] However, direct quantitative comparisons of their performance in published, peer-reviewed literature are limited. The following comparison is based on available data and user experiences.

Photostability:

Photostability is a critical factor in STED microscopy due to the high laser intensities used for depletion, which can lead to rapid photobleaching. While direct head-to-head comparisons for the 594-wavelength dyes are scarce, some studies on other wavelengths within the ATTO and Alexa Fluor families can offer insights. For instance, in some STED experiments, ATTO 647N has shown superior photostability compared to Alexa Fluor 647, which was observed to bleach dramatically. Conversely, other comparative studies of dyes for STED have shown that the optimal dye can be dependent on the embedding medium, with both Alexa Fluor and other dye families performing well under specific conditions.[3] Anecdotal evidence from researchers suggests that Alexa Fluor 594 is a highly robust and photostable dye for STED applications.[4] ATTO-TEC also highlights the high thermal and photo-stability of ATTO 594.[1]

Resolution:

The achievable resolution in STED microscopy is influenced by the photophysical properties of the dye and its interaction with the STED laser. While both dyes can be used to achieve super-resolution images, there is no definitive published data demonstrating that one consistently achieves a higher resolution than the other under identical conditions. Both are capable of resolving structures well below the diffraction limit.

General Recommendations:

• Alexa Fluor 594 is a widely used and well-characterized dye for STED microscopy, known for its bright and stable signal.[4] It is often considered a reliable choice for a broad range of STED applications.

• ATTO 594 is a strong candidate for STED microscopy, particularly when maximum brightness is required. Its high extinction coefficient and quantum yield make it an excellent choice for detecting low-abundance targets.[1]

Ultimately, the choice between ATTO 594 and Alexa Fluor 594 may depend on the specific experimental conditions, including the sample type, labeling density, and the STED microscope setup. Empirical testing is recommended to determine the optimal dye for a particular application.

Experimental Protocols

The following is a general immunofluorescence protocol for STED microscopy that can be adapted for both ATTO 594- and Alexa Fluor 594-conjugated secondary antibodies.

Materials:

• Cells grown on #1.5 thickness coverslips (170 µm)

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS with 0.1% Triton X-100 - PBT)

• Primary antibody diluted in blocking buffer

• ATTO 594 or Alexa Fluor 594 conjugated secondary antibody diluted in blocking buffer

• Mounting medium with a refractive index matched to the immersion oil (e.g., Mowiol or commercial mounting media)[5]

Procedure:

• Fixation: Fix the cells with the appropriate fixative for your target antigen (e.g., 4% PFA for 10-15 minutes at room temperature).[6]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: If required for intracellular targets, permeabilize the cells with permeabilization buffer for 5-15 minutes at room temperature.[6]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells in blocking buffer for at least 30-60 minutes at room temperature.[6]

• Primary Antibody Incubation: Incubate the cells with the primary antibody at the recommended dilution in blocking buffer for 1 hour at room temperature or overnight at 4°C.[5] For STED, it is advisable to work with higher antibody concentrations (2 to 5-fold higher than for conventional microscopy) to ensure optimal labeling density.[5]

• Washing: Wash the cells three times with PBT for 5 minutes each.

• Secondary Antibody Incubation: Incubate the cells with the ATTO 594 or Alexa Fluor 594 conjugated secondary antibody at the recommended dilution (typically 1:200 to 1:1000) in blocking buffer for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBT for 5 minutes each, followed by a final wash in PBS.

• Mounting: Mount the coverslip onto a microscope slide using a suitable mounting medium.[5] Allow the mounting medium to cure if necessary. Seal the coverslip with nail polish.

Visualizations

Experimental Workflow for Immunofluorescence STED Microscopy

Caption: A generalized workflow for preparing and staining biological samples for STED microscopy.

Logical Relationship of Factors Affecting STED Image Quality

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. Choosing dyes for cw-STED nanoscopy using self-assembled nanorulers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. neurosciences.ucsd.edu [neurosciences.ucsd.edu]
• 5. Labeling for STED microscopy - @abberior.rocks [abberior.rocks]
• 6. research.yale.edu [research.yale.edu]

A Head-to-Head Comparison: ATTO 594 vs. Texas Red for Advanced Fluorescence Applications

For researchers, scientists, and drug development professionals seeking the optimal red fluorescent dye, this guide provides a detailed comparison of ATTO 594 and Texas Red. We delve into their key performance metrics, supported by theoretical and manufacturer-cited data, and offer a comprehensive experimental protocol for their application in immunofluorescence microscopy.

Executive Summary

ATTO 594 emerges as a superior alternative to the traditional Texas Red dye, offering significantly higher theoretical brightness and photostability, characteristics crucial for demanding applications such as single-molecule detection and high-resolution microscopy. While both dyes operate within a similar spectral range, the enhanced quantum yield and molar extinction coefficient of ATTO 594 translate to a more robust and reliable fluorescent signal. This guide will explore the quantitative differences between these two fluorophores and provide a practical framework for their use in a common laboratory application.

Quantitative Performance Comparison

The brightness of a fluorophore is a critical parameter for sensitivity in fluorescence imaging and is determined by the product of its molar extinction coefficient and quantum yield. Based on the manufacturer's data, ATTO 594 exhibits a theoretical brightness approximately 42% greater than that of Texas Red.

Parameter	ATTO 594	Texas Red	Reference
Excitation Maximum (λex)	601 nm	596 nm	[1][2]
Emission Maximum (λem)	627 nm	615 nm	[1][2]
Molar Extinction Coefficient (ε)	120,000 cm⁻¹M⁻¹	85,000 cm⁻¹M⁻¹	[1][2]
Quantum Yield (Φ)	0.85	0.93	[1][2]
Theoretical Brightness (ε x Φ)	102,000	79,050	N/A

Qualitative Performance Characteristics

Beyond sheer brightness, other photophysical properties are essential for successful fluorescence experiments.

Photostability: ATTO 594 is characterized by high thermal and photostability, making it well-suited for long-term imaging experiments and high-intensity light sources used in super-resolution microscopy techniques like STED and STORM.[3] While Texas Red has been a workhorse in fluorescence microscopy, alternatives like ATTO 594 are often recommended for applications requiring greater photostability.[2]

Water Solubility: ATTO 594 is described as a very hydrophilic dye with excellent water solubility.[3] In contrast, Texas Red sulfonyl chloride can be susceptible to hydrolysis and its lower water solubility may complicate conjugation to biomolecules.[4] To address this, a more soluble version, Texas Red-X, was developed.[4]

Experimental Application: Indirect Immunofluorescence

A common application for both ATTO 594 and Texas Red is in immunofluorescence (IF) staining, where they are conjugated to secondary antibodies to detect a primary antibody bound to a specific target within a cell or tissue.

Experimental Workflow for Indirect Immunofluorescence

The following diagram outlines the key steps in a typical indirect immunofluorescence protocol.

Caption: Workflow for indirect immunofluorescence staining.

Detailed Experimental Protocol for Indirect Immunofluorescence

This protocol provides a general guideline for staining fixed and permeabilized cells.

Materials:

• Phosphate-buffered saline (PBS)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibody (specific to the target of interest)

• Secondary antibody conjugated to ATTO 594 or Texas Red

• Antifade mounting medium

• Glass coverslips and microscope slides

Procedure:

• Cell Culture and Fixation:

  • Grow cells on sterile glass coverslips in a culture dish.

  • Wash the cells once with PBS.

  • Fix the cells by incubating with fixation buffer for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Incubate the fixed cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Incubate the cells with blocking buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation:

  • Dilute the ATTO 594 or Texas Red conjugated secondary antibody in blocking buffer, protecting it from light.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS for 5 minutes each in the dark.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Seal the edges of the coverslip with nail polish.

  • Image the samples using a fluorescence microscope equipped with appropriate filters for ATTO 594 or Texas Red.

Logical Workflow for Brightness and Photostability Comparison

To empirically compare the brightness and photostability of ATTO 594 and Texas Red, a standardized imaging and analysis workflow is essential.

Caption: Experimental workflow for comparing fluorophore performance.

Conclusion

For researchers requiring high sensitivity, photostability, and brightness in the red spectral region, ATTO 594 presents a compelling advantage over Texas Red. Its superior photophysical properties, as indicated by its higher theoretical brightness and manufacturer-reported stability, make it an excellent choice for a wide range of fluorescence-based applications, from routine immunofluorescence to advanced super-resolution imaging. While Texas Red remains a viable option for some applications, the adoption of newer generation dyes like ATTO 594 can significantly enhance the quality and reliability of fluorescence data.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. How to quantify fluorescence intensity in cell images? [synapse.patsnap.com]
• 3. leica-microsystems.com [leica-microsystems.com]
• 4. Texas Red (and Texas Red-X) Dye | Thermo Fisher Scientific - SG [thermofisher.com]

Navigating the Nanoscale: A Guide to ATTO 594 Alternatives for Super-Resolution Microscopy

For researchers, scientists, and drug development professionals pushing the boundaries of cellular imaging, the choice of fluorescent probe is paramount. ATTO 594 has long been a workhorse for super-resolution techniques like Stimulated Emission Depletion (STED) and Stochastic Optical Reconstruction Microscopy (STORM)/Photoactivated Localization Microscopy (PALM). However, a growing arsenal (B13267) of alternative dyes offers enhanced performance characteristics that can significantly impact image quality and experimental success. This guide provides an objective comparison of prominent alternatives to ATTO 594, supported by quantitative data and experimental considerations.

This guide will delve into the photophysical properties and performance of key alternatives to ATTO 594, including Alexa Fluor 594, Abberior Star 580, Dyomics 594, and CF™594. By understanding the nuances of each dye, researchers can make informed decisions to optimize their super-resolution imaging experiments.

Performance Comparison of ATTO 594 and its Alternatives

The selection of a fluorescent dye for super-resolution microscopy hinges on several key photophysical parameters. High molar extinction coefficients indicate efficient light absorption, while high quantum yields translate to brighter fluorescence. For techniques like STED, photostability is crucial to withstand the high laser powers used for depletion. In STORM/PALM, the blinking properties of the dye are critical for single-molecule localization.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
ATTO 594	601[1]	627[1]	120,000[1]	0.85[1]
Alexa Fluor 594	590[2]	617[2]	73,000[2]	0.66[2]
Abberior Star 580	587[3]	607[3]	85,000[3]	0.90[3]
Dyomics 594 (DY-594)	594[4]	615[4]	92,000[4]	Not specified
CF™594	593[5]	614[5]	115,000[5]	High (not specified)[5]

Key Observations:

• ATTO 594 exhibits a high molar extinction coefficient and quantum yield, making it a bright and efficient fluorophore[1][6]. It is well-suited for a range of super-resolution applications[7].

• Alexa Fluor 594 is a widely used and well-characterized dye, known for its good photostability. While its molar extinction coefficient and quantum yield are lower than ATTO 594, it remains a reliable choice for STED and dSTORM.

• Abberior Star 580 stands out with an exceptional quantum yield of 0.90, promising high brightness[3]. It is specifically designed for STED microscopy and is an excellent alternative to ATTO 594 in this context.

• Dyomics 594 presents a molar extinction coefficient comparable to other alternatives and is spectrally similar to Alexa Fluor 594[4].

• CF™594 boasts a high molar extinction coefficient and is reported to be significantly brighter than Alexa Fluor 594 in protein conjugates due to its high quantum yield and water solubility[5]. It also demonstrates excellent photostability[5].

Experimental Protocols: A General Framework

The following protocols provide a general framework for immunofluorescence labeling for STED and STORM microscopy. It is crucial to optimize these protocols for your specific antibody, target protein, and cell type.

General Immunofluorescence Protocol for Super-Resolution

Caption: General workflow for immunofluorescence labeling in super-resolution microscopy.

Detailed Methodologies:

• Fixation: The choice of fixative can impact fluorescence and antigenicity. 4% paraformaldehyde (PFA) in PBS is a common starting point. Methanol fixation can also be used but may not be suitable for all antigens.

• Permeabilization: For intracellular targets, permeabilization with a detergent like Triton X-100 or saponin (B1150181) is necessary. The concentration and incubation time should be optimized to ensure antibody access without disrupting cellular structures.

• Blocking: Blocking with a solution containing bovine serum albumin (BSA) or serum from the same species as the secondary antibody helps to reduce non-specific antibody binding.

• Antibody Incubation: Primary and secondary antibody concentrations and incubation times need to be carefully titrated to achieve optimal labeling density for super-resolution imaging. High labeling density is crucial for resolving fine structures.

• Mounting Medium: For STED, mounting media with a specific refractive index are often required. For STORM, the imaging buffer is critical for inducing the photoswitching of the fluorophores. Common STORM buffers contain an oxygen scavenging system (e.g., glucose oxidase and catalase) and a thiol (e.g., β-mercaptoethanol or MEA).

Visualizing Cellular Processes with Super-Resolution

The enhanced resolution offered by these techniques allows for the detailed visualization of subcellular structures and signaling pathways. For example, STED and STORM are frequently used to study the intricate organization of the cytoskeleton, the dynamics of mitochondria, and the localization of proteins within signaling complexes.

Caption: A generic signaling pathway often studied with super-resolution microscopy.

This diagram illustrates a typical signal transduction cascade that can be dissected using super-resolution microscopy. By labeling different components of the pathway (e.g., the receptor, kinases, and transcription factors) with spectrally distinct fluorophores, researchers can visualize their spatial relationships and dynamic interactions with nanoscale precision. For instance, one could use Abberior Star 580 to label the receptor and a green-emitting dye for a downstream kinase to investigate their co-localization upon ligand stimulation.

Conclusion

The landscape of fluorescent probes for super-resolution microscopy is continually evolving, offering researchers a powerful toolkit to explore the intricacies of the cellular world. While ATTO 594 remains a reliable fluorophore, alternatives such as Alexa Fluor 594, Abberior Star 580, and CF™594 provide compelling advantages in terms of brightness, photostability, and suitability for specific super-resolution modalities. The optimal choice of dye will ultimately depend on the specific experimental requirements, including the imaging technique, the target molecule, and the desired image quality. By carefully considering the quantitative data and experimental protocols presented in this guide, researchers can select the most appropriate fluorescent probe to illuminate their scientific discoveries at the nanoscale.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. abberior STAR 580 [abberior.shop]
• 4. DY-594 [dyomics.com]
• 5. biotium.com [biotium.com]
• 6. leica-microsystems.com [leica-microsystems.com]
• 7. ATTO 594 | Products | Leica Microsystems [leica-microsystems.com]

Navigating the Red Spectrum: A Comparative Guide to ATTO 594 and its Alternatives

For researchers, scientists, and drug development professionals working with fluorescence-based applications, selecting the optimal fluorophore is paramount for generating high-quality, reproducible data. In the red portion of the spectrum, ATTO 594 has emerged as a popular choice. This guide provides an objective comparison of ATTO 594 with other commonly used fluorophores in a similar spectral range—Alexa Fluor 594, Cy3.5, and Texas Red—supported by key performance data and detailed experimental protocols.

Spectroscopic and Photophysical Properties: A Head-to-Head Comparison

The selection of a fluorophore is fundamentally guided by its spectral characteristics and photophysical performance. ATTO 594, a rhodamine-based dye, exhibits strong absorption and high fluorescence quantum yield.[1][2] When compared to its alternatives, it often demonstrates superior brightness and photostability, which are critical factors for demanding applications such as single-molecule detection and super-resolution microscopy.[1][2]

Below is a summary of the key spectroscopic and photophysical parameters for ATTO 594 and its common alternatives. Brightness is calculated as the product of the molar extinction coefficient and the quantum yield.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield	Brightness (M⁻¹cm⁻¹)
ATTO 594	601[3]	627[3]	120,000[3]	0.85[3]	102,000
Alexa Fluor 594	590[4]	617[4]	73,000[5]	0.66[5]	48,180
Cy3.5	579	591	116,000	0.35	40,600
Texas Red	586	603	85,000	0.93	79,050

Understanding and Managing Spectral Overlap

In multi-color fluorescence experiments, spectral overlap, or bleed-through, where the emission of one fluorophore is detected in the channel of another, can lead to inaccurate results. The degree of spectral overlap depends on the specific combination of fluorophores and the filter sets used in the imaging system.

Potential FRET Pairs with ATTO 594

Fluorescence Resonance Energy Transfer (FRET) is a phenomenon that occurs when two fluorophores are in close proximity, and the emission spectrum of the donor fluorophore overlaps with the excitation spectrum of the acceptor fluorophore. ATTO 594 can serve as a donor in FRET pairs with longer-wavelength acceptors. For example, the emission spectrum of ATTO 594 significantly overlaps with the excitation spectrum of ATTO 647N, making them a suitable FRET pair.

Caption: FRET relationship between ATTO 594 (Donor) and ATTO 647N (Acceptor).

Experimental Protocols

Accurate comparison and use of these fluorophores require standardized experimental procedures. Below are detailed protocols for assessing spectral bleed-through and photostability.

Experimental Protocol 1: Quantification of Spectral Bleed-Through

This protocol outlines the steps to measure the amount of signal from one fluorophore that "bleeds through" into another's detection channel.

Objective: To quantify the percentage of bleed-through between two fluorophores (e.g., ATTO 594 and a spectrally adjacent fluorophore).

Materials:

• Microscope slides and coverslips

• Cells or tissue samples

• Primary antibodies specific to different targets

• Secondary antibodies conjugated to ATTO 594 and the other fluorophore of interest (e.g., Alexa Fluor 594)

• Mounting medium

• Fluorescence microscope with appropriate filter sets for each fluorophore

Procedure:

• Prepare Single-Stained Control Samples:

  • Prepare one sample stained only with the ATTO 594-conjugated antibody.

  • Prepare a second sample stained only with the other fluorophore-conjugated antibody.

  • Prepare an unstained control sample to measure autofluorescence.

• Image Acquisition:

  • Using the sample stained with both fluorophores, determine the optimal imaging parameters (e.g., laser power, exposure time, gain) to obtain a good signal-to-noise ratio.

  • Crucially, use these exact same settings to image all three control samples.

  • For the ATTO 594-only sample, acquire an image using the ATTO 594 filter set (Channel 1) and an image using the filter set for the other fluorophore (Channel 2).

  • For the other fluorophore-only sample, acquire an image using the Channel 2 filter set and an image using the Channel 1 filter set.

  • For the unstained sample, acquire images using both filter sets.

• Image Analysis (using software like ImageJ/Fiji):

  • Subtract the background fluorescence (measured from the unstained sample) from all images.

  • For the ATTO 594-only sample, measure the mean fluorescence intensity in a region of interest (ROI) in both the Channel 1 image (IATTO594_in_Ch1) and the Channel 2 image (IATTO594_in_Ch2).

  • Calculate the bleed-through of ATTO 594 into Channel 2 as a percentage:

    • Bleed-through (%) = (IATTO594_in_Ch2 / IATTO594_in_Ch1) * 100

  • Repeat the process for the other fluorophore to determine its bleed-through into the ATTO 594 channel.

Caption: Workflow for quantifying spectral bleed-through.

Experimental Protocol 2: Comparative Photostability Analysis

This protocol describes a method to compare the photostability of different fluorophores under controlled illumination.

Objective: To measure and compare the rate of photobleaching of ATTO 594, Alexa Fluor 594, Cy3.5, and Texas Red.

Materials:

• Solutions of each fluorophore conjugated to the same antibody or protein at the same degree of labeling.

• Microscope slides and coverslips.

• Antifade mounting medium.

• Fluorescence microscope with a stable light source (e.g., laser) and a sensitive camera.

Procedure:

• Sample Preparation:

  • Prepare a separate slide for each fluorophore-conjugated antibody. Pipette a small volume of the solution onto the slide and cover with a coverslip. Seal the coverslip to prevent evaporation.

• Image Acquisition:

  • Define a region of interest (ROI) for imaging.

  • Use the same objective and microscope settings (laser power, pixel dwell time, etc.) for all samples. The laser line should be appropriate for exciting the fluorophore being tested.

  • Acquire a time-lapse series of images of the same ROI. For example, take an image every 5 seconds for a total of 5 minutes.

• Data Analysis:

  • For each time-lapse series, measure the mean fluorescence intensity within the ROI for each image.

  • Normalize the intensity of each image to the intensity of the first image (time = 0).

  • Plot the normalized fluorescence intensity as a function of time for each fluorophore.

  • To quantify photostability, fit the decay in fluorescence to an exponential function to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease to 50% of its initial value). A longer half-life indicates greater photostability.

Caption: Workflow for comparative photostability analysis.

Conclusion

The choice of a red-emitting fluorophore significantly impacts the quality and reliability of fluorescence-based experimental data. While ATTO 594 demonstrates excellent brightness and is reported to have high photostability, a direct, quantitative comparison with its alternatives under standardized conditions is crucial for making an informed decision.[1] Alexa Fluor 594 is a widely used and photostable alternative.[3] Cy3.5 and Texas Red, while historically important, may be less suitable for demanding applications requiring high photostability. By following the provided protocols, researchers can empirically determine the best fluorophore for their specific application and imaging setup, ensuring the generation of robust and reproducible results.

References

• 1. app.fluorofinder.com [app.fluorofinder.com]
• 2. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Mechanisms of high-order photobleaching and its relationship to intracellular ablation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating ATTO 594 Labeled Antibody Specificity

For researchers, scientists, and drug development professionals, ensuring the specificity of antibodies is paramount for generating reliable and reproducible data. This guide provides a comprehensive comparison of methods to validate the specificity of antibodies labeled with the fluorescent dye ATTO 594, offering insights into its performance against alternative fluorophores and detailing key experimental protocols.

Performance Comparison: ATTO 594 vs. Alternative Fluorophores

ATTO 594 is a rhodamine-based fluorescent dye known for its high photostability and brightness, making it an excellent choice for demanding applications such as super-resolution microscopy and single-molecule detection.[1] When selecting a fluorescent label, it is crucial to consider its photophysical properties. Below is a comparison of ATTO 594 with other commonly used fluorescent dyes in a similar spectral range.

Feature	ATTO 594	Alexa Fluor 594	DyLight 594
Excitation Max (nm)	601[1]	590[2]	593[3]
Emission Max (nm)	627[1]	617[2]	618[3]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	120,000[4]	90,000	80,000[3]
Quantum Yield	~0.85[1]	~0.66	Not widely reported
Photostability	High[5]	High	Good
Brightness	Very High	High[6]	High
pH Sensitivity	Low[6]	Insensitive (pH 4-10)[2]	Not widely reported

ATTO dyes, including ATTO 594, are characterized by their rigid molecular structure, which contributes to their high fluorescence quantum yields and exceptional photostability compared to more flexible cyanine (B1664457) dyes.[5] Studies have shown that Alexa Fluor dyes are significantly more resistant to photobleaching than Cy dyes.[7] While direct quantitative comparisons of antibody conjugates can be complex and depend on the degree of labeling[8][9], the inherent properties of ATTO 594 suggest superior performance in applications requiring high signal intensity and resistance to photobleaching.

Key Experimental Protocols for Antibody Specificity Validation

The gold standard for antibody validation is to demonstrate specificity in the context of the intended application.[10] Genetic modification techniques, such as knockout (KO) and knockdown, are considered the most definitive methods for confirming antibody specificity.[11][12] Below are detailed protocols for essential validation experiments.

Knockout (KO) Validated Western Blot

This method confirms antibody specificity by comparing its binding in wild-type (WT) cells or tissues with that in a knockout (KO) model where the target protein is absent.[11][12] A specific antibody should only detect the target band in the WT sample.

Experimental Workflow:

Knockout Validated Western Blot Workflow

Methodology:

• Cell Lysis: Lyse both wild-type and knockout cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard protein assay (e.g., BCA assay) to ensure equal loading.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the ATTO 594-labeled primary antibody at its optimal dilution in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.

• Signal Detection: Directly visualize the fluorescent signal using a digital imaging system equipped with the appropriate filters for ATTO 594 (Excitation/Emission: ~601/627 nm).

• Analysis: A specific antibody will show a band at the expected molecular weight in the wild-type lane and no band in the knockout lane.

Immunofluorescence (IF) Staining

Immunofluorescence allows for the visualization of the subcellular localization of a target protein. Comparing the staining pattern in wild-type and knockout cells is a powerful validation method.

Experimental Workflow:

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. jenabioscience.com [jenabioscience.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. blog.avivasysbio.com [blog.avivasysbio.com]
• 11. stjohnslabs.com [stjohnslabs.com]
• 12. biotium.com [biotium.com]

Quality Control of ATTO 594 Conjugates: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing fluorescently labeled molecules, ensuring the quality and consistency of these conjugates is paramount for reliable and reproducible experimental outcomes. ATTO 594, a bright and photostable fluorescent dye, is a popular choice for labeling proteins, antibodies, and other biomolecules. This guide provides an objective comparison of ATTO 594's performance with other common alternatives in the same spectral region, supported by experimental data and detailed protocols for key quality control assays.

Key Quality Control Parameters

The quality of a fluorescent conjugate is determined by several key parameters. These include the degree of labeling, purity of the conjugate, its photostability, and the retention of the biomolecule's biological activity after conjugation. Each of these parameters should be rigorously assessed to ensure the reliability of experimental results.

Comparison of ATTO 594 with Alternatives

ATTO 594 is often compared with other fluorescent dyes that have similar excitation and emission spectra, such as Alexa Fluor 594 and DyLight 594. The choice of dye can significantly impact the performance of a conjugate in a given application.

Table 1: Spectroscopic Properties of ATTO 594 and Alternatives

Property	ATTO 594	Alexa Fluor 594	DyLight 594
Excitation Maximum (nm)	601[1]	590[2]	593
Emission Maximum (nm)	627[1]	617[2]	618
Molar Extinction Coefficient (cm⁻¹M⁻¹)	120,000[1]	73,000[2]	80,000
Quantum Yield	0.85[1]	0.66[2]	>0.64 (conjugated)[3][4]
Fluorescence Lifetime (ns)	3.9[1]	~3.6	~3.1 (conjugated)[4]

Table 2: Performance Characteristics of ATTO 594 and Alternatives

Characteristic	ATTO 594	Alexa Fluor 594	DyLight 594
Photostability	High[1]	High[2][5]	High
Brightness	Very High[1]	High[2][5]	High[4]
Water Solubility	Excellent[1]	High	High
pH Sensitivity	Low	Insensitive (pH 4-10)[5]	Low (pH 4-9)[5]

Experimental Protocols for Quality Control

Rigorous quality control of fluorescent conjugates involves a series of experiments to determine their physical and functional characteristics.

Determination of Degree of Substitution (DOS)

The Degree of Substitution (DOS), or Dye-to-Protein (D/P) ratio, is a critical parameter that defines the average number of dye molecules conjugated to each biomolecule. An optimal DOS is crucial, as under-labeling can result in a weak signal, while over-labeling can lead to fluorescence quenching and altered biological activity of the protein.

Experimental Protocol:

• Measure Absorbance:

  • Dilute the conjugate solution in a suitable buffer (e.g., PBS) to a concentration where the absorbance at the dye's maximum wavelength is between 0.5 and 1.0.

  • Measure the absorbance of the solution at 280 nm (A₂₈₀) and at the maximum absorption wavelength of ATTO 594 (~601 nm, A_max).

• Calculate Conjugate Concentration:

  • The concentration of the dye is calculated using the Beer-Lambert law: [Dye] = A_max / (ε_dye * path length) where ε_dye is the molar extinction coefficient of ATTO 594 (120,000 M⁻¹cm⁻¹).

  • The concentration of the protein is calculated using the corrected A₂₈₀ reading: A_protein = A₂₈₀ - (A_max * CF₂₈₀) where CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (for ATTO 594, this is typically around 0.22). [Protein] = A_protein / (ε_protein * path length) where ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate DOS:

  • DOS = [Dye] / [Protein]

Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful technique to assess the purity of the conjugate, separating the labeled biomolecule from free, unconjugated dye and potential aggregates.

Experimental Protocol:

• Method: Size-Exclusion Chromatography (SEC-HPLC) is commonly used.

• Column: A suitable SEC column (e.g., TSKgel G3000SWXL).[6]

• Mobile Phase: A phosphate (B84403) buffer with a salt, such as 0.2 M potassium phosphate with 0.25 M potassium chloride, pH 7.0.[6]

• Detection: UV absorbance at 280 nm and fluorescence detection at the emission maximum of ATTO 594 (~627 nm).

• Analysis: The chromatogram will show peaks corresponding to the conjugate, any aggregates (eluting earlier), and free dye (eluting later). The purity is calculated as the percentage of the area of the conjugate peak relative to the total area of all peaks.

Functional Activity Assay: ELISA

It is crucial to verify that the conjugation process has not compromised the biological activity of the biomolecule. For an antibody conjugate, an Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method to assess its antigen-binding capability.

Experimental Protocol:

• Antigen Coating: Coat a 96-well microplate with the target antigen and incubate overnight at 4°C.

• Blocking: Block the uncoated sites in the wells with a blocking buffer (e.g., 5% BSA in PBS) for 1-2 hours at room temperature.

• Antibody Incubation: Add serial dilutions of the ATTO 594-labeled antibody and an unlabeled control antibody to the wells and incubate for 2 hours at room temperature.

• Washing: Wash the plate several times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Detection (for unlabeled control): Add an enzyme-conjugated secondary antibody and incubate for 1 hour. Wash, then add the enzyme substrate and measure the absorbance.

• Detection (for ATTO 594 conjugate): Measure the fluorescence intensity directly in the wells using a plate reader with appropriate excitation and emission filters.

• Analysis: Compare the binding curves of the labeled and unlabeled antibodies. A significant shift in the EC50 value for the labeled antibody indicates a potential loss of activity.[7]

Functional Activity Assay: Flow Cytometry

For antibody conjugates intended for use in flow cytometry, a direct assessment of their performance in this application is the most relevant quality control measure.

Experimental Protocol:

• Cell Preparation: Prepare a single-cell suspension of cells known to express the target antigen.

• Staining: Incubate the cells with serial dilutions of the ATTO 594-labeled antibody. Include an unstained control and an isotype control.

• Washing: Wash the cells to remove unbound antibody.

• Data Acquisition: Acquire data on a flow cytometer equipped with a laser that can excite ATTO 594 (e.g., 561 nm or 594 nm laser).

• Analysis: Analyze the data to determine the mean fluorescence intensity (MFI) of the stained cells. Titrate the antibody to determine the optimal concentration that gives the best signal-to-noise ratio.[8][9]

Visualizing Workflows and Relationships

Diagrams created using Graphviz can help visualize the logical flow of the quality control process.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescent Dyes for Secondary Antibodies - dianova [dianova.com]
• 6. cs.purdue.edu [cs.purdue.edu]
• 7. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flow Cytometry as a Tool for Quality Control of Fluorescent Conjugates Used in Immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flow Cytometry as a Tool for Quality Control of Fluorescent Conjugates Used in Immunoassays - PMC [pmc.ncbi.nlm.nih.gov]

ATTO 594: A Comparative Guide to Performance in Different Mounting Media

For researchers, scientists, and drug development professionals utilizing fluorescence microscopy, the choice of fluorophore and mounting medium is critical for acquiring high-quality, reproducible data. This guide provides a comprehensive comparison of the performance of ATTO 594, a popular red-fluorescent dye, in various mounting media. We will also compare its performance with its key alternative, Alexa Fluor 594, supported by available experimental insights and detailed protocols for independent evaluation.

Performance Overview of ATTO 594

ATTO 594 is a rhodamine-based fluorescent dye known for its high photostability, strong absorption, and high fluorescence quantum yield.[1] These characteristics make it a robust choice for a wide range of applications, including high-resolution microscopy techniques such as PALM, dSTORM, and STED.[1] The dye is also hydrophilic and readily soluble in water.[1]

Key Spectroscopic Properties of ATTO 594:

Property	Value
Excitation Maximum	601 nm[1]
Emission Maximum	627 nm[1]
Molar Extinction Coefficient	120,000 cm⁻¹M⁻¹[1]
Fluorescence Quantum Yield	0.85[1]
Fluorescence Lifetime	3.9 ns[1]

The Critical Role of Mounting Media

The mounting medium is not merely a passive substance for preserving the sample; it actively influences the performance of fluorescent dyes.[2] Key factors include:

• Refractive Index (RI): Mismatches between the RI of the mounting medium and the immersion oil of the objective lens can lead to spherical aberrations and a loss of signal.[2]

• pH: The fluorescence intensity of many dyes is pH-sensitive. Most mounting media are buffered to an alkaline pH (around 8.5-9.0) to optimize the fluorescence of common dyes like fluorescein (B123965) and rhodamine derivatives.[3]

• Antifade Reagents: These components are crucial for protecting fluorophores from photobleaching, the irreversible loss of fluorescence upon exposure to excitation light. Common antifade reagents include p-phenylenediamine (B122844) (PPD), n-propyl gallate (NPG), and 1,4-diazabicyclo[2.2.2]octane (DABCO).[3] However, the effectiveness and compatibility of these reagents can vary between different fluorophores.[2]

ATTO 594 vs. Alexa Fluor 594: A Comparative Analysis

Alexa Fluor 594 is a primary competitor to ATTO 594, offering bright and photostable fluorescence in the same spectral region.[4][5] While both are excellent dyes, their performance can differ, particularly in response to the mounting medium.

A key finding from existing literature is that the photostability of Alexa Fluor 594 is highly dependent on the mounting medium . Specifically, it has been reported to be more stable in ProLong® Gold Antifade Mountant compared to VECTASHIELD®.[6] This highlights the importance of selecting an appropriate mounting medium to maximize the performance of this dye.

Quantitative Data Summary

Although a comprehensive, direct comparison of ATTO 594 across a range of mounting media with quantitative data on photostability, fluorescence intensity, and signal-to-noise ratio is not available in a single source, the following table summarizes the known properties and qualitative performance observations.

Performance Metric	ATTO 594	Alexa Fluor 594	Mounting Medium Influence
Photostability	Generally high and robust.[7]	Highly dependent on mounting medium; more stable in ProLong® Gold than VECTASHIELD®.[6]	Antifade reagents are critical. PPD-based antifades may not be suitable for all cyanine-based dyes.[2]
Fluorescence Intensity	High, due to high quantum yield and extinction coefficient.[1]	Bright and readily detectable.[5]	Alkaline pH generally enhances fluorescence. Refractive index matching maximizes signal collection.[2][3]
Signal-to-Noise Ratio (SNR)	Generally high due to brightness and photostability.	Good, but can be affected by photobleaching in certain media.	Autofluorescence of the mounting medium can decrease SNR. Some formulations like VECTASHIELD® may exhibit initial blue autofluorescence.[2]

Experimental Protocols

To empower researchers to conduct their own comparative studies, we provide detailed methodologies for evaluating the performance of ATTO 594 and other fluorophores in different mounting media.

Protocol 1: Immunofluorescence Staining for Fluorophore Comparison

This protocol outlines a standard immunofluorescence staining procedure that can be adapted to compare different fluorophore-conjugated secondary antibodies in various mounting media.

Materials:

• Cells cultured on coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody

• Secondary antibodies conjugated to ATTO 594 and Alexa Fluor 594

• Mounting media to be tested (e.g., ProLong® Gold, VECTASHIELD®, homemade glycerol-based medium)

• Microscope slides

• Nail polish or sealant

Procedure:

• Cell Culture and Fixation:

  • Plate cells on coverslips and culture to the desired confluency.

  • Rinse the cells briefly with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Rinse the cells three times with PBS for 5 minutes each.

• Permeabilization and Blocking:

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Rinse the cells three times with PBS.

  • Block non-specific antibody binding by incubating in blocking buffer for 30 minutes.

• Antibody Incubation:

  • Incubate the cells with the primary antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Rinse the cells three times with PBS.

  • Incubate the cells with the fluorophore-conjugated secondary antibody (ATTO 594 or Alexa Fluor 594) diluted in blocking buffer for 1 hour at room temperature, protected from light.

  • Rinse the cells three times with PBS, protected from light.

• Mounting:

  • Carefully aspirate the final PBS wash.

  • Place a small drop of the desired mounting medium onto a microscope slide.

  • Invert the coverslip with the cells facing down onto the drop of mounting medium.

  • Gently press to remove any air bubbles.

  • Seal the edges of the coverslip with nail polish or a commercial sealant.

  • Allow the mounting medium to cure according to the manufacturer's instructions.

• Imaging and Analysis:

  • Image the slides using a fluorescence or confocal microscope with appropriate filter sets for the chosen fluorophore.

  • Use identical imaging parameters (laser power, exposure time, gain) for all samples to be compared.

Protocol 2: Quantitative Photobleaching Assay

This protocol describes how to measure and compare the photostability of different fluorophores in various mounting media.

Materials:

• Stained slides prepared as in Protocol 1

• Fluorescence or confocal microscope with time-lapse imaging capabilities

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Image Acquisition:

  • Select a region of interest (ROI) on the stained slide.

  • Focus on the sample and adjust the imaging parameters to obtain a strong but not saturated signal.

  • Acquire a time-lapse series of images of the same ROI under continuous illumination. The time interval and total duration will depend on the photostability of the fluorophore and the intensity of the illumination. A typical starting point would be to acquire an image every 5-10 seconds for 5-10 minutes.

• Data Analysis:

  • Open the time-lapse image series in an image analysis software like ImageJ/Fiji.

  • Define an ROI that encompasses the fluorescent signal.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Plot the normalized fluorescence intensity (Intensity at time t / Initial intensity) against time.

  • Fit the data to an exponential decay curve to determine the photobleaching rate constant (k) and the half-life (t½ = ln(2)/k).[8]

• Comparison:

  • Compare the photobleaching curves and half-lives of ATTO 594 and its alternatives in the different mounting media. A longer half-life indicates greater photostability.[8]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows.

Caption: Workflow for immunofluorescence staining to compare fluorophores.

Caption: Workflow for quantitative photobleaching analysis.

Conclusion and Recommendations

ATTO 594 is a high-performance fluorescent dye that offers excellent photostability and brightness, making it a reliable choice for a wide array of fluorescence microscopy applications. While its performance is generally robust, the choice of mounting medium can still have an impact on the final image quality and data reproducibility.

When comparing ATTO 594 to its main competitor, Alexa Fluor 594, the available evidence suggests that the latter's photostability is more significantly influenced by the choice of mounting medium. For researchers using Alexa Fluor 594, ProLong® Gold is a recommended mounting medium to maximize its stability.

For researchers using ATTO 594, while it is expected to perform well in a variety of commercial and homemade mounting media, it is always best practice to empirically determine the optimal mounting medium for the specific application and experimental conditions. The provided protocols offer a framework for conducting such a comparative analysis, ensuring the selection of the best fluorophore and mounting medium combination for generating high-quality and reliable fluorescence data.

References

• 1. usbio.net [usbio.net]
• 2. bidc.ucsf.edu [bidc.ucsf.edu]
• 3. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. Alexa Fluor 594 Dye | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. home.sandiego.edu [home.sandiego.edu]
• 7. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

A Researcher's Guide to Assessing the Degree of Labeling for ATTO 594 and its Alternatives

For researchers, scientists, and drug development professionals utilizing fluorescently labeled biomolecules, accurate determination of the Degree of Labeling (DOL) is paramount for experimental consistency and quantitative analysis. The DOL, representing the average number of dye molecules conjugated to a protein or antibody, directly impacts fluorescence intensity and the potential for quenching or altered biological activity. This guide provides a comprehensive comparison of methods and materials for assessing the DOL of ATTO 594 and its spectrally similar alternatives: Alexa Fluor 594, DyLight 594, and Cy3B.

Performance Comparison of Fluorescent Dyes

The selection of a fluorescent dye can significantly influence the accuracy and ease of DOL determination. Key performance indicators for ATTO 594 and its alternatives are summarized below.

Feature	ATTO 594	Alexa Fluor 594	DyLight 594	Cy3B
Molar Extinction Coefficient (ε) at λmax (M⁻¹cm⁻¹)	120,000[1][2]	73,000[3][4]	80,000[5][6]	130,000
Correction Factor (CF₂₈₀)	0.50[1]	0.56[3]	0.585[5]	0.08[7]
Excitation Maximum (nm)	601[2]	590[4]	593[6]	559[7]
Emission Maximum (nm)	627[2]	617[4]	618[6]	570

Note: Molar extinction coefficients and correction factors can vary slightly depending on the manufacturer and buffer conditions. It is always recommended to refer to the manufacturer's specifications for the specific dye lot being used.

Experimental Protocols for Determining Degree of Labeling

The most common method for determining the DOL of fluorescently labeled proteins is through UV-Vis spectrophotometry. This method relies on the Beer-Lambert law to calculate the concentrations of the protein and the dye in the conjugate.

Spectrophotometric Determination of DOL

This protocol outlines the steps for calculating the DOL of an antibody labeled with a fluorescent dye.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Purified fluorescently labeled antibody solution

• Buffer used for antibody storage (e.g., PBS)

Procedure:

• Purification of the Labeled Antibody: It is critical to remove all non-conjugated dye from the labeled antibody solution. This can be achieved by methods such as gel filtration (e.g., using a PD-10 desalting column) or dialysis.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up according to the manufacturer's instructions.

• Blank Measurement: Fill a quartz cuvette with the buffer used to dissolve the antibody. Place the cuvette in the spectrophotometer and measure the absorbance at 280 nm and the maximum absorbance wavelength (λmax) of the dye. This will serve as the blank.

• Sample Measurement: Discard the blanking buffer and fill the same cuvette with the purified labeled antibody solution. If the absorbance is too high (typically > 2.0), dilute the sample with a known volume of buffer and re-measure. Record the dilution factor.

• Data Acquisition: Measure the absorbance of the labeled antibody solution at 280 nm (A₂₈₀) and at the λmax of the specific dye (A_dye).

Calculations:

The DOL is calculated using the following formula:

DOL = (A_dye / ε_dye) / ((A₂₈₀ - (A_dye * CF₂₈₀)) / ε_protein)

Where:

• A_dye: Absorbance of the conjugate at the dye's λmax.

• ε_dye: Molar extinction coefficient of the dye at its λmax (in M⁻¹cm⁻¹).

• A₂₈₀: Absorbance of the conjugate at 280 nm.

• CF₂₈₀: Correction factor for the dye's absorbance at 280 nm (A₂₈₀ of the dye / A_dye of the dye).

• ε_protein: Molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹). For a typical IgG antibody, this is approximately 203,000 M⁻¹cm⁻¹[8].

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps.

Caption: Workflow for spectrophotometric determination of the Degree of Labeling.

Alternative Methods for DOL Assessment

While spectrophotometry is a widely used and accessible method, other techniques can provide complementary or more precise information, especially in complex biological systems.

One such method is the Protein-tag Degree of Labeling (ProDOL) approach. This technique utilizes a reference protein with a known number of labeling sites to calibrate the labeling efficiency in situ, offering a more biologically relevant measure of DOL within a cellular context. However, this method is more complex to implement and requires expertise in fluorescence microscopy and image analysis.

Caption: Relationship between different methods for assessing the Degree of Labeling.

Conclusion

Accurate determination of the Degree of Labeling is a critical step in ensuring the reliability and reproducibility of experiments involving fluorescently labeled biomolecules. The choice of fluorescent dye and the method for assessing DOL should be carefully considered based on the specific application and available resources. For routine characterization, the spectrophotometric method provides a straightforward and reliable approach. For more complex biological studies requiring in situ validation, advanced techniques like the ProDOL method may be more appropriate. By following standardized protocols and understanding the properties of the chosen fluorescent labels, researchers can achieve consistent and quantifiable results in their work.

References

• 1. leica-microsystems.com [leica-microsystems.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]

ATTO 594 vs. Other Red Fluorophores for Live-Cell Imaging: A Comparative Guide

In the dynamic field of live-cell imaging, the choice of fluorophore is paramount to generating high-quality, reliable data. For researchers focusing on the red spectral range, a variety of fluorescent dyes are available, each with its own set of characteristics. This guide provides an objective comparison of ATTO 594 against other popular red fluorophores—Alexa Fluor 594, Cy3B, Texas Red, and Tetramethylrhhodamine (TMR)—to assist researchers, scientists, and drug development professionals in selecting the optimal tool for their specific live-cell imaging needs.

Spectroscopic and Photophysical Properties: A Quantitative Comparison

The performance of a fluorophore is dictated by its fundamental spectroscopic and photophysical properties. These include its absorption and emission spectra, brightness (a function of molar extinction coefficient and quantum yield), and photostability. The table below summarizes these key parameters for ATTO 594 and its alternatives.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
ATTO 594	601[1][2]	627[1][2]	120,000[2]	0.85[1][2]
Alexa Fluor 594	590[3]	617[3]	73,000[3]	0.66[3]
Cy3B	560	571	Not readily available	High (qualitative)[4]
Texas Red	596[5]	615[5]	85,000[5]	0.93[5]
TMR	555	580	90,000[6]	0.3–0.5[6]

ATTO 594 stands out with a high molar extinction coefficient and an exceptional quantum yield, indicating superior brightness.[1][2] Its spectral properties are well-suited for the commonly available 594 nm laser line.[1] Alexa Fluor 594 is another bright and highly photostable option, frequently used in various fluorescence microscopy applications.[3][7] Cy3B is an improved version of the Cy3 dye, noted for its increased fluorescence quantum yield and photostability.[4] Texas Red is a well-established red fluorescent dye known for its brightness and good photostability.[2][8][9] TMR (Tetramethylrhodamine) is a classic rhodamine dye, valued for its utility in various bioconjugation applications.[6][10][11]

Photostability in Live-Cell Imaging

• ATTO 594 is described as having high thermal and photo-stability, making it suitable for demanding applications like single-molecule detection and super-resolution microscopy.[12]

• Alexa Fluor 594 is widely recognized for its excellent photostability, allowing for prolonged imaging without significant signal loss.[3][7]

• Cy3B is reported to have significantly increased photostability compared to its predecessor, Cy3.[4] However, some user experiences suggest it might be less photostable than Cy3 under certain conditions, highlighting the importance of optimizing imaging parameters.

• Texas Red is known for its good photostability, though alternatives like Alexa Fluor 594 are often suggested for enhanced performance.[9]

• TMR exhibits moderate photostability.[6]

Experimental Protocols

To provide a framework for objective comparison, a generalized experimental protocol for assessing fluorophore performance in live-cell imaging is outlined below.

General Protocol for Live-Cell Imaging and Photostability Assessment

This protocol provides a basic workflow for labeling live cells with a fluorescently conjugated antibody and subsequently assessing the photostability of the fluorophore.

1. Cell Culture and Preparation:

• Plate cells of interest (e.g., HeLa, U2OS) on glass-bottom dishes or chamber slides suitable for microscopy.
• Culture cells in appropriate media and conditions until they reach the desired confluency (typically 50-70%).

2. Antibody Labeling:

• Dilute the primary antibody conjugated to the fluorophore of interest (ATTO 594, Alexa Fluor 594, etc.) in a phenol (B47542) red-free imaging medium (e.g., FluoroBrite™ DMEM) to the manufacturer's recommended concentration.
• Wash the cells once with pre-warmed phosphate-buffered saline (PBS).
• Incubate the cells with the diluted antibody-fluorophore conjugate for the recommended time and temperature (e.g., 30-60 minutes at 37°C).
• Wash the cells three times with pre-warmed imaging medium to remove unbound antibodies.

3. Live-Cell Imaging:

• Place the dish or slide on the microscope stage equipped with an environmental chamber to maintain physiological conditions (37°C, 5% CO₂).
• Use a laser line appropriate for the fluorophore's excitation maximum (e.g., 561 nm or 594 nm).
• Set the imaging parameters (laser power, exposure time, gain) to achieve a good signal-to-noise ratio while minimizing phototoxicity. Crucially, these parameters must be kept identical for all fluorophores being compared.
• Acquire a time-lapse series of images at a defined interval (e.g., one frame every 30 seconds for 10 minutes).

4. Photobleaching Analysis:

• Select a region of interest (ROI) within a labeled cell.
• Measure the mean fluorescence intensity of the ROI in each frame of the time-lapse series.
• Normalize the intensity values to the initial intensity (first frame).
• Plot the normalized fluorescence intensity as a function of time to generate a photobleaching curve.
• The rate of fluorescence decay provides a quantitative measure of the fluorophore's photostability under the specific imaging conditions.

Visualizing the Workflow

A clear understanding of the experimental process is crucial for reproducible results. The following diagram, generated using the DOT language, illustrates a typical workflow for a live-cell imaging experiment.

A typical workflow for live-cell imaging and photostability analysis.

Conclusion

The selection of a red fluorophore for live-cell imaging is a critical decision that depends on the specific experimental requirements. ATTO 594 emerges as a strong contender due to its exceptional brightness and high photostability. Alexa Fluor 594 also presents itself as a robust and reliable alternative. While Cy3B, Texas Red, and TMR have their merits and have been widely used, for demanding live-cell imaging applications where photostability and brightness are paramount, ATTO 594 and Alexa Fluor 594 are often the preferred choices. Researchers are encouraged to perform their own in-house comparisons using standardized protocols to determine the most suitable fluorophore for their biological system and imaging setup.

References

• 1. optolongfilter.com [optolongfilter.com]
• 2. Texas Red - Wikipedia [en.wikipedia.org]
• 3. Alexa Fluor 594 Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. lifetein.com [lifetein.com]
• 7. Alexa Fluor® 594 Conjugated Antibodies | Cell Signaling Technology [cellsignal.com]
• 8. labinsights.nl [labinsights.nl]
• 9. lifetein.com [lifetein.com]
• 10. TAMRA dye for labeling in life science research [baseclick.eu]
• 11. Tetramethylrhodamine self-quenching is a probe of conformational change on the scale of 15–25 Å - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Atto Dyes for Superior Fluorescent Imaging [sigmaaldrich.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for ATTO 594

Effective laboratory management extends beyond groundbreaking research to encompass the safe handling and disposal of all chemical reagents. This guide provides essential, step-by-step procedures for the proper disposal of ATTO 594, a fluorescent dye widely used in life sciences. Adhering to these guidelines is crucial for ensuring personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling ATTO 594, it is imperative to be familiar with its potential hazards and the necessary personal protective equipment (PPE). The toxicological properties of ATTO 594 have not been fully investigated, and it may be harmful if inhaled, ingested, or absorbed through the skin[1][2].

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	OSHA-approved safety glasses or chemical safety goggles[1].
Hand Protection	Compatible chemical-resistant gloves[1][2].
Body Protection	Protective clothing to avoid skin contact[1].

Direct physical contact with ATTO 594 should be avoided[1]. Standard laboratory safety procedures should be followed at all times when handling this product[1].

Step-by-Step Disposal Protocol

The proper disposal method for ATTO 594 depends on the form of the waste—whether it is the solid (lyophilized) product, a solution, or contaminated labware.

Step 1: Segregate ATTO 594 Waste

• Designate a specific, clearly labeled, and closed container for all ATTO 594 waste.

• Do not mix ATTO 594 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 2: Manage Spills

• In the event of a spill, wear the appropriate PPE[1].

• Absorb the spill using an inert material such as sand or vermiculite[1][2].

• Place the absorbent material into a closed container for disposal[1][2].

Step 3: Preparing for Final Disposal

• Solid Waste (unused dye, contaminated absorbents):

  • Ensure the waste is in a securely closed and properly labeled container.

• Liquid Waste (solutions containing ATTO 594):

  • Consult your local EHS guidelines for specific instructions on liquid chemical waste. In some cases, it may be permissible to absorb the liquid waste with sand or vermiculite (B1170534) and dispose of it as solid waste[1].

Step 4: Final Disposal

• The recommended final disposal method is to mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber[1][2].

• All disposal activities must be conducted in accordance with local, state, and federal regulations. Contact your institution's EHS office for specific guidance and to arrange for waste pickup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ATTO 594 waste.

ATTO 594 Disposal Decision Workflow

This guide is intended to provide a framework for the safe disposal of ATTO 594. Researchers, scientists, and drug development professionals are reminded to always consult their institution's specific safety protocols and the material safety data sheet (MSDS) for the most comprehensive and up-to-date information[3].

References

• 1. stressmarq.com [stressmarq.com]
• 2. stressmarq.com [stressmarq.com]
• 3. leica-microsystems.com [leica-microsystems.com]

Safeguarding Your Research: A Comprehensive Guide to Handling ATTO 594

Researchers and scientists working with fluorescent dyes like ATTO 594 are at the forefront of innovation. Ensuring safe handling and disposal of these materials is paramount for both personal safety and environmental protection. This guide provides essential, step-by-step procedures for the safe use of ATTO 594 in a laboratory setting, from initial handling to final disposal.

Personal Protective Equipment (PPE)

When working with ATTO 594 in its solid form or in solution, appropriate personal protective equipment is your first line of defense. The toxicological properties of ATTO 594 have not been thoroughly investigated, thus caution is advised.[1]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles	Protects against splashes and airborne particles.
Hand Protection	Nitrile gloves	Offers good resistance to chemicals and provides a clear indication of tears or punctures.[2]
Body Protection	100% cotton or a polyester-cotton blend lab coat	Provides a barrier against incidental contact and small splashes.[3][4] Coats should have tight cuffs and snap closures for easy removal in an emergency.[5][6]
Respiratory Protection	NIOSH-approved N95 or higher respirator	Recommended when handling the powdered form of the dye to prevent inhalation.

Operational Plan: From Receipt to Use

A systematic approach to handling ATTO 594 minimizes risks and ensures the integrity of your experiments.

Receiving and Storage

• Inspect Packaging: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

• Confirm Identity: Verify that the product received is ATTO 594.

• Appropriate Storage: Store the vial in a cool, dry, and dark place, such as a -20°C freezer, as recommended for long-term stability.[5]

• Labeling: Ensure the container is clearly labeled with the chemical name and any hazard warnings.

Preparation of Solutions

ATTO 594 is soluble in polar solvents like DMF, DMSO, or acetonitrile.[5]

• Work in a Ventilated Area: All handling of the powdered dye should be done in a chemical fume hood to avoid inhalation.

• Equilibrate to Room Temperature: Before opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.[5]

• Personal Protective Equipment: Wear all recommended PPE, including a respirator when handling the powder.

• Dissolving the Dye: Use a properly calibrated pipette to add the appropriate solvent to the vial. Cap the vial securely and vortex gently until the dye is fully dissolved.

• Stock Solution Storage: Store stock solutions in a tightly sealed vial, protected from light, at -20°C.

Experimental Use

• Minimize Exposure: Handle solutions with care to avoid splashes and aerosol generation.

• Dedicated Equipment: Use dedicated lab equipment (pipettes, tubes, etc.) for handling the dye to prevent cross-contamination.

• Immediate Cleanup: In case of a small spill, clean the area immediately as outlined in the spill cleanup plan.

Spill Cleanup Protocol

Prompt and proper cleanup of spills is crucial to prevent contamination and exposure.

Spill Type	Cleanup Procedure
Solid (Powder)	1. Secure the Area: Alert others in the vicinity. 2. Don PPE: Ensure you are wearing all recommended PPE, including a respirator. 3. Gently Cover: Gently cover the spill with absorbent paper towels to avoid making the powder airborne. 4. Wet the Spill: Carefully dampen the covered spill with water to prevent dust generation. 5. Wipe and Collect: Use the moistened paper towels to wipe up the spill, working from the outside in. Place the contaminated materials in a sealed plastic bag. 6. Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water. 7. Dispose: Dispose of the sealed bag and any other contaminated materials as hazardous waste.
Liquid (Solution)	1. Contain the Spill: Use absorbent pads or materials to contain the spill and prevent it from spreading. 2. Absorb the Liquid: Apply absorbent material over the spill area. 3. Collect Waste: Once the liquid is absorbed, use tongs or a scoop to collect the absorbent material and place it in a sealed plastic bag. 4. Decontaminate: Clean the spill area with a suitable solvent (like 70% ethanol) followed by a detergent and water wash. 5. Dispose: Dispose of the sealed bag and any other contaminated materials as hazardous waste.

For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) office immediately.

Disposal Plan

Proper disposal of ATTO 594 waste is essential to protect the environment and comply with regulations.

Waste Type	Disposal Procedure
Solid Waste (Contaminated gloves, pipette tips, vials, absorbent materials)	1. Segregate Waste: Collect all solid waste contaminated with ATTO 594 in a dedicated, clearly labeled hazardous waste container. 2. Container Requirements: The container should be leak-proof and have a secure lid. 3. EHS Pickup: Arrange for pickup and disposal through your institution's EHS office.
Aqueous Liquid Waste (Solutions containing ATTO 594)	1. Collect Waste: Collect all aqueous waste containing ATTO 594 in a designated, leak-proof, and clearly labeled hazardous waste container. 2. Do Not Drain Dispose: Do not pour ATTO 594 solutions down the drain. 3. EHS Disposal: Dispose of the liquid waste through your institution's EHS office. Some institutions may have specific procedures for incinerating chemical waste.[1]
Solvent Waste (DMF, DMSO, etc., containing ATTO 594)	1. Collect Separately: Collect solvent-based waste in a separate, compatible, and clearly labeled hazardous waste container. 2. Follow Chemical Hygiene Plan: Adhere to your institution's chemical hygiene plan for the disposal of flammable or combustible solvents. 3. EHS Coordination: Coordinate with your EHS office for proper disposal, which may involve incineration.

Safe Handling Workflow for ATTO 594

Caption: Workflow for the safe handling of ATTO 594 from receipt to disposal.

References

• 1. totalprotex.eu [totalprotex.eu]
• 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 3. uah.edu [uah.edu]
• 4. Guidance – Lab Coat Selection, Use, and Care at MIT [labcoats.mit.edu]
• 5. uniquesafetysupplies.com [uniquesafetysupplies.com]
• 6. LSU Health New Orleans [lsuhsc.edu]